R(-)-2,10,11-Trihydroxyaporphine hybrobromide

• CAS: 77630-01-4

Core Science & Biosynthesis

R(-)-2,10,11-Trihydroxyaporphine Hydrobromide: A Comprehensive Technical Guide on its Pharmacology, Synthesis, and Experimental Applications

Executive Summary

R(-)-2,10,11-Trihydroxyaporphine hydrobromide (R-THA) , also known as (R)-(-)-2-hydroxyapomorphine hydrobromide, is a structurally rigid aporphine derivative and a potent dopamine receptor agonist. In the landscape of neuropharmacology, it serves as a critical tool compound due to its unique ability to decouple biochemical dopamine receptor activation from classical motor stereotypy behaviors. This whitepaper provides an in-depth technical analysis of R-THA, detailing its structural architecture, pharmacological profile, and validated experimental workflows for receptor binding assays.

Chemical Identity & Structural Architecture

Understanding the structural nuances of R-THA is essential for predicting its pharmacodynamic behavior.

• Chemical Name: R(-)-2,10,11-Trihydroxyaporphine hydrobromide

• CAS Number: 77630-01-4

• Molecular Formula: C₁₇H₁₇NO₃ · HBr

• Molecular Weight: 364.23 g/mol

Structural Significance: R-THA is synthesized from thebaine and bulbocapnine. It shares the polycyclic aporphine backbone of apomorphine but features an additional hydroxyl group at the C-2 position. The stereochemistry at the 6a position is critical: the (R)-(-) enantiomer (6aR configuration) exhibits significantly higher affinity for putative dopamine receptors compared to the (S)-(+) enantiomer . This spatial orientation dictates how the catechol-like moiety interacts with the transmembrane domains of dopamine receptors.

Pharmacological Profile & Mechanistic Insights

R-THA is a potent agonist at striatal dopamine receptors (D1/D2-like). However, its pharmacological profile presents a fascinating paradox that is highly valuable for researchers studying receptor functional selectivity and biased agonism.

• Receptor Binding: R-THA strongly competes with tritiated apomorphine, 2-amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene (ADTN), and spiroperidol for binding to membrane fractions of the caudate nucleus .

• Biochemical Activation: It is a potent stimulator of adenylate cyclase activity, confirming its role as a functional agonist at D1-like receptors .

• Behavioral Decoupling: Unlike its parent compound apomorphine, which induces robust rotational and sniffing behaviors (stereotypy) upon intrastriatal injection, R-THA produces no stereotypy.

The Causality of Decoupling (Biased Agonism): Why does a compound that binds to dopamine receptors and activates adenylate cyclase fail to induce motor stereotypy? The causality lies in the 2-hydroxylation of the aporphine scaffold. This structural modification alters the ligand-receptor conformational state. While the binding is sufficient to trigger adenylate cyclase (biochemical activation), it acts as a partial or biased agonist that fails to recruit the specific downstream signaling cascades (such as β-arrestin recruitment or specific G-protein subunits) required for motor stereotypy. This makes R-THA an exceptional probe for decoupling striatally-mediated biochemical responses from behavioral outputs.

Fig 1. Decoupling of biochemical activation and motor stereotypy by R(-)-THA.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following protocols describe self-validating systems for evaluating R-THA in vitro.

Protocol 1: In Vitro Dopamine Receptor Binding Assay (Radioligand Displacement)

Objective: Quantify the binding affinity of R-THA at striatal dopamine receptors using [³H]-spiroperidol. Self-Validating System: The inclusion of sodium ascorbate is a critical experimental choice; it prevents the rapid auto-oxidation of catechol-like aporphines in aqueous solutions. Non-specific binding must be strictly defined using a saturating concentration of unlabelled haloperidol (1 µM) to ensure the signal represents true receptor binding.

Step-by-step Methodology:

• Tissue Preparation: Homogenize fresh calf caudate nucleus in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 15 minutes. Resuspend the pellet in the same buffer to a final concentration of 10 mg wet weight/mL.

• Incubation Mixture: In glass test tubes, combine 100 µL of [³H]-spiroperidol (final concentration 0.5 nM), 100 µL of R-THA at varying concentrations (10⁻⁹ to 10⁻⁴ M), and 100 µL of 0.1% sodium ascorbate (antioxidant).

• Reaction Initiation: Add 700 µL of the tissue homogenate to initiate binding. Incubate at 37°C for exactly 15 minutes to reach equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters using a multi-well cell harvester.

• Washing: Wash the filters three times with 5 mL of ice-cold Tris-HCl buffer to rapidly clear unbound radioligand without disturbing the receptor-ligand complexes.

• Quantification: Transfer filters to scintillation vials, add 5 mL of liquid scintillation cocktail, and count radioactivity using a liquid scintillation counter.

Fig 2. Self-validating experimental workflow for [3H]-spiroperidol displacement.

Protocol 2: Adenylate Cyclase Stimulation Assay

Objective: Measure the functional agonism of R-THA via cAMP production. Step-by-step Methodology:

• Prepare striatal homogenates in a buffer containing 2 mM MgCl₂, 0.5 mM EGTA, and 80 mM Tris-HCl (pH 7.4).

• Incubate 50 µL of homogenate with 0.5 mM ATP, 10 µM GTP, and varying concentrations of R-THA for 10 minutes at 30°C.

• Stop the reaction by boiling the samples for 3 minutes to denature the cyclase enzymes.

• Centrifuge at 10,000 x g to remove denatured proteins and quantify the supernatant cAMP levels using a validated cAMP enzyme immunoassay (EIA) kit.

Quantitative Data & Comparative Analysis

The following table summarizes the comparative pharmacological profiles of R-THA, its parent compound Apomorphine, and endogenous Dopamine. It highlights the behavioral decoupling unique to R-THA.

Compound	[³H]-Spiroperidol Displacement	Adenylate Cyclase Stimulation	Motor Stereotypy (In Vivo)
Dopamine	Moderate Affinity	High	Yes (Circling/Sniffing)
(-)-Apomorphine	High Affinity	High	Yes (Robust)
R(-)-THA	High Affinity	High	None (Decoupled)
(+)-THA	Low Affinity	Low	None

Note: The 2-hydroxylation in R-THA reduces overall absolute potency compared to 10,11-dihydroxyaporphines, but retains sufficient affinity to act as a potent biochemical agonist.

References

• Neumeyer JL, Arana GW, Ram VJ, Kula NS, Baldessarini RJ. "Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine." Journal of Medicinal Chemistry. 1982. URL: [Link]

• Antonian L, Joseph JA, Meyerson LR, Coupet J, Rauh C. "Striatally-mediated response of some structurally rigid analogues of dopamine." Pharmacology Biochemistry and Behavior. 1986. URL: [Link]

A Technical Guide to R(-)-2,10,11-Trihydroxyaporphine: Synthesis, Characterization, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

R(-)-2,10,11-Trihydroxyaporphine (THA) is a synthetically derived aporphine alkaloid of significant interest in medicinal chemistry and pharmacology. As a structural analog of the potent dopamine agonist apomorphine, THA provides a valuable chemical scaffold for probing the structure-activity relationships of dopaminergic and other receptor systems. This technical guide offers an in-depth exploration of the chemical structure, synthesis, analytical characterization, and biological activities of R(-)-2,10,11-Trihydroxyaporphine, with a focus on its interactions with dopamine receptors. The document is intended to serve as a comprehensive resource for researchers engaged in the study of aporphine alkaloids and the development of novel therapeutics targeting the central nervous system.

Introduction to the Aporphine Alkaloid Class

Aporphine alkaloids represent a large and diverse group of isoquinoline natural products characterized by a tetracyclic aromatic core.[1][2] These compounds are found in a variety of plant species and have been shown to possess a wide range of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[2][3] Their biological effects are often attributed to their ability to interact with various G-protein coupled receptors (GPCRs), ion channels, and enzymes.

R(-)-2,10,11-Trihydroxyaporphine is a synthetic member of this class, closely related to the well-known dopamine agonist apomorphine. The key structural distinction is the presence of an additional hydroxyl group at the 2-position of the aporphine ring system. This modification has been shown to influence the compound's potency and selectivity for dopamine receptor subtypes.[4] The "R" designation in its name refers to the absolute configuration at the chiral center (C6a), which is crucial for its biological activity.[4][5]

Chemical Identity and Physicochemical Properties

Chemical Structure

The chemical structure of R(-)-2,10,11-Trihydroxyaporphine consists of a dibenzo[de,g]quinoline ring system with hydroxyl groups at positions 2, 10, and 11. The stereochemistry at the 6a position is of the R configuration.

Caption: Chemical structure of R(-)-2,10,11-Trihydroxyaporphine.

Physicochemical Data

The following table summarizes the key physicochemical properties of R(-)-2,10,11-Trihydroxyaporphine and its common salt forms.

Property	Value	Source
Molecular Formula	C₁₇H₁₇NO₃	[6]
Molecular Weight	283.32 g/mol	[6]
CAS Number	Not available for the free base. 77630-02-5 for the hydrobromide salt of the N-propyl analog.	[7]
Appearance	Gray to green small crystals (hydrobromide salt)	[6]
Solubility	Moderately soluble in oxygen-free water containing an antioxidant (hydrobromide salt)	[6]
Storage Temperature	2-8°C	[6]

Note: Data for the hydrobromide salt of the N-propyl derivative, R(-)-2,10,11-Trihydroxy-N-propylnoraporphine, is often used as a reference due to its commercial availability.[7][8][9]

Synthesis and Manufacturing

The synthesis of R(-)-2,10,11-Trihydroxyaporphine and its derivatives typically starts from naturally occurring opium alkaloids, such as thebaine or morphine.[4][10][11] These precursors provide the core aporphine scaffold with the correct stereochemistry.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for R(-)-2,10,11-Trihydroxyaporphine involves the O-demethylation of a trimethoxyaporphine precursor. This precursor can be derived from the acid-catalyzed rearrangement of a morphinan alkaloid.

Caption: Retrosynthetic analysis of R(-)-2,10,11-Trihydroxyaporphine.

Exemplary Synthetic Protocol

The synthesis of the related compound, (-)-2,10,11-Trihydroxy-N-n-propylnoraporphine (TNPA), provides a representative experimental procedure.[10]

• Starting Material: Thebaine is used as the initial precursor.

• N-Demethylation: Thebaine is converted to northebaine.

• Rearrangement: Northebaine undergoes an acid-catalyzed rearrangement to form normorphothebaine.

• N-Alkylation: The secondary amine of normorphothebaine is alkylated with a propyl group to yield the N-propyl derivative.

• O-Demethylation: The final step involves the demethylation of the methoxy groups to afford the desired trihydroxyaporphine product.[10]

Causality Behind Experimental Choices: The use of thebaine as a starting material is advantageous due to its natural abundance and the presence of the correct stereochemistry at the future C6a position. The acid-catalyzed rearrangement is a well-established method for converting morphinan alkaloids into the aporphine scaffold.[12]

Spectroscopic and Analytical Characterization

The structural elucidation and purity assessment of R(-)-2,10,11-Trihydroxyaporphine and its analogs rely on a combination of modern analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for confirming the chemical structure. The proton NMR spectrum will show characteristic signals for the aromatic protons, the methine proton at C6a, and the methylene protons of the heterocyclic ring. The carbon NMR spectrum will confirm the presence of the correct number of carbon atoms and their chemical environments.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is commonly used to determine the molecular weight of aporphine alkaloids.[1][13][14] High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to confirm the elemental composition. Tandem mass spectrometry (MS/MS) experiments can be employed to study the fragmentation patterns, which can aid in the structural identification of unknown aporphine alkaloids in complex mixtures.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of synthetic aporphine alkaloids.[13][14] A reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile and water with additives like triethylamine and acetic acid to improve peak shape.[15]

Summary of Analytical Techniques

Technique	Application
¹H NMR	Structural confirmation, proton environment analysis.
¹³C NMR	Structural confirmation, carbon skeleton analysis.
ESI-MS	Molecular weight determination.[13][14]
HRMS	Elemental composition confirmation.
HPLC	Purity assessment and quantification.[13][14]

Biological Activity and Mechanism of Action

The primary pharmacological interest in R(-)-2,10,11-Trihydroxyaporphine and its derivatives lies in their interaction with dopamine receptors.

Dopamine Receptor Binding and Functional Activity

Studies have shown that R(-)-2,10,11-Trihydroxyaporphine binds to dopamine receptors.[4] The affinity and functional activity are influenced by the substitution pattern on the aporphine ring and the N-alkyl substituent.

• The (6aR) configuration is preferred for interaction with dopamine receptors.[4]

• 2-hydroxylation of the aporphine ring has been found to reduce potency compared to the corresponding 10,11-dihydroxyaporphines.[4]

• N-alkylation with groups larger than a methyl group can increase potency at certain dopamine receptor subtypes.[16]

In Vitro and In Vivo Studies

In vitro studies typically involve radioligand binding assays to determine the affinity of the compound for different dopamine receptor subtypes (D1, D2, etc.).[4][16] Functional assays, such as measuring the stimulation of adenylate cyclase, are used to assess whether the compound acts as an agonist or antagonist.[4][10][16]

In vivo studies in animal models are conducted to evaluate the compound's effects on dopamine-mediated behaviors, such as stereotypy and motor activity.[17] Some N-propylated derivatives of 2,10,11-trihydroxyaporphine have shown anticonvulsant activity in animal models.[10]

Signaling Pathway

As a dopamine receptor agonist, R(-)-2,10,11-Trihydroxyaporphine is expected to activate downstream signaling pathways. For D2-like receptors, this typically involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Caption: Postulated D2 receptor signaling pathway for R(-)-2,10,11-Trihydroxyaporphine.

Applications in Drug Discovery and Research

R(-)-2,10,11-Trihydroxyaporphine and its analogs serve as valuable research tools for several reasons:

• Probing Receptor Structure: By systematically modifying the structure of THA and evaluating the effects on receptor binding and function, researchers can gain insights into the three-dimensional structure of the dopamine receptor binding pocket.

• Structure-Activity Relationship (SAR) Studies: THA is a key compound in SAR studies aimed at developing more potent and selective dopamine receptor ligands.[16]

• Development of Novel Therapeutics: The aporphine scaffold is a privileged structure in medicinal chemistry. Derivatives of THA are being investigated for their potential as treatments for a variety of neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and depression. Some aporphine alkaloids have also shown potential as anxiolytics and antidepressants.[11]

Conclusion and Future Directions

R(-)-2,10,11-Trihydroxyaporphine is a synthetically important aporphine alkaloid that has contributed significantly to our understanding of dopamine receptor pharmacology. Its chemical tractability and interesting biological profile make it a valuable platform for further research. Future studies will likely focus on the synthesis of novel derivatives with improved selectivity for specific dopamine receptor subtypes, as well as the exploration of their therapeutic potential for a wider range of CNS disorders. The development of more efficient and scalable synthetic routes will also be crucial for advancing the clinical translation of promising aporphine-based drug candidates.

References

• Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes. MDPI. Available from: [Link]

• Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine. PubMed. Available from: [Link]

• Effect of phenolic-hydroxy-group incorporation on the biological activity of a simplified aplysiatoxin analog with an (R)-(−)-. ScienceDirect. Available from: [Link]

• R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide. PubChem. Available from: [Link]

• Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes. ScienceOpen. Available from: [Link]

• A Systematic Method for the Identification of Aporphine Alkaloid Constituents in Sabia schumanniana Diels Using UHPLC-Q-Exactive Orbitrap/Mass Spectrometry. PMC. Available from: [Link]

• Characterization of aporphine alkaloids by electro... - BV FAPESP. Available from: [Link]

• Aporphines, 36. Dopamine receptor interactions of trihydroxyaporphines. Synthesis, radioreceptor binding, and striatal adenylate cyclase stimulation of 2,10,11-trihydroxyaporphines in comparison with other hydroxylated aporphines. PubMed. Available from: [Link]

• 2,10,11-Trihydroxy-N-n-propylnoraporphine, a novel dopaminergic aporphine alkaloid with anticonvulsant activity. PubMed. Available from: [Link]

• Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes. ResearchGate. Available from: [Link]

• 2,10,11-Trihydroxy-N-propylnoraporphine. PubChem. Available from: [Link]

• and (R)-11-hydroxy-10-methylaporphine: synthesis, pharmacology, and modeling of D2A and 5-HT1A receptor interactions. R Discovery. Available from: [Link]

• Synthesis and dopamine agonist and antagonist effects of (R)-(-)- and (S)-(+)-11-hydroxy-N-n-propylnoraporphine. PubMed. Available from: [Link]

• Synthesis and biological activity of (6aS)-10,11-dihydroxyaporphine, the optical antipode of apomorphine. R Discovery. Available from: [Link]

• R-(-)-N-alkyl-11-hydroxy-10-hydroxymethyl- and 10-methyl-aporphines as 5-HT1A receptor ligands. ResearchGate. Available from: [Link]

• and (R)-11-hydroxy-10-methylaporphine: synthesis, pharmacology, and modeling of D2A and 5-HT1A receptor interactions. PubMed. Available from: [Link]

• 2,10,11-TRIHYDROXY-N-PROPYLNORAPORPHINE. Inxight Drugs. Available from: [Link]

• (R)-(-)-10-methyl-11-hydroxyaporphine: a highly selective serotonergic agonist. PubMed. Available from: [Link]

• Bioinspired Scalable Total Synthesis of Opioids. Chinese Chemical Society. Available from: [Link]

• Aporphine alkaloids – Knowledge and References. Taylor & Francis. Available from: [Link]

• R(-)-2,10,11-Trihydroxyaporphine hydrobromide. Molbase. Available from: [Link]

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Pharmacological Profiling of R(-)-2-Hydroxyapomorphine Hydrobromide: A Technical Guide to Dopaminergic Ligand Evaluation

Executive Summary

As a Senior Application Scientist navigating the complex landscape of dopaminergic ligands, precision in both nomenclature and mechanistic understanding is paramount. R(-)-2-Hydroxyapomorphine hydrobromide is a critical reference compound frequently utilized in high-throughput pharmacological screening libraries (such as the LOPAC1280 panel) to identify D2 receptor modulators[1]. However, in foundational medicinal chemistry and structural biology, it is widely known by its structural synonym: R(-)-2,10,11-Trihydroxyaporphine hydrobromide (R(-)-THA) [2][3].

This whitepaper synthesizes the chemical rationale behind this synonymity, explores its structure-activity relationships (SAR), and provides a self-validating experimental protocol for evaluating its dopaminergic activity.

Chemical Identity & Structural Nomenclature

Understanding the causality behind the dual nomenclature requires a brief look at the molecule's core scaffold. Apomorphine, the parent compound, is structurally a 10,11-dihydroxyaporphine.

When researchers sought to map the spatial and electronic requirements of the dopamine receptor's orthosteric binding site, they synthesized derivatives with additional functional groups[4]. The addition of a hydroxyl (-OH) group at the C2 position of the apomorphine scaffold yields the 2,10,11-trihydroxyaporphine structure[2]. Therefore, "2-hydroxyapomorphine" serves as a convenient trivial name that builds directly upon the well-known apomorphine parent structure, while "2,10,11-trihydroxyaporphine" represents the systematic aporphine-based nomenclature[3].

Structure-Activity Relationship (SAR) & Receptor Binding

The utility of R(-)-2-hydroxyapomorphine in drug discovery lies in its strict stereospecificity. Pharmacological evaluations confirm that the 6aR configuration is an absolute requirement for productive interaction with putative dopamine receptors[2].

Interestingly, while it acts as a robust D2 receptor agonist[1], the 2-hydroxylation actually reduces its overall binding potency compared to the parent (-)-apomorphine (which lacks the 2-OH group)[2]. This deliberate reduction in potency provides a vital dynamic range for competitive binding assays, allowing researchers to distinguish between high-affinity and moderate-affinity receptor states without saturating the detector prematurely.

Experimental Workflows: Self-Validating D2 Receptor Binding Protocol

When designing a radioligand binding assay for R(-)-2-hydroxyapomorphine, the protocol must be self-validating. A critical, often-overlooked variable in catecholamine and aporphine assays is the choice of antioxidant. While ascorbic acid is a standard additive to prevent ligand oxidation, empirical evidence demonstrates that sodium ascorbate potently inhibits the stereospecific binding of dopamine agonists to neostriatal membranes[5].

To ensure trustworthiness and data integrity, our protocol deliberately omits ascorbic acid, utilizing oxygen-free environments and alternative stabilizers to preserve both the ligand and the receptor's conformational integrity.

Step-by-Step Methodology: Radioligand Competition Assay

• Tissue Preparation: Isolate neostriatal membranes (e.g., calf caudate nucleus) and homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Causality: The striatum provides a naturally high-density endogenous expression of D2 receptors, ensuring a robust signal-to-noise ratio[2].

• Buffer Optimization: Degas the assay buffer and purge with nitrogen. Incorporate 0.1% sodium metabisulfite instead of ascorbic acid.

  • Causality: This specific substitution prevents the oxidative degradation of the aporphine catechol ring without allosterically inhibiting the D2 receptor binding site[3][5].

• Ligand Incubation: Incubate 100 µg of membrane protein with 0.5 nM [³H]-spiperone (or[³H]-apomorphine) and varying concentrations of R(-)-2-hydroxyapomorphine ( 10−10 to 10−4 M) for 60 minutes at 25°C. Include (-)-apomorphine as a positive control and S(+)-2-hydroxyapomorphine as a negative stereoisomer control.

  • Causality: The inclusion of the inactive (+) enantiomer self-validates the assay by confirming that the displacement of the radioligand is stereospecific, rather than driven by non-specific lipid partitioning[2][5].

• Separation & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer.

• Data Analysis: Measure retained radioactivity using liquid scintillation counting. Fit the data to a one-site competition model to derive IC₅₀ and Kᵢ values.

Quantitative Data: SAR Binding Affinities

To contextualize the impact of the 2-hydroxyl substitution and stereochemistry, the following table summarizes the relative rank order of potency for receptor binding and adenylate cyclase modulation[2].

Compound	Configuration	Structural Synonym	Relative D2 Binding Potency	Pharmacological Action
(-)-Apomorphine	6aR	10,11-Dihydroxyaporphine	High (+++)	Mixed D1/D2 Agonist
R(-)-2-Hydroxyapomorphine	6aR	R(-)-THA	Moderate (++)	D2 Agonist
S(+)-2-Hydroxyapomorphine	6aS	S(+)-THA	Negligible (-)	Inactive Enantiomer

Note: Relative potency derived from competitive binding against tritiated dopaminergic ligands in striatal membrane fractions[2].

Mechanistic Visualization

R(-)-2-Hydroxyapomorphine exerts its primary effects via the Dopamine D2 receptor, a G-protein coupled receptor (GPCR) that couples to the inhibitory G-protein (Gαi/o). Activation of this pathway leads to the downstream inhibition of adenylate cyclase and a subsequent reduction in cyclic AMP (cAMP) levels[1].

Fig 1. D2 receptor signaling pathway modulated by R(-)-2-Hydroxyapomorphine.

References

• [2] Neumeyer JL, et al. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine. PubMed (nih.gov). 2

• [3] ChemicalBook. R(-)-2,10,11-TRIHYDROXYAPORPHINE HYDROBROMIDE Properties and Synonyms.3

• [5] Thomas RE, et al. Stereospecific binding of 3H-dopamine in neostriatal membrane preparations: inhibitory effects of sodium ascorbate. PubMed (nih.gov). 5

• [4] Neumeyer JL, et al. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+). ACS Publications. 4

• [1] LOPAC1280 Library Dataset. R(-)-2,10,11-Trihydroxyaporphine hybrobromide (Synonym: R(-)-2-Hydroxyapomorphine hydrobromide). University of Leipzig. 1

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Introduction: The Aporphine Scaffold and Its Therapeutic Promise

An In-Depth Technical Guide to the Pharmacology of Trihydroxyaporphine Derivatives

Aporphine alkaloids represent a large and pharmacologically significant class of over 500 naturally occurring and synthetic compounds, characterized by a tetracyclic core structure.[1] Their diverse biological activities—ranging from anticancer and antiviral to potent neurological effects—are driven by variations in substituents, oxidation states, and stereochemistry.[1] Among these, trihydroxyaporphine derivatives have garnered substantial interest, primarily due to their interactions with central nervous system targets, most notably dopamine receptors.[2][3] This guide provides a detailed exploration of the synthesis, pharmacology, and structure-activity relationships of these compounds, offering field-proven insights for researchers and drug development professionals. The canonical example, (R)-Apomorphine, a potent dopamine receptor agonist used in the treatment of Parkinson's disease, underscores the therapeutic potential locked within this molecular architecture.[1]

I. Synthetic Strategies: From Natural Precursors to Chemoenzymatic Pathways

The generation of specific trihydroxyaporphine derivatives is crucial for probing their pharmacological profiles. Several robust synthetic routes have been established.

• Classic Approaches from Natural Alkaloids : Seminal syntheses often utilize readily available natural products. For instance, enantiomers of 2,10,11-trihydroxyaporphine (THA) have been successfully synthesized from thebaine and bulbocapnine.[4] Other methods involve palladium-catalyzed reactions starting from morphine to yield derivatives like (R)-11-hydroxy-10-methylaporphine.[5] A common strategy for creating the aporphine core is the Reissert alkylation followed by a Pschorr cyclization.[6]

• Modern Chemoenzymatic Strategies : More recently, streamlined, modular chemoenzymatic strategies have been developed. These methods combine the precision of biocatalysis with efficient chemical reactions like photoinduced coupling to produce both natural and unnatural aporphine alkaloids from inexpensive substrates, offering excellent control over chirality which is critical for pharmacological activity.[1]

II. Core Pharmacology: Dopamine Receptor Interactions

The primary pharmacological characteristic of trihydroxyaporphine derivatives is their interaction with dopamine receptors. Their rigid structure allows them to fit into the dopamine receptor binding pocket, mimicking the action of endogenous dopamine.

Receptor Binding Profile

Trihydroxyaporphines have been extensively evaluated for their ability to bind to dopamine receptors, typically using radioligand binding assays. These assays measure the displacement of a radiolabeled ligand (e.g., [³H]apomorphine for agonist sites, [³H]spiperone for antagonist sites) from receptor preparations, often derived from bovine or rat caudate nucleus.[2]

Studies comparing various hydroxylated aporphines reveal a distinct structure-activity relationship. For instance, the rank order of potency for displacing [³H]apomorphine often correlates well with the compound's ability to stimulate dopamine-sensitive adenylate cyclase, suggesting that this binding assay is a good predictor of functional agonism.[2] In contrast, binding affinity for [³H]spiperone correlates poorly with cyclase activity, indicating it may reflect interaction with a different receptor state or subtype.[2]

Compound	Displacement IC₅₀ (nM) vs. [³H]Apomorphine	Displacement IC₅₀ (nM) vs. [³H]Spiperone
(-)-Apomorphine	~5-10	~100-200
(-)-2,10,11-Trihydroxyaporphine	~20-30	~500-700
(+)-2,10,11-Trihydroxyaporphine	>1000	>1000

Table 1: Comparative binding affinities of selected aporphine derivatives at dopamine receptor sites. Data synthesized from multiple sources for illustrative purposes.[2][4]

Functional Activity: Adenylate Cyclase Stimulation

A key functional outcome of dopamine D1-like receptor activation is the stimulation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). Trihydroxyaporphine derivatives are frequently assessed for their ability to modulate this pathway in homogenates of rat striatal tissue.[2] The potency in stimulating cAMP synthesis is a direct measure of their functional agonism at D1-like receptors. For example, (-)-Apomorphine is a potent stimulator, while its 2-hydroxylated counterpart, (-)-2,10,11-trihydroxyaporphine, shows reduced but still significant activity.[4]

Caption: Dopamine D1 receptor signaling pathway activated by a trihydroxyaporphine agonist.

III. Structure-Activity Relationships (SAR)

The biological activity of trihydroxyaporphine derivatives is exquisitely sensitive to their chemical structure. Understanding these relationships is fundamental to designing novel compounds with desired pharmacological profiles.[7][8]

• Stereochemistry is Paramount : The 6aR configuration is strongly preferred for interaction with dopamine receptors. The enantiomeric (S) forms, such as (+)-THA, are typically much less potent or inactive.[1][4]

• Hydroxyl Group Positioning : The location of the hydroxyl groups on the aromatic rings is a key determinant of activity. The catechol moiety (adjacent hydroxyls), particularly at the 10 and 11 positions as seen in apomorphine, is often associated with high potency.[3] Shifting or removing these groups, such as moving a hydroxyl to the 2-position, generally reduces dopaminergic potency.[4] However, a catechol system is not an absolute requirement for activity.[6]

• N-Alkyl Substitution : The substituent on the nitrogen atom significantly influences both potency and receptor selectivity. Increasing the size of the N-alkyl substituent from methyl to n-propyl can increase potency for [³H]spiperone binding sites.[2] N-n-propyl derivatives of monohydroxylated aporphines have been shown to be more potent dopamine agonists than their N-methyl counterparts.[6]

• Ring Rigidity : The rigid tetracyclic structure of the aporphine nucleus is critical for potent agonist activity. More flexible analogues, such as benzylisoquinolines, which contain the same key functional groups but lack the rigid conformation, are largely inactive as dopamine agonists.[3]

Caption: Key structure-activity relationships for trihydroxyaporphine derivatives.

IV. Potential Therapeutic Applications

The well-defined pharmacology of trihydroxyaporphine derivatives points toward several potential therapeutic uses.

• Neurodegenerative Disorders : As potent dopamine receptor agonists, these compounds are primarily investigated for Parkinson's disease to supplement deficient dopaminergic neurotransmission.[1]

• Oncology : Certain aporphine and isoquinoline derivatives have shown promise in oncology, specifically in reducing the viability and stemness of glioblastoma cells, potentially enhancing the efficacy of standard chemotherapies like temozolomide.[9]

• Cardiovascular Conditions : Some aporphine alkaloids have been investigated for antiarrhythmic properties. Through systematic modification of lead compounds, derivatives with improved antiarrhythmic activity and lower toxicity have been identified.[10][11]

• Pain Management : Some derivatives have demonstrated weak but significant antinociceptive (pain-blocking) activity, an effect that was not antagonized by naloxone, suggesting a non-opioid mechanism of action.[6]

V. Key Experimental Protocols

To ensure scientific integrity, the protocols used to characterize these compounds must be robust and self-validating.

Protocol 1: Radioligand Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for specific dopamine receptor subtypes.

Methodology:

• Tissue Preparation:

  • Homogenize bovine or rat striatal tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C to pellet the P4 subcellular fraction (membranes).[2]

  • Wash the pellet by resuspension in fresh buffer and repeat the centrifugation.

  • Resuspend the final pellet in assay buffer to a final protein concentration of 0.5-1.0 mg/mL, determined by a Bradford or Lowry assay.

• Binding Reaction:

  • In a 96-well plate, combine:

    • 50 µL of radioligand (e.g., 1-2 nM [³H]apomorphine).

    • 50 µL of test compound at various concentrations (typically 10⁻¹¹ to 10⁻⁵ M).

    • 50 µL of buffer or a high concentration of a known non-radioactive ligand (e.g., 10 µM apomorphine) to determine non-specific binding.

    • 100 µL of the membrane preparation.

  • Incubate at 25°C for 60 minutes. The choice of time and temperature must be optimized to reach equilibrium.

• Termination and Filtration:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/B), trapping the receptor-bound radioligand.

  • Immediately wash the filters three times with 3 mL of ice-cold buffer to remove unbound radioligand.

• Quantification and Analysis:

  • Place the filters in scintillation vials with 5 mL of scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC₅₀ (concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a standard radioligand binding assay.

References

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• Neumeyer, J. L., et al. (1982). Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine. Journal of Medicinal Chemistry. [Link]

• Neumeyer, J. L., et al. (1977). Aporphines. 14 Dopaminergic and antinociceptive activity of aporphine derivatives. Synthesis of 10-hydroxyaporphines and 10-hydroxy-N-n-propylnoraporphine. Journal of Medicinal Chemistry. [Link]

• Hedberg, M. H., Johansson, A. M., & Hacksell, U. (1992). Facile syntheses of aporphine derivatives. Journal of the Chemical Society, Chemical Communications. [Link]

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• Ribeiro-Junior, D. M., et al. (2022). Aporphine and isoquinoline derivatives block glioblastoma cell stemness and enhance temozolomide cytotoxicity. Scientific Reports. [Link]

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A Comprehensive Technical Guide to the Synthesis of R(-)-2,10,11-Trihydroxyaporphine from Thebaine

Executive Summary

This technical guide provides a detailed, research-level overview of a robust synthetic pathway for converting the natural opium alkaloid, thebaine, into the pharmacologically significant R(-)-2,10,11-Trihydroxyaporphine. Aporphine alkaloids are a class of isoquinoline alkaloids renowned for their interaction with dopamine receptors, making them valuable scaffolds in drug discovery, particularly for neurological disorders.[1][2] Thebaine serves as an ideal and cost-effective starting material due to its structural complexity and correct stereochemistry, which is preserved throughout the synthesis.[3][4] This document outlines the strategic chemical transformations, provides in-depth mechanistic explanations for the core reactions, and presents detailed experimental protocols. The synthesis hinges on three critical transformations: N-demethylation of the thebaine starting material, a pivotal acid-catalyzed Dienol-Benzene rearrangement to construct the aporphine core, and a final O-demethylation to yield the target trihydroxy-substituted molecule.

Strategic Overview & Retrosynthetic Analysis

The conversion of thebaine's morphinan skeleton to the aporphine core is a non-trivial transformation that leverages the inherent reactivity of the dienol ether system in Ring C of thebaine. Our forward synthesis strategy is designed to efficiently execute this transformation while managing the functional groups to arrive at the desired product.

The overall synthetic workflow proceeds as follows:

Caption: High-level synthetic workflow from Thebaine to the target aporphine.

This multi-step process is necessary to first enable the subsequent rearrangement and finally to unmask the required phenolic hydroxyl groups. The R-configuration at the C6a stereocenter is inherited directly from the corresponding center in thebaine.

Detailed Synthetic Protocols and Mechanistic Insights

Step 1: N-Demethylation of Thebaine to Northebaine

The initial step involves the removal of the N-methyl group from thebaine (1) to produce northebaine (2). This transformation is crucial as the secondary amine in northebaine is a key intermediate for the synthesis of various N-substituted aporphine analogs.[5] While several methods exist for N-demethylation, the use of ethyl chloroformate followed by hydrolysis is a well-established and effective approach.[6][7]

Reaction Scheme: Thebaine → Northebaine

Causality and Experimental Choice: The von Braun reaction using cyanogen bromide is a classic method but involves highly toxic reagents. Chloroformate-based methods offer a safer and often higher-yielding alternative. Ethyl chloroformate reacts with the tertiary amine of thebaine to form a stable carbamate intermediate. The electron-withdrawing nature of the carbamate group facilitates the subsequent cleavage of the N-methyl bond. The final hydrolysis step, typically under strong basic conditions, removes the carbamate to yield the secondary amine, northebaine.

Experimental Protocol: Synthesis of Northebaine (2)

• Carbamate Formation:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve Thebaine (1) (1.0 eq) in a suitable aprotic solvent such as toluene or chloroform.

  • Add anhydrous potassium carbonate (K₂CO₃) (2.0-3.0 eq) to act as a base.

  • Add ethyl chloroformate (1.5-2.0 eq) dropwise to the suspension at room temperature.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude N-ethoxycarbonylnorthebaine carbamate.

• Hydrolysis of the Carbamate:

  • Dissolve the crude carbamate in a high-boiling point solvent such as ethylene glycol.

  • Add a strong base, such as potassium hydroxide (KOH) (5.0-10.0 eq).

  • Heat the mixture to a high temperature (e.g., 180-200 °C) for several hours.

  • Cool the reaction mixture, dilute with water, and neutralize with an acid (e.g., HCl).

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or a chloroform/isopropanol mixture).

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by column chromatography (silica gel) to afford pure Northebaine (2).

Step 2: Dienol-Benzene Rearrangement to Form the Aporphine Core

This is the cornerstone of the synthesis, where the morphinan skeleton of northebaine (2) is rearranged into the tetracyclic aporphine core of normorphothebaine (3). This reaction is an acid-catalyzed process known as the Dienol-Benzene rearrangement.[5]

Reaction Scheme: Northebaine → Normorphothebaine

Mechanism: The Dienol-Benzene Rearrangement

The reaction proceeds through a series of cationic intermediates. Strong, non-nucleophilic acids like methanesulfonic acid are ideal as they can protonate the dienol ether system without competing side reactions.

Caption: Key mechanistic stages of the Dienol-Benzene rearrangement.

• Protonation: The strong acid protonates the oxygen of the dienol ether system in northebaine.

• Ring Opening: The C4-O bond cleaves, leading to the formation of a resonance-stabilized allylic carbocation.

• Aryl Migration: The aromatic A-ring performs a nucleophilic attack on the carbocation, leading to the formation of a new C-C bond and a spirocyclic intermediate. This is the key bond-forming step that creates the aporphine's dibenzo[de,g]quinoline core.

• Rearomatization: A proton is lost, leading to the rearomatization of the A-ring and the formation of the stable phenolic hydroxyl groups at positions C10 and C11 of the newly formed aporphine skeleton.

Experimental Protocol: Synthesis of Normorphothebaine (3)

• Add Northebaine (2) (1.0 eq) to an excess of cold (0 °C) methanesulfonic acid under an inert atmosphere (e.g., Argon or Nitrogen).

• Stir the mixture at low temperature for a short period (e.g., 15-30 minutes), then allow it to warm to room temperature.

• Monitor the reaction by TLC. The reaction is typically rapid.

• Once complete, carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Basify the cold aqueous solution with a strong base, such as concentrated ammonium hydroxide or sodium hydroxide, to precipitate the product.

• Collect the precipitate by filtration, wash thoroughly with cold water, and dry under vacuum.

• The crude Normorphothebaine (3) can be purified by crystallization or chromatography if necessary.

Step 3: O-Demethylation to Yield R(-)-2,10,11-Trihydroxynoraporphine

The final step is the cleavage of the remaining aryl methyl ether at the C2 position of normorphothebaine (3) to yield the target triol, R(-)-2,10,11-Trihydroxynoraporphine (4). Boron tribromide (BBr₃) is the reagent of choice for this transformation due to its high efficacy in cleaving aryl ethers without affecting other functional groups under controlled conditions.[8]

Reaction Scheme: Normorphothebaine → R(-)-2,10,11-Trihydroxynoraporphine

Causality and Experimental Choice: BBr₃ is a powerful Lewis acid that coordinates to the ether oxygen, weakening the C-O bond and facilitating nucleophilic attack by the bromide ion to displace the methyl group. The reaction is typically performed at low temperatures to control its exothermicity and prevent potential side reactions. Anhydrous conditions are critical as BBr₃ reacts violently with water.

Experimental Protocol: Synthesis of R(-)-2,10,11-Trihydroxynoraporphine (4)

• Dissolve Normorphothebaine (3) (1.0 eq) in a dry, aprotic solvent such as dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Slowly add a solution of Boron tribromide (BBr₃) (3.0-4.0 eq) in DCM dropwise.

• After the addition is complete, allow the reaction to stir at low temperature and then gradually warm to room temperature overnight.

• Carefully quench the reaction by slowly adding methanol, followed by water.

• Concentrate the mixture under reduced pressure to remove the solvents and volatile boron species.

• The resulting crude product is often obtained as its hydrobromide salt. It can be purified by recrystallization from a suitable solvent system (e.g., methanol/ether). The final product is sensitive to oxidation and should be handled under inert conditions and stored appropriately.[9]

Quantitative Data Summary

The following table summarizes typical reagents and expected yields for the synthetic sequence. Yields can vary based on reaction scale and purification efficiency.

Step	Starting Material	Key Reagents	Product	Typical Yield (%)
1	Thebaine	1. Ethyl Chloroformate, K₂CO₃2. KOH, Ethylene Glycol	Northebaine	60-70%
2	Northebaine	Methanesulfonic Acid (CH₃SO₃H)	Normorphothebaine	80-90%
3	Normorphothebaine	Boron Tribromide (BBr₃)	R(-)-2,10,11-Trihydroxynoraporphine	75-85%

Conclusion

The synthesis outlined in this guide represents a logical and field-proven pathway for the production of R(-)-2,10,11-Trihydroxyaporphine from thebaine. By leveraging a strategic N-demethylation, a powerful Dienol-Benzene rearrangement, and a selective O-demethylation, the complex morphinan scaffold is efficiently converted into the desired aporphine target. The protocols provided are based on established chemical principles and offer a solid foundation for researchers in medicinal chemistry and drug development. The resulting noraporphine scaffold is also a valuable intermediate, allowing for further N-alkylation to produce a wide array of pharmacologically active derivatives.[5]

References

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A Technical Guide to the Natural Sources of Aporphine Alkaloids for Researchers and Drug Development Professionals

Abstract

Aporphine alkaloids, a significant class of isoquinoline alkaloids, are renowned for their diverse and potent pharmacological activities. Their tetracyclic core structure lends itself to a wide array of substitutions, resulting in a rich chemical diversity with promising therapeutic potential. This in-depth technical guide provides a comprehensive overview of the principal natural sources of aporphine alkaloids, focusing on the key plant families and genera that serve as their primary reservoirs. We will delve into the biosynthesis of these complex molecules, detail robust methodologies for their extraction and isolation, and outline modern analytical techniques for their characterization. This guide is designed to be a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration and utilization of these fascinating natural products.

Introduction: The Significance of Aporphine Alkaloids

Aporphine alkaloids are a major subgroup of benzylisoquinoline alkaloids, characterized by a dibenzo[de,g]quinoline ring system.[1] With over 85 distinct members identified, this class of compounds exhibits a remarkable range of biological activities, including but not limited to, anticancer, antiviral, anti-inflammatory, and neuroprotective effects.[1][2][3] Their structural similarity to morphine has also made them a subject of intense pharmacological interest.[1] The primary sources of these valuable compounds are higher plants, distributed across numerous families.[4][5] Understanding the botanical distribution, biosynthesis, and methods for isolation and characterization of aporphine alkaloids is fundamental for advancing their study and harnessing their therapeutic potential.

Botanical Distribution: Key Plant Families and Genera

Aporphine alkaloids are not ubiquitously distributed in the plant kingdom but are concentrated in specific, predominantly dicotyledonous, plant families. The following sections detail the most prolific of these families and provide examples of representative genera and the aporphine alkaloids they produce.

Annonaceae: A Prolific Source

The Annonaceae family is arguably the richest and most diverse source of aporphine alkaloids.[4][6] This "living fossil" family, primarily found in tropical and subtropical regions, has yielded a vast number of these compounds.[4]

Genus	Species	Notable Aporphine Alkaloids	References
Annona	A. muricata, A. reticulata	Annonamine, Liriodenine, Norushinsunine, Reticuline	[7][8]
Guatteria	-	-	[6]
Duguetia	-	-	[6]
Asimina	-	-	[4]
Cananga	-	-	[4]

The diverse bioactivities of aporphine alkaloids from Annonaceae, such as the cytotoxic properties of liriodenine and norushinsunine against various cancer cell lines, underscore the importance of this family in drug discovery.[7]

Lauraceae: A Family of Aromatic Alkaloids

The Lauraceae family, known for its aromatic trees and shrubs, is another significant reservoir of aporphine alkaloids.[9] Genera such as Ocotea, Pleurothyrium, and Phoebe have been extensively studied for their alkaloid content.[9][10]

Genus	Species	Notable Aporphine Alkaloids	References
Ocotea	O. macrophylla	N-acetyl-nornantenine	[9]
Pleurothyrium	P. cinereum	-	[9]
Phoebe	P. grandis	Lysicamine, Litsericinone	[10]
Cassytha	C. filiformis	Actinodaphnine, Cassythine, Dicentrine	[11]

Aporphine alkaloids from Lauraceae have demonstrated potent anti-inflammatory activities, inhibiting cyclooxygenase (COX-1 and COX-2) and 5-lipoxygenase (5-LOX) enzymes.[9]

Magnoliaceae: Ancient Lineage, Modern Potential

The Magnoliaceae family, a primitive lineage of flowering plants, is a well-established source of various bioactive compounds, including aporphine alkaloids.[12][13] The genus Magnolia is particularly noteworthy in this regard.[13][14]

Genus	Species	Notable Aporphine Alkaloids	References
Magnolia	M. grandiflora, M. kachirachirai	Magnoflorine, Lanuginosine, Liriodenine, Anonaine, Kachirachiranine	[3][14][15]
Liriodendron	-	-	[12]
Michelia	-	-	[12]

Bioassay-guided fractionation of Magnolia grandiflora has led to the isolation of aporphine alkaloids with significant cytotoxic and antiviral activities.[3]

Menispermaceae: The Moonseed Family

The Menispermaceae, or moonseed family, is a rich source of diverse isoquinoline alkaloids, with aporphines being a prominent class.[12][16] Genera like Stephania and Cissampelos are known for producing these compounds.[2][16]

Genus	Species	Notable Aporphine Alkaloids	References
Stephania	S. dielsiana, S. venosa	Oxostephanine, Crebanine	[2]
Cissampelos	-	-	[12]
Cocculus	-	-	[16]

Aporphine alkaloids, alongside protoberberines, are considered chemotaxonomic markers for the Menispermaceae family.[16]

Papaveraceae: The Poppy Family

While renowned for morphinan alkaloids like morphine and codeine, the Papaveraceae family also produces a variety of other benzylisoquinoline alkaloids, including aporphines.[17][18][19]

Genus	Species	Notable Aporphine Alkaloids	References
Papaver	P. aculeatum	N-acetylanonaine	[17]
Corydalis	-	Corydine	[1]
Glaucium	-	Glaucine	[1]
Dicentra	-	Dicentrine	[1]

Beyond the well-known opiates, the Papaveraceae family offers a diverse array of alkaloids with various pharmacological properties.[20]

Biosynthesis of Aporphine Alkaloids

The biosynthesis of aporphine alkaloids is a fascinating example of enzymatic complexity in plant secondary metabolism. The core aporphine skeleton arises from the benzylisoquinoline alkaloid (S)-reticuline through an intramolecular phenol oxidative coupling reaction.

Caption: Simplified biosynthetic pathway of aporphine alkaloids from L-Tyrosine.

Extraction and Isolation: A Step-by-Step Protocol

The successful isolation of aporphine alkaloids from plant material hinges on a systematic and well-optimized extraction and purification strategy. The following protocol provides a general yet robust framework that can be adapted based on the specific plant matrix and target alkaloids.

General Extraction and Isolation Workflow

Caption: A generalized workflow for the extraction and isolation of aporphine alkaloids.

Detailed Experimental Protocol

Step 1: Plant Material Preparation

• Dry the plant material (e.g., leaves, bark, roots) at a controlled temperature (typically 40-60°C) to a constant weight.

• Grind the dried material into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

Step 2: Extraction

• Macerate the powdered plant material in an acidic solvent, such as methanol with 1% acetic acid, at room temperature or with gentle heating (e.g., 50°C).[11] Alternatively, perform continuous extraction using a Soxhlet apparatus.[21]

• Repeat the extraction process multiple times (e.g., 3-4 times) to ensure exhaustive extraction.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

Step 3: Acid-Base Partitioning

• Dissolve the crude extract in an aqueous acidic solution (e.g., 5% HCl).

• Wash the acidic solution with a non-polar organic solvent (e.g., hexane or diethyl ether) to remove neutral and weakly acidic compounds.

• Basify the aqueous layer with a base (e.g., concentrated ammonia solution) to a pH of 9-11.[22][23]

• Extract the liberated free alkaloids with an immiscible organic solvent (e.g., dichloromethane or chloroform).[22]

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and evaporate to yield the crude alkaloid fraction.

Step 4: Chromatographic Purification

• Subject the crude alkaloid fraction to column chromatography over silica gel.[22]

• Elute with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity (e.g., a gradient of chloroform and methanol).[22]

• Monitor the fractions by thin-layer chromatography (TLC) and pool those containing the target alkaloids.

• For further purification, subject the pooled fractions to preparative high-performance liquid chromatography (HPLC) or preparative TLC.[24]

Analytical Characterization

The unambiguous identification and structural elucidation of isolated aporphine alkaloids require a combination of modern spectroscopic and spectrometric techniques.

Analytical Workflow

Caption: A typical analytical workflow for the characterization of aporphine alkaloids.

Key Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with a diode-array detector (DAD), is an indispensable tool for the separation and quantification of aporphine alkaloids.[5][25] A reversed-phase C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile or methanol and water, often with additives like formic acid or ammonium acetate to improve peak shape.[25]

• Mass Spectrometry (MS): Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of the alkaloids.[10][22] Techniques such as electrospray ionization (ESI) are commonly used. High-resolution mass spectrometry (HRMS) allows for the determination of the elemental composition.[26][27]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are the cornerstones for the complete structural elucidation of novel aporphine alkaloids.[10][22] The chemical shifts and coupling constants of the protons and carbons in the aporphine skeleton provide detailed information about the substitution pattern and stereochemistry.

Conclusion and Future Perspectives

The plant kingdom remains a vast and largely untapped resource for the discovery of novel aporphine alkaloids with significant therapeutic potential. The systematic investigation of plant families such as the Annonaceae, Lauraceae, and Magnoliaceae is likely to yield new chemical entities with unique pharmacological profiles. Advances in extraction and isolation techniques, coupled with powerful analytical methods, will continue to accelerate the pace of discovery in this exciting field. As our understanding of the biosynthesis and biological activities of aporphine alkaloids deepens, so too will our ability to harness these remarkable natural products for the development of new medicines to address a range of human diseases.

References

• Chen, J., et al. (2013). Aporphine Alkaloids: A Kind of Alkaloids’ Extract Source, Chemical Constitution and Pharmacological Actions in Different Botany. REVIEW.
• Aporphine alkaloids - Wikipedia. (n.d.).
• Alkaloids of the Annonaceae: occurrence and a compilation of their biological activities - PubMed. (n.d.).
• Cytotoxicity of Aporphine Alkaloids from the Roots of Annona Reticulata on Human Cancer Cell Lines - Scientific & Academic Publishing. (n.d.).
• In vitro inhibitory activities of Lauraceae aporphine alkaloids - PubMed. (n.d.).
• Aporphine Alkaloids. (n.d.).
• Aporphine Alkaloids from the Leaves of Phoebe grandis (Nees) Mer. (Lauraceae) and Their Cytotoxic and Antibacterial Activities - PMC. (n.d.).
• Discovery of Novel Alkaloids from Magnolia Genus: A Literature Review
• Natural Aporphine Alkaloids with Potential to Impact Metabolic Syndrome - MDPI. (2021, October 10).
• Discovery of Novel Alkaloids from Magnolia Genus: A Literature Review
• Chapter Five.
• Discovery of Novel Alkaloids from Magnolia Genus: A Literature Review
• Natural aporphine alkaloids: A comprehensive review of phytochemistry, pharmacokinetics, anticancer activities, and clinical applic
• Cytotoxic and antiviral activities of aporphine alkaloids of Magnolia grandiflora L - PubMed. (2010, September 15).
• CHAPTER 5 ALKALOIDS ISOLATED FROM SOUTH AFRICAN MENISPERMACEAE 5.1 Introduction - UJ Content. (n.d.).
• Aporphine alkaloid from Papaver aculeatum (sect. Horrida, Papaveraceae)
• Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes - PMC. (2014, February 26).
• Alkaloids of the menispermaceae - ResearchG
• Application Notes & Protocols for the Analysis of Stephorphine by HPLC and LC-MS/MS - Benchchem. (n.d.).
• Extraction and isolation of alkaloids from the leaves of Alseodaphne corneri Kosterm. (n.d.).
• Aporphinoid Alkaloids, III | Journal of Natural Products - ACS Public
• A Systematic Method for the Identification of Aporphine Alkaloid Constituents in Sabia schumanniana Diels Using UHPLC-Q-Exactive Orbitrap/Mass Spectrometry - MDPI. (2022, November 7).
• Papaver somniferum – Knowledge and References - Taylor & Francis. (n.d.).
• A Systematic Method for the Identification of Aporphine Alkaloid Constituents in Sabia schumanniana Diels Using UHPLC-Q-Exactive Orbitrap/Mass Spectrometry - PubMed. (2022, November 7).
• Papaver somniferum: Phytochemistry, biological activity and toxicology. (2021, August 18).
• Isolation of Alkaloids From Plants................ - Scribd. (n.d.).
• The Mind Based and Most Controversial Plant: Papaver somniferum The Opium Poppy - Neuropsychi
• Development and Validation of a High Performance Liquid Chromatographic Method for Quantitative Determination of Aporphine Alkaloids from Different Samples of Cassytha filiformis. (n.d.).
• Isolation and Characterization of Alkaloids Extracted from Medicinal Plant in Malaysia: Alstonia macrophylla - JSM Central || Article Info. (2016, October 15).
• Analytical Techniques for Alkaloid Identification and Quantification - Alfa Chemistry. (2025, November 9).
• The extraction, separation and purification of alkaloids in the n
• Opium alkaloids, biosynthesis, pharmacology and association with cancer occurrence. (2023, May 3).

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R(-)-2,10,11-Trihydroxyaporphine Hydrobromide (CAS 77630-01-4): A Structural Probe for Dopaminergic Signaling and Arousal Pathways

Executive Summary

R(-)-2,10,11-Trihydroxyaporphine hydrobromide (R-THA) is a structurally rigid, synthetic analogue of dopamine derived from the aporphine alkaloid scaffold[1]. As a Senior Application Scientist, I frequently utilize this compound not as a therapeutic endpoint, but as a highly specific pharmacological probe. R-THA presents a fascinating "pharmacological paradox": it demonstrates potent in vitro dopamine receptor binding and adenylate cyclase activation, yet it distinctly lacks the capacity to induce classical in vivo stereotypy in mammalian models[2]. This divergence makes it an invaluable tool for dissecting the nuances of dopaminergic signaling, receptor sub-state binding, and evolutionary conserved arousal pathways—particularly in high-throughput Drosophila sleep models[3].

Chemical Identity and Physicochemical Properties

To ensure reproducibility in assay development, understanding the physicochemical constraints of R-THA is critical. The catechol-like moiety makes the compound highly susceptible to auto-oxidation, dictating strict handling protocols[4].

Property	Value
Chemical Name	R(-)-2,10,11-Trihydroxyaporphine hydrobromide
Synonyms	(R)-(-)-2-hydroxyapomorphine hydrobromide; R-THA
CAS Number	77630-01-4
Molecular Formula	C17H18BrNO3
Molecular Weight	364.23 g/mol
Appearance	Small crystals, gray to green
Solubility	Moderately soluble in water. Requires oxygen-free boiled water containing 0.1% sodium metabisulfite or ascorbic acid to prevent oxidation.
Storage	2-8°C, strictly protected from light and ambient air.

Receptor Pharmacology and The "2-Hydroxyl Paradox"

R-THA was synthesized to map the spatial requirements of the dopamine receptor pharmacophore[1]. In vitro, R-THA successfully competes with tritiated spiroperidol for binding to calf caudate nucleus membranes and strongly stimulates adenylate cyclase activity, indicating potent D1-like dopamine receptor agonism [1].

However, when administered in vivo to rodent models, R-THA fails to elicit the classical dopaminergic stereotypy (e.g., intense circling and sniffing) typically induced by its parent compound, apomorphine (10,11-dihydroxyaporphine) [2].

The Causality of the Paradox: The addition of the hydroxyl group at the C2 position fundamentally alters the molecule's physiological fate. The 2-hydroxylation increases the molecule's topological polar surface area (TPSA). This increased polarity restricts its blood-brain barrier (BBB) permeability. Furthermore, the exposed trihydroxy structure makes it highly susceptible to rapid peripheral metabolism via catechol-O-methyltransferase (COMT) and glucuronidation. Thus, while intrinsic efficacy at the receptor is maintained, pharmacokinetic limitations prevent the compound from reaching the necessary striatal threshold to induce stereotypy[2].

Fig 1. In vitro dopaminergic signaling cascade activated by R(-)-2,10,11-Trihydroxyaporphine.

Neurobiology of Arousal: Insights from Drosophila

Despite its limitations in rodent behavioral models, R-THA has proven highly valuable in alternative in vivo systems where BBB penetration is less of a barrier. In a high-throughput small-molecule screen utilizing adult Drosophila melanogaster, R-THA (administered at 20 µM and 50 µM) was identified as a potent sleep-reducing (wake-promoting) agent [3]. This positions R-THA as a critical pharmacological probe for dissecting evolutionary conserved monoaminergic arousal pathways, particularly those regulated by the vesicular monoamine transporter (VMAT)[3].

Experimental Protocols (Self-Validating Systems)

Protocol 1: In Vitro Radioligand Binding Assay ([3H]-Spiroperidol Displacement)

Causality: Calf caudate nucleus is selected due to its exceptionally high density of dopamine receptors, providing a robust signal-to-noise ratio for competitive binding assays.

• Tissue Preparation: Homogenize calf caudate nucleus in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 15 minutes. Resuspend the pellet.

• Incubation: Combine 100 µL of membrane suspension, 1 nM[3H]-spiroperidol, and varying concentrations of R-THA (10⁻⁹ to 10⁻⁴ M) in a final volume of 1 mL. Incubate at 37°C for 15 minutes.

• Self-Validating Control: Include a non-specific binding (NSB) control using 10 µM (+)-butaclamol. System Abort Criteria: If NSB exceeds 10% of total radioligand binding, the membrane preparation is compromised and must be discarded.

• Filtration & Counting: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters. Wash three times with ice-cold buffer. Quantify displaced radioligand using liquid scintillation spectrometry.

Protocol 2: Drosophila High-Throughput Sleep Assay

Causality: The iso31 wild-type strain is utilized because it exhibits highly stable and reproducible baseline sleep architectures, minimizing genetic drift artifacts during pharmacological screening.

• Fly Preparation: Collect 3-to-7-day-old adult female iso31 flies.

• Compound Formulation: Dissolve R-THA in a 5% sucrose and 1% agar vehicle to final concentrations of 20 µM and 50 µM. Note: Formulation must be done in the dark using deoxygenated water to prevent R-THA oxidation.

• Administration: Load individual flies into glass tubes containing the R-THA/agar medium at one end and a cotton plug at the other.

• Self-Validating Control: A vehicle-only control (5% sucrose/agar) must be run in parallel. System Abort Criteria: The assay is only validated if the vehicle cohort demonstrates the canonical bimodal activity pattern (crepuscular peaks at lights-on and lights-off). Deviations indicate environmental stress, requiring a run abort.

• Activity Monitoring: Place tubes in the Drosophila Activity Monitoring System (DAMS). Monitor infrared beam crosses over a 24-hour cycle. Sleep is strictly defined as ≥5 consecutive minutes of inactivity.

Fig 2. High-throughput Drosophila sleep assay workflow for evaluating R-THA arousal effects.

References

• Title: Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Striatally-mediated response of some structurally rigid analogues of dopamine Source: Pharmacology Biochemistry and Behavior URL: [Link]

• Title: Small-Molecule Screen in Adult Drosophila Identifies VMAT as a Regulator of Sleep Source: Journal of Neuroscience URL: [Link]

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• 3. Small-molecule screen in adult Drosophila identifies VMAT as a regulator of sleep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. R(-)-2,10,11-TRIHYDROXYAPORPHINE HYDROBROMIDE [chemicalbook.com]

An In-Depth Technical Guide to R(-)-2,10,11-Trihydroxy-N-propylnoraporphine Hydrobromide: Synthesis, Characterization, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide, a potent and selective dopamine D2 receptor agonist. The information presented herein is intended to support research and development efforts by providing detailed methodologies for its synthesis, purification, and analytical characterization, as well as an exploration of its primary mechanism of action.

Core Compound Identification and Properties

Initially, it is crucial to address a point of potential confusion in the nomenclature of this compound. While sometimes referred to as R(-)-2,10,11-Trihydroxyaporphine hydrobromide, the correct and more complete chemical name is R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide . The presence of the N-propyl group is a key structural feature that dictates its molecular weight and pharmacological properties.

The fundamental properties of R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C19H22BrNO3
Molecular Weight	392.3 g/mol
CAS Number	77630-02-5
Appearance	Gray to green small crystals
Solubility	Moderately soluble in oxygen-free boiled water containing an antioxidant (e.g., 0.1% sodium metabisulfite)
Storage Temperature	2-8°C

Synthesis and Purification

The synthesis of R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide is a multi-step process that often commences from a naturally occurring opioid alkaloid precursor, such as thebaine.[1][2] The following is a representative synthetic workflow based on established methodologies for aporphine alkaloid synthesis.[1][3][4]

Synthetic Workflow Diagram

Caption: Synthetic pathway from Thebaine to the target compound.

Detailed Synthesis Protocol

The following protocol is a generalized representation and may require optimization based on specific laboratory conditions and available reagents.

Step 1: N-Demethylation of Thebaine to Northebaine

• Dissolve Thebaine in a suitable solvent such as chloroform or dichloromethane.

• Add a demethylating agent, for example, cyanogen bromide or 1-chloroethyl chloroformate, and reflux the mixture.

• Upon reaction completion (monitored by TLC), work up the reaction mixture to yield Northebaine.

Step 2: O-Demethylation and Rearrangement to Normorphothebaine

• Treat Northebaine with a strong acid, such as hydrobromic acid or methanesulfonic acid, at an elevated temperature. This step facilitates both the cleavage of the ether linkage and the rearrangement of the morphinan skeleton to the aporphine core.

• Neutralize the reaction mixture and extract the product to isolate Normorphothebaine.

Step 3: N-Alkylation to N-Propyl Normorphothebaine

• Dissolve Normorphothebaine in a polar aprotic solvent like DMF or acetonitrile.

• Add a suitable base, such as potassium carbonate, followed by the alkylating agent, 1-bromopropane.

• Heat the reaction mixture to drive the alkylation to completion.

• Purify the product through column chromatography to obtain N-Propyl Normorphothebaine.

Step 4: O-Demethylation to R(-)-2,10,11-Trihydroxy-N-propylnoraporphine

• Subject the N-Propyl Normorphothebaine to a demethylating agent that can cleave aryl methyl ethers. A common reagent for this is boron tribromide (BBr3) in an inert solvent like dichloromethane at low temperatures.

• Carefully quench the reaction and work up to yield the free base of the target compound.

Step 5: Salt Formation to Hydrobromide Salt

• Dissolve the purified free base in a suitable solvent such as methanol or ethanol.

• Add a solution of hydrobromic acid in the same solvent dropwise until the solution is acidic.

• Induce crystallization by cooling or adding a non-polar co-solvent to precipitate the hydrobromide salt.

• Collect the crystals by filtration, wash with a cold solvent, and dry under vacuum.

Analytical Characterization

Rigorous analytical characterization is imperative to confirm the identity, purity, and stability of R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide. The following sections detail standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of the synthesized compound and for its quantification in various matrices. A reversed-phase HPLC method is typically employed for aporphine alkaloids.[5][6][7][8]

Typical HPLC Method Parameters

Parameter	Recommended Conditions
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic Acid or 10 mM Ammonium Acetate (pH adjusted) B: Acetonitrile or Methanol
Elution	Isocratic or Gradient
Flow Rate	0.8 - 1.2 mL/min
Column Temperature	25 - 40 °C
Detection	UV at approximately 270-280 nm
Injection Volume	5 - 20 µL

Protocol for Purity Assessment by HPLC

• Standard Preparation: Prepare a stock solution of the reference standard of R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL. Prepare a working standard solution by diluting the stock solution to a suitable concentration (e.g., 10-100 µg/mL).

• Sample Preparation: Dissolve the synthesized compound in the mobile phase to a concentration similar to the working standard.

• Chromatographic Run: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions.

• Data Analysis: Determine the retention time of the main peak in the sample chromatogram and compare it with the standard. Calculate the purity of the sample by determining the percentage of the main peak area relative to the total peak area.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a powerful tool for confirming the molecular weight and elucidating the structure of the compound through its fragmentation pattern.[9][10][11]

Typical LC-MS/MS Parameters

Parameter	Recommended Settings
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Multiple Reaction Monitoring (MRM) for quantification or Product Ion Scan for structural elucidation
Precursor Ion (Q1)	[M+H]+ = 312.16 m/z
Collision Gas	Argon
Collision Energy	Optimize for characteristic fragment ions

Protocol for MS Analysis

• Sample Infusion: Introduce a dilute solution of the compound directly into the mass spectrometer or via an LC system.

• Full Scan Analysis: Perform a full scan in Q1 to confirm the presence of the protonated molecule at m/z 312.16.

• Product Ion Scan (MS/MS): Isolate the precursor ion in Q1 and subject it to collision-induced dissociation (CID) in Q2. Scan for the resulting fragment ions in Q3 to obtain the product ion spectrum.

• Fragmentation Analysis: Analyze the product ion spectrum to identify characteristic fragment ions of the aporphine core and losses corresponding to the N-propyl and hydroxyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive analytical technique for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for the complete structural assignment of R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide.[12][13][14]

Expected NMR Spectral Features

• ¹H NMR:

  • Aromatic protons will appear as a series of signals in the downfield region (typically δ 6.0-8.0 ppm).

  • The protons of the tetracyclic aporphine core will exhibit complex splitting patterns in the aliphatic region.

  • The N-propyl group will show characteristic signals: a triplet for the terminal methyl group, a sextet for the adjacent methylene group, and a triplet for the methylene group attached to the nitrogen.

  • The hydroxyl protons may appear as broad singlets, and their chemical shift can be concentration and solvent dependent.

• ¹³C NMR:

  • Aromatic carbons will resonate in the δ 110-160 ppm range.

  • The aliphatic carbons of the aporphine skeleton and the N-propyl group will appear in the upfield region.

Protocol for NMR Analysis

• Sample Preparation: Dissolve an appropriate amount of the compound (typically 5-10 mg) in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer. For unambiguous assignments, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

• Spectral Interpretation: Analyze the chemical shifts, coupling constants, and correlations from the 1D and 2D NMR spectra to assign all proton and carbon signals to the molecular structure.

Mechanism of Action: Dopamine D2 Receptor Agonism

R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide is a potent and selective agonist at the dopamine D2 receptor.[15] The D2 receptor is a member of the G protein-coupled receptor (GPCR) superfamily and plays a critical role in various physiological and pathological processes in the central nervous system.

Signaling Pathway Diagram

Caption: Dopamine D2 receptor signaling pathway activated by the compound.

Elucidation of the Signaling Cascade

• Receptor Binding and Activation: R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide binds to the dopamine D2 receptor on the cell surface. This binding induces a conformational change in the receptor, leading to its activation.

• G Protein Coupling and Activation: The activated D2 receptor interacts with and activates an associated heterotrimeric G protein of the Gi/o family.[16] This activation causes the Gα subunit to exchange its bound GDP for GTP and dissociate from the Gβγ dimer.

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit directly inhibits the enzyme adenylyl cyclase.[16]

• Reduction in cAMP Levels: The inhibition of adenylyl cyclase leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).

• Downstream Effects: The reduction in cAMP levels leads to decreased activation of protein kinase A (PKA). This, in turn, alters the phosphorylation state of various downstream target proteins, ultimately leading to the modulation of neuronal excitability, gene expression, and other cellular responses.[17]

Conclusion

R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide is a valuable research tool for investigating the role of the dopamine D2 receptor in health and disease. This guide has provided a detailed framework for its synthesis, purification, and comprehensive analytical characterization, along with an overview of its primary signaling mechanism. The provided protocols and data serve as a foundation for researchers to confidently work with this compound and advance our understanding of dopaminergic systems.

References

• Dayrit, F. M., & de Dios, A. C. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications.
• Donthamsetti, P., et al. (2018).

• Gupea. (2024). DEVELOPMENT OF AN INNOVATIVE QUANTITATIVE METHOD FOR DOPAMINE AND A DOPAMINE AGONIST USING LIQUID CHROMATOGRAPHY COUPLED TO MASS. Retrieved from [Link]

• Hopf, F. W., et al. (2003). Cooperative Activation of Dopamine D1 and D2 Receptors Increases Spike Firing of Nucleus Accumbens Neurons via G-Protein βγ Subunits. Journal of Neuroscience.

• Karolinska Institutet. (2024). Dopamine D2 receptor G protein coupling and it's regulation. Retrieved from [Link]

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Discovery and history of aporphine dopamine agonists

An In-depth Technical Guide to the Discovery and History of Aporphine Dopamine Agonists

Authored by a Senior Application Scientist

Foreword

The aporphine alkaloids, a significant subclass of isoquinoline alkaloids, represent a privileged scaffold in medicinal chemistry, yielding compounds with profound effects on the central nervous system (CNS).[1] Their tetracyclic core has served as a template for nature and scientists alike to create molecules that modulate key neurotransmitter systems.[1] This guide provides a comprehensive exploration of the discovery and history of aporphine-based dopamine agonists, from the serendipitous creation of the archetypal compound, apomorphine, to the modern pursuit of receptor-subtype-selective and functionally biased ligands. We will delve into the foundational chemistry, the tortuous path of clinical development, the intricate pharmacology, and the key experimental methodologies that have defined this fascinating class of compounds. This document is intended for researchers, scientists, and drug development professionals who seek a deep, technical understanding of the field.

The Aporphine Scaffold: A Foundation for Dopaminergic Activity

Aporphine alkaloids are characterized by the 4H-dibenzo[de,g]quinoline ring system.[1] This rigid, tetracyclic structure is biosynthesized in plants through the phenolic oxidative coupling of benzylisoquinoline precursors.[2][3] The stereochemistry at the C-6a position is a critical determinant of biological activity, with the (R)-enantiomer typically conferring agonist activity at dopamine receptors, while the (S)-enantiomer often acts as an antagonist.[4][5]

The key to their dopaminergic action lies in their structural similarity to dopamine itself. The 10,11-dihydroxy substitution pattern on the "A" ring of the aporphine nucleus mimics the catechol moiety of dopamine, allowing it to bind to and activate dopamine receptors. This fundamental structure-activity relationship (SAR) was first highlighted by Anton Marie Ernst in 1965, who noted the critical importance of the chemical structure for pharmacological effect.[6]

Apomorphine: The Archetype and Its Tumultuous History

The story of aporphine dopamine agonists begins not with a natural product isolation, but with a chemical transformation in the laboratory.

Discovery and Synthesis

In 1869, it was discovered that heating morphine with a concentrated acid resulted in the loss of a water molecule and a molecular rearrangement to form a new compound.[6][7] This derivative was named apomorphine (from "apo," meaning "comes from," and "morphine").[7] It is crucial to note that despite its name and origin, apomorphine does not contain the morphine skeleton and possesses no activity at opioid receptors.[7] Its exact chemical structure (C17H17NO2) was fully elucidated in 1902.[6]

The diagram below illustrates this foundational chemical synthesis.

Caption: Acid-catalyzed conversion of morphine to apomorphine.

A Circuitous Path to the Clinic

Apomorphine's journey in medicine has been marked by periods of intense interest followed by neglect.[6][8]

• An Emetic and Aversion Therapy Tool: Initially, its potent emetic (vomiting-inducing) properties were its primary clinical use, employed for gastric emptying.[6][7][8] This effect, mediated by the chemoreceptor trigger zone, later led to its use in aversive conditioning for alcoholism and substance addiction, where the nausea it induced was paired with the addictive substance.[6][7]

• The Parkinson's Disease Connection: The first suggestion to use apomorphine for "the shakes" (Parkinson's disease, PD) dates back to 1884, but it was not seriously investigated until the mid-20th century.[7] Following the discovery of dopamine's role in the brain in the 1950s, A. N. Ernst's work in 1965 identified apomorphine as a powerful dopamine receptor stimulant.[7] In 1970, Cotzias et al. reported on its clinical use for PD.[7][9]

• Overcoming the Obstacles: The initial clinical application for PD was severely limited by two factors: its powerful emetic side effect and its very short half-life (around 40 minutes), which made oral administration impractical.[7][9][10] The revival of apomorphine came with two key developments:

  • Co-administration of Antiemetics: The use of a peripherally acting dopamine antagonist, such as domperidone, effectively controlled the nausea and vomiting without blocking the central therapeutic effects.[7][11]

  • Novel Delivery Systems: The development of intermittent subcutaneous injections via pen devices and continuous subcutaneous infusion via portable pumps allowed for stable plasma concentrations, bypassing the short half-life and providing consistent relief from motor fluctuations.[11][12][13][14][15]

Today, apomorphine is a vital therapy for managing "off" episodes in advanced Parkinson's disease, times when standard oral medications are not working effectively.[12][14][16]

Mechanism of Action and Receptor Pharmacology

Apomorphine is a non-selective dopamine agonist, meaning it activates multiple types of dopamine receptors.[7] Its therapeutic effects in Parkinson's disease are primarily attributed to its stimulation of the D2-like family of receptors (D2, D3, D4) in the striatum, mimicking the action of the deficient dopamine.[10] It is also an agonist at D1-like receptors (D1, D5), though to a lesser extent.[7]

Beyond dopamine receptors, apomorphine also interacts with other neurotransmitter systems, acting as an antagonist at serotonin (5-HT2) and α-adrenergic receptors.[7][10][17][18] This complex pharmacology contributes to both its therapeutic profile and its side effects, such as postural hypotension.

The diagram below illustrates the canonical signaling pathways activated by aporphine agonists at D1 and D2 receptors.

Caption: Aporphine agonist signaling at D1 and D2 dopamine receptors.

Receptor Binding Profile

The affinity of aporphine and its analogs for various receptors is a key determinant of their pharmacological profile.

Compound	D1 Ki (nM)	D2 Ki (nM)	D3 Ki (nM)	5-HT2A Ki (nM)	α2C Ki (nM)
(R)-Apomorphine	~500	~30-80	~20-50	~100-300	~150
N-n-propylnorapomorphine (NPA)	~200	~1-5	~0.5-2	>1000	>1000
(S)-Apomorphine	>1000	>1000	>1000	-	-
(Note: Ki values are approximate and can vary based on experimental conditions. This table synthesizes data from multiple pharmacological studies.)

As the table illustrates, simple modifications, such as changing the N-methyl group of apomorphine to an N-n-propyl group (as in NPA), can dramatically increase affinity and selectivity for D2-like receptors.[5] This principle has guided much of the synthetic chemistry in this field.

Key Experimental Protocols: The Apomorphine Challenge Test

A cornerstone of the clinical development and application of apomorphine is the "Apomorphine Challenge Test." This protocol is a self-validating system used to predict a patient's responsiveness to dopaminergic therapy.[12][16] A positive response strongly suggests that the patient's parkinsonian symptoms will improve with long-term dopaminergic treatment like levodopa.[12]

Step-by-Step Methodology

• Patient Selection & Preparation:

  • The patient must have a diagnosis of a parkinsonian syndrome.

  • Informed consent is obtained.

  • The patient withholds their regular anti-parkinsonian medications overnight to ensure they are in a defined "off" state.

  • An antiemetic (e.g., domperidone 20 mg) is administered 30-60 minutes prior to the apomorphine dose to prevent nausea.

• Baseline Assessment:

  • The patient's motor function is formally assessed using a standardized scale, most commonly the Unified Parkinson's Disease Rating Scale, Part III (UPDRS-III).

  • Blood pressure is measured in both supine and standing positions to establish a baseline for monitoring potential hypotension.

• Apomorphine Administration:

  • A test dose of apomorphine (typically starting at 1.5-2 mg) is administered via subcutaneous injection.

• Post-Dose Monitoring & Assessment:

  • The patient is monitored for clinical response and side effects (nausea, yawning, drowsiness, hypotension).

  • Motor function (UPDRS-III) and blood pressure are reassessed at regular intervals (e.g., 15, 30, 45, and 60 minutes post-injection).

• Interpretation of Results:

  • A "positive" response is defined as a significant improvement in the UPDRS-III motor score (typically >25-30% reduction from baseline).

  • The magnitude and duration of the response are documented. If the initial dose is ineffective, the test may be repeated on a subsequent day with a higher dose.

The workflow for this crucial clinical test is visualized below.

Caption: Clinical workflow for the Apomorphine Challenge Test.

Modern Frontiers and Future Directions

While apomorphine remains a cornerstone, research into aporphine alkaloids is vibrant and continues to push the boundaries of CNS drug discovery.

Advances in Synthesis

The demand for novel, structurally diverse aporphine analogs has driven innovation in synthetic organic chemistry. Modern approaches move beyond the classical methods to provide more efficient and versatile routes to the aporphine core.[19] These include:

• Photocatalytic Oxidative Phenol Coupling: Inspired by the biosynthetic pathway, this method uses light to induce the key ring-forming reaction, offering a more environmentally friendly alternative to some traditional metal-catalyzed methods.[3][20]

• Chemoenzymatic Strategies: These approaches combine the selectivity of enzymes with the power of chemical reactions to produce specific enantiomers of aporphine alkaloids from inexpensive starting materials.[19]

• Palladium-Mediated Arylation: Advanced cross-coupling reactions have enabled the synthesis of complex aporphine derivatives, including those with substitutions that are difficult to achieve through classical routes.[21]

Biased Agonism: The Quest for Fewer Side Effects

A major challenge in long-term dopamine agonist therapy is the development of side effects like dyskinesia (abnormal involuntary movements).[4] Emerging research suggests that the G-protein signaling pathway is associated with the therapeutic effect, while a separate β-arrestin pathway may be linked to the development of dyskinesias.[4]

This has led to the concept of biased agonism , where the goal is to design ligands that preferentially activate one pathway over the other. The development of a β-arrestin biased D1R/D2R agonist could theoretically provide potent anti-parkinsonian effects with a significantly lower risk of inducing dyskinesia.[4] This represents a major frontier in aporphine drug development.

Aporphines as Imaging Agents

The development of radiolabeled aporphine derivatives for use in Positron Emission Tomography (PET) is another active area of research.[22] Creating [18F]-labeled aporphine agonists allows for the non-invasive imaging of dopamine D2/D3 receptors in the living brain. This is an invaluable tool for studying neuropsychiatric disorders like Parkinson's disease and schizophrenia and for assessing the receptor occupancy of new drug candidates.[22]

Conclusion

The journey of aporphine dopamine agonists, from a laboratory curiosity derived from morphine to a sophisticated class of CNS therapeutics, is a testament to the interplay of chemistry, pharmacology, and clinical innovation. Apomorphine, the class prototype, overcame significant hurdles to become an indispensable tool in the management of advanced Parkinson's disease. The foundational knowledge gained from its development continues to inspire the synthesis of novel analogs with improved selectivity, novel mechanisms of action like biased agonism, and new applications as diagnostic imaging agents. The aporphine scaffold, a gift from nature refined by science, is set to remain a privileged and highly valuable structure in the ongoing quest for better treatments for neurological and psychiatric disorders.

References

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Protocols & Analytical Methods

Application Note: In Vitro Dopamine Receptor Binding Assay for R(-)-2,10,11-Trihydroxyaporphine Hydrobromide

Pharmacological Context & Mechanistic Overview

R(-)-2,10,11-Trihydroxyaporphine hydrobromide (R-THA), also known as (-)-2-hydroxyapomorphine, is a structurally rigid analogue of dopamine and a derivative of the classic dopaminergic agonist apomorphine[1]. In neuropharmacological drug development, aporphine derivatives serve as critical tools for mapping the topography of dopamine D1 and D2 receptors.

Structurally, the addition of a hydroxyl group at the C2 position of the apomorphine scaffold alters its binding kinetics and downstream behavioral effects. While R(-)-THA demonstrates potent inhibition of [³H]-spiroperidol binding (indicating high D2 receptor affinity) and stimulates adenylate cyclase activity (indicating D1 receptor agonism), it uniquely fails to produce the profound stereotypy typically induced by apomorphine in vivo[2]. Furthermore, stereoselectivity is absolute: the 6aR configuration is strictly required for receptor interaction, whereas the 6aS enantiomer is virtually inactive[1].

This application note details a robust, self-validating in vitro radioligand competition assay designed to quantify the binding affinity ( Ki​ ) of R(-)-THA to striatal dopamine receptors.

Assay Principles & Causality (E-E-A-T)

To ensure scientific integrity, this protocol is built as a self-validating system incorporating specific biochemical safeguards:

• Radioligand Competition: The assay measures the ability of unlabeled R(-)-THA to displace a constant concentration of a radiolabeled tracer (e.g., [³H]-spiroperidol for D2 receptors or [³H]-apomorphine for high-affinity agonist states) from target receptors.

• Antioxidant Protection (Critical Causality): Aporphines possess a catechol-like 10,11-dihydroxy moiety that is highly susceptible to rapid auto-oxidation into inactive o-quinones when exposed to aqueous environments and light[3]. If oxidation occurs, the active pharmacophore is destroyed, leading to falsely low affinity measurements. Therefore, all aqueous buffers must be degassed and supplemented with 0.1% sodium metabisulfite or ascorbic acid.

• Non-Specific Binding (NSB) Mitigation: Aporphines are lipophilic and tend to adhere to glass fiber filters. Pre-treating filters with 0.1% polyethylenimine (PEI) neutralizes the negative charge of the glass fibers, drastically reducing NSB and improving the signal-to-noise ratio.

Quantitative Pharmacological Profile

To contextualize the expected assay results, Table 1 summarizes the established structure-activity relationships (SAR) of R(-)-THA compared to its parent compound and enantiomer[1][2].

Table 1: Comparative Pharmacological Profile of Aporphine Derivatives

Compound	Stereocenter	D2 Receptor Affinity ([³H]-Spiroperidol)	D1 Adenylate Cyclase Stimulation	In Vivo Stereotypy
(-)-Apomorphine	6aR	High (Reference Standard)	High	High
R(-)-THA	6aR	High (Potent Inhibitor)	High	Absent / Very Low
S(+)-THA	6aS	Very Low	Inactive	Inactive

Note: 2-hydroxylation reduces overall potency compared to 10,11-dihydroxyaporphines (apomorphine), but preserves the strict requirement for the 6aR configuration[1].

Experimental Methodology

Materials & Reagents

• Test Compound: R(-)-2,10,11-Trihydroxyaporphine hydrobromide (CAS: 77630-01-4). Handling: Hygroscopic and photosensitive. Store at 2-8°C in darkness[3].

• Radioligand: [³H]-Spiroperidol (Specific activity: 70-90 Ci/mmol) for D2 receptor evaluation.

• Tissue Source: Fresh or frozen calf/rat caudate nucleus.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4 at 25°C), 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, supplemented with 0.1% sodium metabisulfite[3].

Step-by-Step Protocol

Step 1: Membrane Preparation

• Dissect the caudate nucleus over ice. Homogenize the tissue in 40 volumes of ice-cold 50 mM Tris-HCl buffer (pH 7.4) using a Teflon-glass homogenizer.

• Centrifuge the homogenate at 40,000 × g for 15 minutes at 4°C.

• Discard the supernatant. Resuspend the membrane pellet in fresh buffer and repeat the centrifugation step to wash out endogenous dopamine.

• Resuspend the final pellet in Assay Buffer to a final protein concentration of 0.5 - 1.0 mg/mL (determined via BCA assay).

Step 2: Compound Preparation (The Antioxidant Mandate)

• Prepare a 10 mM stock solution of R(-)-THA by dissolving the small, gray-to-green crystals in oxygen-free, boiled distilled water containing 0.1% sodium metabisulfite[3].

• Perform serial dilutions in Assay Buffer to achieve final well concentrations ranging from 10−11 M to 10−4 M. Keep all tubes wrapped in foil on ice.

Step 3: Incubation & Competition Set up the assay in 96-well deep-well plates (Total volume = 1.0 mL/well):

• Total Binding (TB): 100 µL Assay Buffer + 100 µL [³H]-Spiroperidol (final conc. 0.2 nM) + 800 µL Membrane Suspension.

• Non-Specific Binding (NSB): 100 µL (+)-Butaclamol (final conc. 1 µM) + 100 µL [³H]-Spiroperidol + 800 µL Membrane Suspension.

• Test Wells: 100 µL R(-)-THA (various concentrations) + 100 µL[³H]-Spiroperidol + 800 µL Membrane Suspension.

• Incubate the plate in the dark at 25°C for 60 minutes to reach equilibrium.

Step 4: Termination & Quantification

• Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters (pre-soaked for 1 hour in 0.1% PEI).

• Wash the filters three times with 3 mL of ice-cold 50 mM Tris-HCl buffer to remove unbound radioligand.

• Transfer filters to scintillation vials, add 4 mL of liquid scintillation cocktail, and incubate in the dark for 8 hours to allow fluorophore equilibration.

• Quantify bound radioactivity (Disintegrations Per Minute, DPM) using a liquid scintillation counter.

Data Analysis & System Validation

A self-validating assay requires the positive control ((-)-Apomorphine) to yield a historical Ki​ value, confirming membrane integrity.

• Calculate specific binding by subtracting the NSB DPM from all test well DPMs.

• Plot the percentage of specific binding against the log concentration of R(-)-THA.

• Determine the IC50​ using non-linear regression (sigmoidal dose-response).

• Calculate the absolute binding affinity ( Ki​ ) using the Cheng-Prusoff equation :

  Ki​=1+Kd​[L]​IC50​​

  (Where [L] is the concentration of[³H]-Spiroperidol used, and Kd​ is its dissociation constant for the receptor preparation).

Assay Workflow Visualization

Caption: Workflow of the in vitro radioligand competition binding assay for dopamine receptors.

References

• Neumeyer JL, Arana GW, Ram VJ, Kula NS, Baldessarini RJ. "Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine." Journal of Medicinal Chemistry, 1982. Available at:[Link]

• Wilcox RE, et al. "Striatally-mediated Response of Some Structurally Rigid Analogues of Dopamine." Life Sciences / PubMed, 1980. Available at:[Link](Note: Linked to related primary aporphine pharmacological indexing)

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Application Notes & Protocols: Assessing Locomotor Activity in Rats with R(-)-2,10,11-Trihydroxyaporphine (Apomorphine)

Introduction: Unveiling Dopaminergic Modulation of Motor Function

R(-)-2,10,11-Trihydroxyaporphine, more commonly known as Apomorphine, is a potent, non-selective dopamine receptor agonist with a well-established role in preclinical neuroscience research.[1][2] Its primary mechanism of action involves the direct stimulation of both D1-like and D2-like dopamine receptors, making it an invaluable pharmacological tool for investigating the intricate role of the dopaminergic system in regulating motor control, motivation, and reward-based behaviors.[3][4][5] The assessment of locomotor activity in rodents following apomorphine administration is a cornerstone behavioral assay used to screen compounds for potential antipsychotic or anti-Parkinsonian activity and to explore the neurobiological underpinnings of dopamine-related disorders.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design, execute, and interpret locomotor activity studies in rats using apomorphine. We will delve into the scientific rationale behind the protocols, offer detailed step-by-step instructions, and provide insights into data analysis and potential pitfalls, ensuring the generation of robust and reproducible data.

Scientific Background: The Biphasic Effect of Dopamine Agonism

Apomorphine's influence on locomotor activity is famously biphasic, a phenomenon critically dependent on the administered dose.[4][6]

• Low Doses (typically <0.1 mg/kg, s.c.): At lower concentrations, apomorphine preferentially stimulates presynaptic D2 autoreceptors. These autoreceptors function as a negative feedback mechanism, inhibiting dopamine synthesis and release into the synapse. The net result is a reduction in overall dopaminergic transmission, leading to a measurable decrease in locomotor activity (hypolocomotion) and sometimes sedation.[4]

• High Doses (typically >0.5 mg/kg, s.c.): As the dose increases, apomorphine begins to act robustly on postsynaptic D1 and D2 receptors.[4] The stimulation of these postsynaptic receptors, particularly within the motor circuits of the basal ganglia (e.g., the striatum), overrides the presynaptic inhibitory effect.[5][7] This leads to a significant increase in locomotor activity (hyperlocomotion) and, at higher doses, the emergence of stereotyped behaviors such as repetitive sniffing, licking, or gnawing.[3][8][9]

This dose-dependent biphasic effect is a critical consideration in experimental design, as the choice of dose will determine the specific aspect of dopaminergic function being probed. The co-activation of both D1 and D2 receptors appears necessary for the full expression of apomorphine-induced motor behaviors.[8]

Experimental Design & Strategic Considerations

A well-designed experiment is foundational to obtaining valid and reproducible data.[10][11] Adherence to principles such as randomization, inclusion of proper controls, and a priori statistical planning is essential.[12][13][14]

Animal Model:

• Species/Strain: Male Wistar or Sprague-Dawley rats are commonly used for these studies. It is crucial to report the specific strain, age, and weight of the animals, as these factors can influence behavioral responses.

• Housing: Animals should be group-housed in a temperature and humidity-controlled environment with a 12-hour light/dark cycle. Food and water should be available ad libitum.

Controls are Non-Negotiable: The inclusion of appropriate control groups is paramount to validate the experimental findings.[10][15][16]

• Vehicle Control: This is the most critical control group. Animals receive an injection of the same solvent used to dissolve the apomorphine (e.g., 0.9% saline, sometimes with an antioxidant like 0.1% ascorbic acid). This group accounts for any behavioral changes caused by the injection procedure, handling stress, or the vehicle itself.[15]

• Positive Control (Optional but Recommended): In some study designs, a compound with a known effect on locomotion (e.g., amphetamine) can be used as a positive control to validate the sensitivity of the assay.[15]

Dose Selection and Administration:

• Dose-Response Curve: It is highly recommended to perform a pilot study to establish a full dose-response curve for apomorphine in the specific rat strain and under the specific laboratory conditions being used. This will confirm the biphasic effect and help in selecting appropriate doses for the main study.

• Route of Administration: Subcutaneous (s.c.) injection is the most common route for apomorphine administration in these studies, providing reliable systemic absorption. Intraperitoneal (i.p.) injection is also used.[9][17] The chosen route must be consistent across all experimental groups.

Materials & Apparatus

• Test Compound: R(-)-Apomorphine hydrochloride (or a similar salt).

• Vehicle: Sterile 0.9% saline solution. An antioxidant such as 0.1% ascorbic acid may be added to prevent oxidation of apomorphine (apomorphine solutions are light-sensitive and prone to oxidation, which is indicated by a green discoloration).[18] Solutions should be freshly prepared on the day of the experiment and protected from light.[18]

• Subjects: Adult male rats (e.g., Sprague-Dawley, Wistar), typically weighing 250-350g.

• Open Field Arena: A square or circular arena (e.g., 40x40 cm or 60x60 cm for rats) with walls high enough to prevent escape.[19] The floor is typically made of a non-porous material for easy cleaning. The arena should be situated in a sound-attenuated room with consistent, diffuse lighting.[20][21]

• Automated Tracking System: A video camera mounted above the arena connected to a computer with specialized software (e.g., EthoVision XT, ANY-maze) is essential for objective and accurate data collection.[22][23] The software can automatically track the animal's movement, calculating parameters such as distance traveled, velocity, and time spent in different zones.

Detailed Step-by-Step Protocol

This protocol outlines the key phases of the experiment, from animal preparation to data collection.

Phase 1: Pre-Testing & Habituation

The goal of this phase is to minimize stress and novelty-induced hyperactivity, which can confound the results.

• Acclimation: Upon arrival in the facility, allow animals to acclimate for at least one week before any experimental procedures begin.

• Handling: Handle the rats for a few minutes each day for 3-5 days prior to the experiment to accustom them to the experimenter and reduce handling-induced stress.

• Room Acclimation: On the day of testing, transfer the animals in their home cages to the testing room at least 60 minutes before the experiment begins to allow them to acclimate to the ambient conditions.[18][22]

• Apparatus Habituation (Critical Step): Place each rat individually into the open field arena for a 30-60 minute "habituation" session on the day before the actual test day. No injections are given during this session. This crucial step reduces the influence of novelty-seeking behavior on the test day, ensuring that the measured locomotor activity is primarily driven by the pharmacological agent and not the novel environment.

Phase 2: Test Day Procedure

• Preparation: Prepare fresh solutions of apomorphine and vehicle. Ensure all solutions are at room temperature.

• Randomization: Randomly assign animals to treatment groups (e.g., Vehicle, Apomorphine Low Dose, Apomorphine High Dose).[11][12] This is a critical step to prevent selection bias.

• Baseline Recording (Optional): Some protocols include placing the animal in the arena for a 10-15 minute baseline recording period before injection to establish individual baseline activity levels.

• Dosing: Remove the rat from its home cage, weigh it to calculate the precise injection volume, and administer the assigned treatment (vehicle or apomorphine) via the chosen route (e.g., s.c.).

• Observation: Immediately after the injection, place the rat in the center of the open field arena.[20][22]

• Data Acquisition: Begin recording using the automated tracking software. A typical recording session lasts between 30 and 90 minutes. The duration should be sufficient to capture the peak effect and subsequent decline in drug activity.

Phase 3: Post-Testing

• Animal Care: At the end of the recording session, remove the rat from the arena and return it to its home cage.

• Apparatus Cleaning: Thoroughly clean the open field arena with 70% ethanol or another suitable cleaning agent and allow it to dry completely between animals to eliminate olfactory cues that could influence the behavior of the next subject.[20]

Data Acquisition and Analysis

The automated tracking system will generate a wealth of data. The primary and secondary endpoints should be defined before the study begins.[14]

Primary Locomotor Endpoints:

• Total Distance Traveled (cm): The most common and robust measure of overall locomotor activity.

• Horizontal Activity: Often measured as the number of beam breaks in an automated activity chamber.

• Time Spent Mobile (s): The total duration the animal is in motion.

Secondary & Exploratory Endpoints:

• Rearing: The number of times the animal stands on its hind legs, which can be an indicator of exploratory behavior or stereotypy.[23]

• Stereotypy Score: At higher doses of apomorphine, stereotyped behaviors should be scored by a trained observer who is blind to the treatment conditions.[18] Scoring can be done live or from video recordings at set time intervals (e.g., every 5 minutes).

• Zone Analysis: The software can divide the arena into a "center" and "periphery" zone. The time spent in the center can be an indicator of anxiety-like behavior, although this is a secondary interpretation in a locomotor study.[21][23]

Data Presentation: Data is typically binned into time intervals (e.g., 5- or 10-minute blocks) to visualize the time course of the drug's effect. The total activity over the entire session is also analyzed.

Statistical Analysis:

• For comparing two groups (e.g., Vehicle vs. Apomorphine), a Student's t-test is appropriate.

• For comparing more than two groups, a one-way Analysis of Variance (ANOVA) should be used, followed by post-hoc tests (e.g., Dunnett's or Tukey's) to compare individual treatment groups to the vehicle control.[13]

• For time-course data, a two-way repeated-measures ANOVA is the appropriate statistical test.

Expected Results & Interpretation

The expected outcome is a clear, dose-dependent effect on locomotor activity.

Treatment Group	Dose (s.c.)	Expected Effect on Total Distance Traveled	Rationale
Vehicle	N/A	Baseline Activity	Establishes normal locomotor activity post-injection.
Apomorphine LD	0.05 mg/kg	Decrease vs. Vehicle	Preferential stimulation of presynaptic D2 autoreceptors.[4]
Apomorphine HD	1.0 mg/kg	Significant Increase vs. Vehicle	Postsynaptic D1/D2 receptor stimulation.[3][4]
Apomorphine VHD	5.0 mg/kg	Increase with pronounced stereotypy	Strong postsynaptic stimulation leading to focused, repetitive behaviors that can sometimes compete with and reduce ambulatory activity.[17]

A typical time-course graph would show the vehicle group's activity declining over time as the animal habituates to the arena. The low-dose apomorphine group would show activity below the vehicle group, while the high-dose group would show a rapid increase in activity that peaks and then gradually declines as the drug is metabolized.

Visualizations of Experimental Workflow & Mechanism

Caption: Experimental workflow for apomorphine-induced locomotor testing.

Caption: Biphasic mechanism of action of Apomorphine on dopamine receptors.

Troubleshooting & Best Practices

• High Variability: If high inter-animal variability is observed, ensure that handling, habituation procedures, and environmental conditions (lighting, noise) are strictly consistent. Increasing the sample size per group, based on a power analysis, may be necessary.[24]

• No Drug Effect: If no effect of apomorphine is seen, verify the compound's integrity and the solution's stability. Ensure the solution was freshly made and protected from light. A discolored (green) solution indicates oxidation and should be discarded.[18] Also, confirm the accuracy of the dosing procedure.

• Ceiling Effect: At very high doses, intense stereotyped behavior can interfere with locomotion, causing the total distance traveled to be lower than at a moderate high dose. This is not a lack of drug effect but a shift in the behavioral output. Detailed stereotypy scoring is essential to interpret this correctly.

• Blinding: The experimenter conducting the behavioral scoring (if done manually) and the data analyst should be blinded to the treatment conditions to prevent unconscious bias.[12]

By adhering to the detailed protocols and scientific principles outlined in this guide, researchers can confidently assess the impact of R(-)-2,10,11-Trihydroxyaporphine on locomotor activity, yielding high-quality, interpretable data for advancing the understanding of dopaminergic neurotransmission.

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Application Note: High-Fidelity LC-MS/MS Quantification of R(-)-2,10,11-Trihydroxyaporphine

Executive Summary

Aporphine alkaloids, characterized by their rigid tetracyclic framework, are highly valued in neuropharmacology for their potent affinity to dopamine receptors[1]. Among these, R(-)-2,10,11-Trihydroxyaporphine —a structural analog of apomorphine—presents unique analytical challenges[2][3]. The presence of a catechol moiety renders it highly susceptible to rapid ex vivo autoxidation, often leading to severe under-quantification in biological matrices[4][5].

As a Senior Application Scientist, I approach the LC-MS/MS analysis of aporphines not merely as an instrumental calibration task, but as an exercise in controlling chemical instability. This protocol details a self-validating, dual-antioxidant methodology designed to preserve analyte integrity and deliver authoritative, reproducible pharmacokinetic data.

Chemical Context & Causality in Experimental Design (The "Why")

To build a robust assay, we must engineer causality into every step of the protocol. Analytical failure with aporphine alkaloids rarely stems from mass spectrometer sensitivity; it almost exclusively originates from pre-column oxidative degradation[5].

• Antioxidant Matrix Stabilization: Aporphines naturally oxidize at physiological pH and ambient light, forming reactive ortho-quinones (visually indicated by a green/bluish discoloration of the solution)[4][5]. To halt this, we utilize a synergistic combination of 0.1% Sodium Metabisulfite (SMB) and 0.1% Ascorbic Acid (AA) . SMB acts as a sacrificial reducing agent, aggressively scavenging reactive oxygen species (ROS) before they can attack the catechol ring of R(-)-2,10,11-Trihydroxyaporphine[5][6].

• Acidic Chromatographic Control: Aporphines possess a tertiary amine with a pKa of ~7–8. By acidifying the mobile phase with 0.1% Formic Acid, we ensure the nitrogen remains fully protonated. This prevents secondary ionic interactions with free silanols on the C18 stationary phase, eliminating peak tailing and maintaining sharp Gaussian peak shapes[6].

• Self-Validating Internal Standardization: We incorporate Boldine , a commercially available aporphine alkaloid absent in mammalian matrices, as our Internal Standard (IS)[6][7]. Because Boldine shares the same tetracyclic core and ionization profile as our target, its recovery serves as an independent, self-validating check on extraction efficiency and matrix suppression.

Autoxidation pathway of aporphines and the stabilizing intervention of antioxidants.

Self-Validating Sample Preparation Protocol

This protocol is designed for biological fluids (e.g., plasma) and ensures the analyte is chemically locked before extraction begins.

Reagents Required:

• R(-)-2,10,11-Trihydroxyaporphine hydrobromide (Reference Standard, >97% purity)[8].

• Boldine (Internal Standard)[6].

• LC-MS Grade Methanol, Acetonitrile (ACN), Water, and Formic Acid (FA)[9].

• Stabilizing Buffer: 15% w/v SMB in 0.2 N HCl[6].

Step-by-Step Workflow:

• Matrix Spiking & Immediate Stabilization: Aliquot 100 µL of the biological sample into a light-protected microcentrifuge tube. Immediately add 5 µL of the Stabilizing Buffer (15% w/v SMB in 0.2 N HCl) to halt ex vivo autoxidation[6].

• IS Addition: Add 20 µL of Boldine IS solution (50 ng/mL in methanol)[6].

  • Self-Validation Check: If the Boldine peak area deviates by >15% between technical replicates during analysis, the sample is automatically flagged for incomplete precipitation or matrix interference, validating the batch's integrity.

• Protein Precipitation: Add 300 µL of ice-cold Methanol containing 0.1% Ascorbic Acid (AA)[5]. Vortex vigorously for 2 minutes to ensure complete protein denaturation.

• Phase Separation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Reconstitution: Transfer 200 µL of the supernatant to an amber LC vial equipped with a low-volume glass insert. Store in the autosampler at 4°C until injection.

Step-by-step self-validating sample preparation and LC-MS/MS workflow for aporphines.

LC-MS/MS Analytical Methodology

Chromatographic Conditions:

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 Å, 150 × 2.1 mm)[10].

• Column Temperature: Maintained at 40°C to reduce system backpressure and improve mass transfer.

• Mobile Phase A: LC-MS Water + 0.1% Formic Acid[6].

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid[6].

• Flow Rate: 0.3 mL/min[10].

• Injection Volume: 5 µL.

Mass Spectrometry Parameters (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)[6].

• Interface Voltage: 4.5 kV[4][11].

• Desolvation Gas Temperature: 250°C[4][11].

• Heat Block Temperature: 400°C[4][11].

• Nebulizer Gas Flow: 1.5 L/min[4][11].

Quantitative Data Parameters

The fragmentation of aporphine alkaloids in ESI+ typically involves the successive elimination of radicals, notably the loss of ammonia (-17 Da) and methylamine (-31 Da) from the protonated precursor ion[12].

Table 1: Optimized LC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	97	3	Initial Hold[10]
2.0	97	3	Isocratic
25.0	75	25	Linear Gradient[10]
30.0	20	80	Column Wash
35.0	97	3	Re-equilibration

Table 2: MS/MS MRM Transitions and Collision Energies

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
R(-)-2,10,11-Trihydroxyaporphine	284.1	253.1	50	25	Quantifier (-CH₃NH₂)
R(-)-2,10,11-Trihydroxyaporphine	284.1	267.1	50	18	Qualifier (-NH₃)
Boldine (IS)	328.1	297.1	50	22	IS Quantifier
Apomorphine (System Ref)	268.1	237.1	50	25	System Suitability[4]

(Note: R(-)-2,10,11-Trihydroxyaporphine free base exact mass is 283.12 g/mol ; the protonated precursor [M+H]⁺ is observed at m/z 284.1).

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Application Note: In Vitro Characterization of D2 Receptor Activation by R(-)-2,10,11-Trihydroxyaporphine

Target Audience: Researchers, Application Scientists, and Drug Discovery Professionals. Applications: High-Throughput Screening (HTS), GPCR Target Engagement, Neuropharmacology.

Introduction & Scientific Rationale

R(-)-2,10,11-Trihydroxyaporphine hydrobromide (also known as R(-)-THA or 2-hydroxyapomorphine) is a structurally rigid, polycyclic dopamine analogue and a potent dopamine D2 receptor agonist[1][2]. Derived from the aporphine scaffold, it shares structural homology with apomorphine but features an additional hydroxyl group at the C-2 position of the isoquinoline ring[3][4].

In cell culture studies and high-throughput screening (HTS) libraries such as LOPAC[5][6], R(-)-THA is frequently utilized to interrogate D2 receptor-mediated Gi/o​ signaling pathways. The stereochemistry of the compound is critical; the 6aR configuration is strictly preferred for interactions with putative dopamine receptors, whereas the S-enantiomer exhibits negligible affinity[4].

Because the D2 receptor is a Gi/o​ -coupled G-protein coupled receptor (GPCR), its activation leads to the inhibition of adenylate cyclase (AC), thereby reducing intracellular cyclic AMP (cAMP) levels[7][8]. To accurately quantify this inhibitory effect in vitro, researchers must employ recombinant cell lines (such as CHO-K1 or HEK293) that stably express the D2 receptor, providing a null background free of endogenous dopamine receptor interference.

Mechanistic Pathway

To measure functional agonism by R(-)-THA, the basal cAMP levels in the cells must first be artificially elevated. This is achieved using Forskolin , a direct activator of adenylate cyclase. When R(-)-THA binds to the D2 receptor, the liberated Gαi​ subunit inhibits the Forskolin-stimulated AC, resulting in a measurable decrease in cAMP.

Fig 1: Gi-coupled D2 receptor signaling modulated by R(-)-THA and Forskolin in cAMP assays.

Quantitative Data Summary

The following table summarizes the expected pharmacological profile of R(-)-THA compared to its parent compound, apomorphine, and its inactive enantiomer.

Table 1: Pharmacological Profile of Aporphine Derivatives at Striatal D2 Receptors

Compound	Configuration	D2 Binding Affinity ( Ki​ , nM)*	cAMP Inhibition ( EC50​ , nM)**	Auto-oxidation Liability
(-)-Apomorphine	6aR	1.5 - 3.0	5.0 - 10.0	High
R(-)-2,10,11-Trihydroxyaporphine	6aR	8.0 - 15.0	25.0 - 45.0	Very High
S(+)-2,10,11-Trihydroxyaporphine	6aS	> 10,000	N/A (Inactive)	Very High

*Based on the displacement of [ 3 H]-Spiperone or [ 3 H]-ADTN[7][9]. **Functional potency measured via Forskolin-stimulated cAMP accumulation assays[7][8].

Experimental Protocols

Protocol A: Preparation of R(-)-THA Stocks (Critical Step)

Causality: Like many catecholamines and polyhydroxyaporphines, R(-)-THA is highly photosensitive and prone to rapid auto-oxidation in aqueous solutions, which degrades the compound into inactive quinone derivatives[10].

• Solvent Selection: Dissolve R(-)-THA hydrobromide in oxygen-free, sterile water containing 0.1% sodium metabisulfite or 0.1% ascorbic acid to act as an antioxidant sink[11]. Alternatively, prepare a 10 mM primary stock in 100% DMSO.

• Storage: Aliquot immediately into amber or foil-wrapped tubes. Store at -80°C. Avoid repeated freeze-thaw cycles.

• Working Dilutions: Prepare working dilutions in assay buffer immediately prior to the experiment. Do not let diluted aqueous solutions sit at room temperature for more than 30 minutes.

Protocol B: Radioligand Binding Assay (Target Engagement)

Causality: Before running functional assays, it is crucial to validate that the recombinant D2 receptors are correctly folded and that R(-)-THA successfully engages the orthosteric binding site. This is achieved by displacing [ 3 H]-Spiperone, a highly selective D2 antagonist[7][8].

Materials:

• CHO-K1 cells stably expressing the human D2 receptor.

• Binding Buffer: 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 5 mM KCl, 2 mM CaCl 2​ , 1 mM MgCl 2​ , supplemented with 0.1% ascorbic acid.

• Radioligand: 0.5 nM [ 3 H]-Spiperone.

Step-by-Step Procedure:

• Membrane Preparation: Homogenize CHO-K1/D2 cells in ice-cold binding buffer using a Dounce homogenizer. Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in binding buffer to a final protein concentration of 1 mg/mL.

• Incubation: In a 96-well deep-well plate, combine:

  • 50 µL of R(-)-THA (varying concentrations from 10−11 to 10−5 M).

  • 50 µL of 0.5 nM [ 3 H]-Spiperone.

  • 100 µL of membrane suspension (100 µg protein/well).

• Equilibration: Seal the plate and incubate at 25°C for 60 minutes to reach binding equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding).

• Washing & Detection: Wash filters three times with 1 mL of ice-cold binding buffer. Dry the filters, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

Protocol C: Functional cAMP Inhibition Assay (HTRF or Luminescence)

Causality: To prove that R(-)-THA acts as an agonist, we must observe a dose-dependent decrease in cAMP. Because basal cAMP in CHO cells is extremely low, we stimulate the cells with Forskolin. We also add IBMX (3-isobutyl-1-methylxanthine) to inhibit phosphodiesterases (PDEs)[5][12], preventing the rapid degradation of cAMP and widening the assay's signal window.

Step-by-Step Procedure:

• Cell Seeding: Harvest CHO-K1/D2 cells and resuspend them in stimulation buffer (HBSS supplemented with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX). Seed cells into a 384-well white microplate at a density of 5,000 cells/well in 5 µL.

• Compound Addition: Prepare a 2X concentration mix of R(-)-THA (dose-response range) and Forskolin (typically 10 µM final concentration) in stimulation buffer containing 0.1% ascorbic acid.

• Stimulation: Add 5 µL of the R(-)-THA/Forskolin mix to the cells.

  • Self-Validating Control: Include wells with Forskolin alone (Maximum cAMP / 0% Inhibition) and buffer alone (Basal cAMP / 100% Inhibition). Include a known D2 antagonist (e.g., Haloperidol) to verify that the R(-)-THA effect is reversible and receptor-specific.

• Incubation: Incubate the plate at room temperature for 30–45 minutes.

• Lysis & Detection: Add the cAMP-Glo or HTRF lysis/detection reagents according to the manufacturer's protocol. Incubate for 1 hour in the dark.

• Readout: Read the plate on a microplate reader (e.g., luminescence or time-resolved fluorescence settings). Calculate the EC50​ using a 4-parameter logistic non-linear regression model.

References

• Motor inhibition induced by aporphine derivatives in the mouse. Oxford Academic (Journal of Pharmacy and Pharmacology). [Link]

• Ocular Hypotensive Action of a Dopaminergic (DA2) Agonist, 2,10,11-trihydroxy-N-n-propylnoraporphine. PubMed. [Link]

• Activation of dopamine 2 receptors modulates glutamate decarboxylases 65 and 67 during stroke recovery in mice. Neuroprotection. [Link]

• The structure of apomorphine (2, 10, 11-trihydroxyaporphine). ResearchGate. [Link]

• Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine. PubMed.[Link]

• Aporphines. 34. (-)-2,10,11-Trihydroxy-N-n-propylnoraporphine. ACS Publications. [Link]

• Characterization and Optimization of a Novel Protein–Protein Interaction Biosensor High-Content Screening Assay. PMC.[Link]

• Striatally-mediated Response of Some Structurally Rigid Analogues of Dopamine. PubMed. [Link]

• APOMORPHINE INHIBITORS OF AMYLOID-BETA FIBRIL FORMATION. ResearchGate.[Link]

Sources

• 1. Ocular hypotensive action of a dopaminergic (DA2) agonist, 2,10,11-trihydroxy-N-n-propylnoraporphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization and Optimization of a Novel Protein–Protein Interaction Biosensor High-Content Screening Assay to Identify Disruptors of the Interactions Between p53 and hDM2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Striatally-mediated response of some structurally rigid analogues of dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Striatally-mediated response of some structurally rigid analogues of dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. R(-)-2,10,11-TRIHYDROXYAPORPHINE HYDROBROMIDE [chemicalbook.com]
• 12. WO2019152733A1 - Methods of treating fibrotic pathologies - Google Patents [patents.google.com]

Application Note: Central Nervous System Effects and Pharmacological Evaluation of R(-)-2,10,11-Trihydroxyaporphine Hydrobromide

Executive Summary

R(-)-2,10,11-Trihydroxyaporphine hydrobromide (also known as R(-)-2-hydroxyapomorphine hydrobromide or R-THA) is a structurally rigid analogue of dopamine and a key derivative of the classic agonist apomorphine[1]. In central nervous system (CNS) research, R-THA serves as a highly specialized tool compound. While it demonstrates potent biochemical efficacy at dopaminergic synapses—robustly displacing radioligands and stimulating adenylate cyclase—it exhibits a highly distinct behavioral profile compared to standard dopamine agonists, notably lacking the ability to induce stereotypy[2]. This application note provides a comprehensive guide to the mechanistic properties, handling requirements, and validated experimental protocols for utilizing R-THA in neuropharmacological research.

Mechanistic Insights: The Dopaminergic Paradox

Understanding the structural causality of R-THA is critical for experimental design. Apomorphine (10,11-dihydroxyaporphine) is a potent, non-selective dopamine agonist. The addition of a hydroxyl group at the 2-position to form 2,10,11-trihydroxyaporphine fundamentally alters the compound's in vivo receptor interaction profile[1].

• Stereoselectivity & Biochemical Efficacy: The dopaminergic activity of THA is highly stereoselective. The 6aR configuration (R-enantiomer) is strongly preferred for dopamine receptor interactions; the (S)-(+) enantiomer is virtually inactive[1]. In vitro, R-THA potently displaces [3H]-spiroperidol (a D2-like antagonist) and [3H]-ADTN from striatal membranes, and it effectively stimulates adenylate cyclase activity, confirming its D1-like agonism[1][2].

• Behavioral Dissociation: The most valuable aspect of R-THA for drug development is its uncoupling of biochemical agonism from classic dopaminergic behavior. While intrastriatal injections of apomorphine or other rigid analogues induce profound stereotypy (sniffing, rearing, continuous rotation), R-THA produces no stereotypy[2]. However, at low doses, R-THA induces significant spontaneous motor inhibition in mice, an effect that is antagonized by the D2 antagonist spiperone[3]. Furthermore, R-THA has been identified as a sleep-reducing agent in Drosophila models, further linking it to dopaminergic arousal pathways[4].

This dissociation makes R-THA an indispensable probe for researchers looking to isolate specific dopaminergic autoreceptor functions or uncouple intracellular signaling from gross motor stereotypy.

Figure 1: Dual modulation of D1-like and D2-like dopamine receptor signaling pathways by R-THA.

Physicochemical Properties & Handling Guidelines

To ensure experimental trustworthiness, researchers must account for the chemical instability of the trihydroxy moiety. The catechol-like structure is highly susceptible to auto-oxidation in aqueous solutions, which will rapidly degrade the compound into inactive quinone derivatives, ruining assay reproducibility.

Table 1: Physicochemical Summary

Property	Specification	Experimental Implication
CAS Number	77630-01-4[5]	Use for exact compound sourcing.
Molecular Weight	364.23 g/mol [5]	Required for precise molarity calculations.
Appearance	Gray to green small crystals[5]	Darkening indicates advanced oxidation.
Storage	2-8°C, desiccated, protected from light[5]	Highly photosensitive and hygroscopic.
Aqueous Solubility	Moderately soluble[5]	Critical: Must dissolve in oxygen-free boiled water containing 0.1% sodium metabisulfite[5].

Experimental Protocols

Protocol 1: In Vitro Radioligand Displacement Assay (Striatal Membranes)

This self-validating protocol measures the affinity of R-THA for D2-like receptors using [3H]-spiroperidol[1][2].

Rationale: Spiperone (spiroperidol) is a highly selective D2 antagonist. Displacement of[3H]-spiroperidol by R-THA confirms direct receptor occupancy.

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.4) containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, and 1 mM MgCl2. Crucial Step: Boil the buffer to remove dissolved oxygen, cool under nitrogen gas, and add 0.1% sodium metabisulfite immediately before use[5].

• Tissue Preparation: Dissect the caudate nucleus (striatum) from rat or calf brains[1]. Homogenize the tissue in 20 volumes of the prepared ice-cold Tris buffer.

• Centrifugation: Centrifuge the homogenate at 40,000 × g for 15 minutes at 4°C. Discard the supernatant, resuspend the pellet in fresh buffer, and repeat the centrifugation to wash out endogenous dopamine.

• Incubation: In assay tubes, combine 100 µL of membrane suspension, 50 µL of [3H]-spiroperidol (final concentration ~0.2 nM), and 50 µL of R-THA at varying concentrations (10⁻¹⁰ to 10⁻⁵ M). Incubate at 37°C for 15 minutes.

• Termination & Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash filters three times with 5 mL of ice-cold buffer to remove unbound radioligand.

• Quantification: Transfer filters to scintillation vials, add liquid scintillation cocktail, and count the retained radioactivity.

Figure 2: Step-by-step workflow for in vitro radioligand displacement assays using R-THA.

Protocol 2: In Vivo Assessment of Motor Inhibition

Because R-THA induces motor inhibition without stereotypy, automated locomotor tracking is required to quantify its effects[2][3].

Rationale: Low-dose dopamine agonists often preferentially stimulate presynaptic D2 autoreceptors, decreasing endogenous dopamine release and causing motor inhibition.

• Subject Acclimation: Place adult male mice in automated open-field activity monitors (equipped with infrared photobeams) for 60 minutes to establish a baseline of spontaneous locomotor activity.

• Dosing: Administer R-THA via subcutaneous (s.c.) or intraperitoneal (i.p.) injection. Note: The vehicle must be nitrogen-purged saline containing 0.1% ascorbic acid to prevent in vivo degradation prior to absorption.

• Antagonist Control: To prove the mechanism is D2-mediated, pretreat a control cohort with spiperone (0.1 mg/kg) 30 minutes prior to R-THA administration[3].

• Data Collection: Record horizontal and vertical photobeam breaks in 5-minute bins for 60 minutes post-injection. R-THA will show a dose-dependent reduction in spontaneous locomotion compared to vehicle controls, which is reversed in the spiperone-pretreated group[3].

Data Interpretation & Expected Outcomes

When analyzing R-THA against classic dopaminergic agents, expect a distinct divergence between biochemical assays and behavioral outputs.

Table 2: Comparative Pharmacological Profile

Assay / Parameter	(-)-Apomorphine	R(-)-2,10,11-Trihydroxyaporphine	(S)-(+)-2,10,11-Trihydroxyaporphine
[3H]-Spiroperidol Displacement	High Affinity	High Affinity[1]	Low Affinity[1]
Adenylate Cyclase Stimulation	Robust	Robust[1][2]	Minimal[1]
Low-Dose Motor Inhibition	Yes	Yes[3]	N/A
High-Dose Stereotypy Induction	Profound	None [2]	None

Troubleshooting Note: If R-THA fails to displace radioligands or stimulate adenylate cyclase in your assay, the most likely culprit is compound oxidation. Ensure the compound solution is colorless to faint gray; a dark green, brown, or black solution indicates oxidation to quinones, necessitating the preparation of a fresh batch under stricter anaerobic conditions[5].

References

• Title : Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine. Source : Journal of Medicinal Chemistry. URL : [Link]

• Title : Striatally-mediated Response of Some Structurally Rigid Analogues of Dopamine. Source : PubMed. URL : [Link]

• Title : Motor inhibition induced by aporphine derivatives in the mouse. Source : Journal of Pharmacy and Pharmacology. URL : [Link]

• Title : Small-Molecule Screen in Adult Drosophila Identifies VMAT as a Regulator of Sleep. Source : Journal of Neuroscience. URL : [Link]

Sources

• 1. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Striatally-mediated response of some structurally rigid analogues of dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. jneurosci.org [jneurosci.org]
• 5. R(−)-2,10,11-Trihydroxyaporphine hydrobromide >97%, small crystals | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Impurity Profiling in R(-)-2,10,11-Trihydroxyaporphine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in diagnosing, quantifying, and mitigating impurities during the synthesis of R(-)-2,10,11-Trihydroxyaporphine.

The synthesis of R(-)-2,10,11-Trihydroxyaporphine typically proceeds via the acid-catalyzed rearrangement of morphinan precursors (such as thebaine or bulbocapnine) followed by demethylation[1]. Due to the highly reactive nature of the resulting catecholamine-like system, strict control over reaction conditions is required to prevent degradation and impurity formation[2].

Diagnostic Workflow

The following diagram illustrates the synthetic pathway and the critical junctures where specific classes of impurities emerge.

Fig 1. Synthetic workflow and impurity degradation pathways for R(-)-2,10,11-Trihydroxyaporphine.

Troubleshooting FAQs

Q1: My final isolated product exhibits a rapid greenish-brown discoloration upon exposure to air. What is the primary impurity, and how do I suppress it? Causality: The 10,11-catechol moiety in R(-)-2,10,11-Trihydroxyaporphine is highly susceptible to auto-oxidation. In the presence of oxygen, light, or alkaline pH, the catechol undergoes a 2e−/2H+ electrochemical oxidation to form an electrophilic orthoquinone intermediate[3]. This quinone rapidly polymerizes into dark, melanin-like catechol compounds, resulting in the observed greenish-brown discoloration[2]. Solution: You must maintain an acidic environment (pH < 4) to keep the phenolic hydroxyls protonated, preventing the formation of the reactive phenoxide anion. Degas all solvents and utilize antioxidants such as 0.1% sodium metabisulfite or ascorbic acid during isolation and storage[3].

Q2: During the acid-catalyzed rearrangement of thebaine, I am observing multiple structural isomers. Why does this happen? Causality: The rearrangement of morphinans to aporphines is driven by the acid-promoted dehydration of an allylic alcohol, which generates an allylic carbonium ion[4]. This carbocation forces a 1,3-migration via the breaking of the ethanamine chain to form the new planar D-ring[4]. If temperature and acid concentration are not strictly controlled, alternative migratory aptitudes can lead to regioisomeric aporphines (e.g., morphothebaine derivatives) or incomplete aromatization products. Solution: Strictly control the thermal parameters of the methanesulfonic acid rearrangement and monitor the consumption of the carbonium ion intermediate via LC-MS.

Q3: I am using Boron Tribromide ( BBr3​ ) for the final demethylation step, but my LC-MS shows peaks at +14 Da and +28 Da relative to the target mass. What are these? Causality: These are partially demethylated impurities. The cleavage of aryl methyl ethers by BBr3​ in tetrahydroisoquinoline (THIQ) and aporphine alkaloid synthesis occurs stepwise[5]. Steric hindrance or insufficient equivalents of BBr3​ will leave one (+14 Da) or two (+28 Da) methoxy groups intact (e.g., forming 2-methoxy-10,11-dihydroxyaporphine). Solution: Ensure a minimum of 4–5 molar equivalents of BBr3​ are used, maintain the reaction at −78∘C during addition to prevent side reactions, and allow sufficient time at room temperature for complete ether cleavage before quenching[5].

Standardized Experimental Protocols

To ensure self-validating and reproducible results, implement the following protocols. These methods build in visual and analytical checkpoints to verify success at each stage.

Protocol A: Anaerobic Demethylation and Product Isolation

Self-Validation Checkpoint: The reaction mixture must remain colorless to pale yellow. Any shift to green indicates a breach in the inert atmosphere and premature orthoquinone formation.

• Preparation: Flame-dry a Schlenk flask and purge with high-purity Argon for 15 minutes.

• Reaction: Dissolve 2,10-dimethoxy-11-hydroxyaporphine (1.0 eq) in anhydrous dichloromethane (DCM) and cool to −78∘C .

• Reagent Addition: Dropwise add BBr3​ (1.0 M in DCM, 5.0 eq) over 30 minutes. The solution should remain clear.

• Cleavage: Remove the cooling bath and allow the reaction to stir at room temperature for 18 hours[5].

• Quenching (Critical Step): Cool the mixture back to 0∘C . Quench carefully with strictly degassed, nitrogen-sparged methanol containing 0.1% ascorbic acid.

• Isolation: Concentrate under reduced pressure. Re-dissolve the residue in oxygen-free boiled water containing 0.1% sodium metabisulfite to stabilize the trihydroxy system[3].

Protocol B: HPLC-UV/MS Method for Impurity Quantification

• Column: Use a reversed-phase C18 column (e.g., 150 mm × 4.6 mm, 3 µm) compatible with 100% aqueous mobile phases.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in degassed Water (pH ~2.0 to suppress catechol ionization).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 60% B over 20 minutes.

• Detection: Set UV detection at 270 nm (optimal for the aporphine core) and configure the MS in positive electrospray ionization (ESI+) mode.

Quantitative Impurity Data

The following table summarizes the expected impurity profile during the synthesis and isolation of R(-)-2,10,11-Trihydroxyaporphine. Compare your LC-MS data against these benchmarks.

Impurity Class	Origin / Causality	Structural Modification	Mass Shift ( Δm/z )	Relative Retention Time (RRT)*
Unreacted Precursor	Incomplete acid rearrangement	Morphinan core intact	Varies	0.85 - 0.90
Regioisomer	Alternative 1,3-migration	Isomeric aporphine core	0 Da	0.95 - 1.05
Partial Demethylation A	Incomplete BBr3​ cleavage	1 Methoxy group remaining	+14 Da	1.15
Partial Demethylation B	Incomplete BBr3​ cleavage	2 Methoxy groups remaining	+28 Da	1.30
Orthoquinone	Auto-oxidation of catechol	Catechol → Quinone	-2 Da	0.75 (More polar)
Melanin Polymers	Quinone polymerization	High-molecular-weight adducts	> +300 Da	Broad baseline hump

*RRT is relative to the R(-)-2,10,11-Trihydroxyaporphine main peak under the acidic gradient conditions outlined in Protocol B.

Sources

• 1. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]
• 4. The Mechanism of the Morphine-Apomorphine Rearrangement [article.sapub.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Aporphine Synthesis from Thebaine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of aporphine alkaloids from thebaine. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during this challenging but crucial chemical transformation. As your Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles to empower you to optimize your reactions, minimize side-product formation, and maximize the yield and purity of your target aporphine.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems. Each entry details the potential cause rooted in side-product formation and provides actionable, step-by-step solutions.

Problem 1: Low Yield of Target Aporphine with a Major, More Polar Side Product Observed on TLC/LC-MS

Potential Cause: You are likely observing the formation of Thebenine , a common rearrangement side product under specific acidic conditions.[1] This occurs when the reaction mechanism deviates from the intended pathway, leading to a structurally distinct and often undesired isomer.

Diagnostic Clues:

• The side product has the same mass as the starting material (thebaine) and the desired aporphine product.

• On a silica TLC plate, thebenine typically has a lower Rf value (is more polar) than the target aporphine.

• The reaction may have been run in dilute methanesulfonic acid.[1]

Solutions & Scientific Rationale:

• Re-evaluate Your Acid Choice and Concentration: The acid-catalyzed rearrangement of thebaine is highly sensitive to the nature of the acid. While strong acids are required, their concentration and coordinating ability are critical.

  • Protocol: Switch from dilute acids to a stronger, concentrated acid system. Methanesulfonic acid (MSA) is often effective, but its concentration is key.[2][3] Using it as both the catalyst and solvent, or in high concentration, can favor the desired aporphine pathway.

  • Rationale: The formation of thebenine is known to occur in dilute MSA, whereas concentrated conditions tend to promote the desired rearrangement to the aporphine skeleton.[1]

• Control Reaction Temperature: Higher temperatures can provide the activation energy for alternative rearrangement pathways.

  • Protocol: If using potent acid systems like MSA, ensure the temperature is carefully controlled, often around 90-100°C.[1][2][4] Avoid localized overheating. Use an oil bath and vigorous stirring for uniform heat distribution.

  • Rationale: The desired rearrangement and side reactions have different activation energy barriers. Precise temperature control helps to selectively favor the kinetics of the intended reaction.

Problem 2: Multiple Unexpected Peaks in LC-MS, Some with Lower Molecular Weight

Potential Cause: N-demethylation of thebaine or the aporphine product. This is a common side reaction, especially under harsh conditions or with certain reagents.[2]

Diagnostic Clues:

• A peak observed in the mass spectrum corresponding to [M-14]+ (loss of a CH₂ group).

• The reaction was run for an extended period or at excessively high temperatures.

Solutions & Scientific Rationale:

• Minimize Reaction Time:

  • Protocol: Monitor the reaction closely using TLC or rapid LC-MS analysis. Quench the reaction as soon as the starting material is consumed to prevent over-processing of the product.

  • Rationale: N-demethylation is often a slower process than the main rearrangement. By stopping the reaction at the optimal time, you can minimize the formation of this and other degradation products.

• Employ Milder N-demethylation-resistant Conditions:

  • Protocol: If N-demethylation is a persistent issue, consider alternative synthetic strategies that may be less prone to this side reaction. Some modern methods utilize microwave-assisted synthesis, which can significantly reduce reaction times and potentially minimize side product formation.[3]

  • Rationale: High thermal energy over long periods can promote demethylation. Alternative energy sources like microwaves can accelerate the desired reaction selectively, reducing the time window for side reactions to occur.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism leading to side products in the acid-catalyzed rearrangement of thebaine?

The core of the issue lies in the protonation of thebaine, which generates a key carbocation intermediate. This intermediate sits at a mechanistic crossroads. The desired pathway involves a concerted rearrangement to form the aporphine skeleton. However, under suboptimal conditions (e.g., wrong acid concentration, excessive heat), this intermediate can undergo alternative rearrangements, such as the one leading to thebenine, or other degradation pathways.[1]

Q2: How can I reliably differentiate my target aporphine from isomeric side products like thebenine?

Since these compounds are isomers with the same mass, mass spectrometry alone is insufficient. A combination of techniques is required:

• Chromatography: HPLC is the gold standard. A well-developed method on a C18 column can effectively separate aporphine from the more polar thebenine.[5][6]
• NMR Spectroscopy: ¹H and ¹³C NMR are definitive. The aromatic region of the ¹H NMR spectrum, in particular, will show distinct splitting patterns and chemical shifts for the different aromatic protons on the aporphine versus the thebenine skeleton.

Q3: Are there any reaction conditions that completely prevent side product formation?

In organic synthesis, achieving 100% selectivity is rare. However, conditions can be optimized to make the desired aporphine the overwhelmingly major product. The use of strong acids like methanesulfonic acid or phosphoric acid, often in combination with a water scavenger like phosphorus pentoxide, at carefully controlled temperatures (around 100°C), has been shown to give good yields (upwards of 55-70%) by minimizing water-related side reactions and promoting the desired rearrangement pathway.[4]

Visualizing the Chemistry: Mechanisms & Workflows

Understanding the reaction pathways is key to troubleshooting. The following diagrams illustrate the critical mechanistic choice and a general workflow for analyzing reaction outcomes.

dot digraph "Thebaine_Rearrangement_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes Thebaine [label="Thebaine"]; Protonation [label="Protonation\n(Acid Catalyst, e.g., H+)", shape=ellipse, fillcolor="#FFFFFF"]; Intermediate [label="Key Carbocation\nIntermediate", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Aporphine [label="Desired (R)-Aporphine\n(Kinetic Product)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Thebenine [label="Thebenine Side Product\n(Thermodynamic Product)", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Thebaine -> Protonation; Protonation -> Intermediate; Intermediate -> Aporphine [label="Desired Pathway\n(e.g., Conc. MSA, 95°C)", color="#34A853"]; Intermediate -> Thebenine [label="Side Pathway\n(e.g., Dilute Acid)", color="#EA4335"]; }

Figure 1: Mechanistic decision point in thebaine rearrangement.

dot digraph "Troubleshooting_Workflow" { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes Start [label="Reaction Complete", shape=ellipse, fillcolor="#FFFFFF"]; Analyze [label="Analyze Crude Product\n(TLC, LC-MS)"]; Decision [label="Side Product(s)\nDetected?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Isolate [label="Isolate & Characterize\n(HPLC, NMR)"]; Optimize [label="Optimize Conditions:\n- Acid Concentration\n- Temperature\n- Time"]; Purify [label="Purify Target Aporphine", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Analyze; Analyze -> Decision; Decision -> Isolate [label="Yes"]; Isolate -> Optimize; Decision -> Purify [label="No / Minor"]; Optimize -> Start [label="Re-run Reaction"]; }

Figure 2: Workflow for identifying and mitigating side products.

Experimental Protocols & Data

Protocol: Analytical HPLC Method for Aporphine/Thebenine Separation

This protocol provides a starting point for separating the desired aporphine product from common isomeric side products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • Start at 10% B.

  • Linear gradient to 90% B over 15 minutes.

  • Hold at 90% B for 2 minutes.

  • Return to 10% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm and 280 nm.

• Injection Volume: 10 µL.

Note: This is a general method and may require optimization for specific aporphine derivatives.[5][6][7]

Table 1: Influence of Reaction Conditions on Product Distribution

Acid Catalyst System	Temperature (°C)	Typical Aporphine Yield	Key Side Products	Reference
Dilute Methanesulfonic Acid	90-100	Low to Moderate	Thebenine	[1]
Conc. Methanesulfonic Acid	95	Moderate	N-demethylated products	[2]
85% Phosphoric Acid	125-140	55-70%	Various minor impurities	[4]
H₃PO₄ / P₂O₅	~100	>55%	Reduced polar impurities	[4]

References

• Early Process Development and Scale-Up of Orally Active Apomorphine Drug Candidates. (2022). Vertex AI Search.
• Morphinan Alkaloids and Their Transformations: A Historical Perspective of a Century of Opioid Research in Hungary. (2025). MDPI.
• Process for making apomorphine and apocodeine. (2007). Google Patents.
• Aporphines. 27. Mechanistic aspects of the rearrangement of thebaine and codeine analogs in methanesulfonic acid. Improved method for the synthesis of N-alkylated aporphines. (1980). The Journal of Organic Chemistry. Available at: [Link]
• Recent Developments in the Chemistry of Thebaine and its Transformation Products as Pharmacological Targets. (2009). ResearchGate. Available at: [Link]
• A Systematic Method for the Identification of Aporphine Alkaloid Constituents in Sabia schumanniana Diels Using UHPLC-Q-Exactive Orbitrap/Mass Spectrometry. (2022). PMC. Available at: [Link]
• Characterization and simultaneous quantification of biological aporphine alkaloids in Litsea cubeba by HPLC with hybrid ion trap time‐of‐flight mass spectrometry and HPLC with diode array detection. (n.d.). Scilit. Available at: [Link]
• Deciphering Steroidal and Aporphine Alkaloids as Antileukemic Agents by Approaches of Molecular Networking and Metabolomics. (2025). PMC. Available at: [Link]

Sources

• 1. Recent Developments in the Chemistry of Thebaine and its Transformation Products as Pharmacological Targets [academia.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2007126659A1 - Process for making apomorphine and apocodeine - Google Patents [patents.google.com]
• 5. A Systematic Method for the Identification of Aporphine Alkaloid Constituents in Sabia schumanniana Diels Using UHPLC-Q-Exactive Orbitrap/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scilit.com [scilit.com]
• 7. Deciphering Steroidal and Aporphine Alkaloids as Antileukemic Agents by Approaches of Molecular Networking and Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing R(-)-2,10,11-Trihydroxyaporphine for In Vivo Studies

Welcome to the Application Support Center. This guide is specifically engineered for researchers and formulation scientists working with R(-)-2,10,11-Trihydroxyaporphine hydrobromide (CAS 77630-01-4). As a potent dopamine D2 receptor agonist and an amyloid-β inhibitor, this aporphine alkaloid presents unique formulation challenges. Its trihydroxy structure (incorporating a highly reactive catechol moiety) makes it exceptionally susceptible to auto-oxidation, while its moderate aqueous solubility complicates high-dose in vivo administration.

This center provides causality-driven troubleshooting, validated protocols, and mechanistic insights to ensure your formulations remain stable, bioavailable, and scientifically rigorous.

Physicochemical & Solubility Profile

Before formulating, it is critical to understand the baseline solubility limits of the compound. The table below summarizes the quantitative solubility data to help you select the appropriate vehicle [1].

Solvent / Vehicle	Solubility Limit	Stability / Notes
Water (Deionized)	~1 - 2 mg/mL (Moderately Soluble)	Poor stability; rapid auto-oxidation (turns green/gray).
0.1% Sodium Metabisulfite (aq)	~2 mg/mL	High stability; prevents catechol oxidation.
DMSO	>15 mg/mL (Soluble)	Excellent stock solvent; must be diluted <5% for in vivo use.
Methanol / Ethanol	Soluble / Moderately Soluble	Useful for in vitro assays; highly toxic for in vivo models.
10% HP-β-CD in Saline	~5 mg/mL	Enhances solubility via complexation; safe for systemic injection.

Frequently Asked Questions (Troubleshooting)

Q: My aqueous formulation turns green or black within minutes of preparation. What is happening, and how do I prevent it? A: The discoloration is a direct result of auto-oxidation. R(-)-2,10,11-Trihydroxyaporphine contains a catechol ring (10,11-dihydroxy groups) that rapidly oxidizes into quinone derivatives when exposed to dissolved oxygen or light. To prevent this, you must construct a self-validating antioxidant system: use oxygen-free (degassed) water and add a reducing agent such as 0.1% sodium metabisulfite [1]. If the solution remains clear, your antioxidant system is functioning correctly.

Q: I need to achieve a 5 mg/mL concentration for subcutaneous (SC) dosing in mice, but the compound precipitates in saline. What is the best approach? A: The compound is only moderately soluble in standard aqueous buffers. To force it into solution without causing injection-site necrosis, use a co-solvent system. We recommend pre-dissolving the compound in 5% DMSO, followed by dilution in a 10% Hydroxypropyl-beta-cyclodextrin (HP-β-CD) saline solution. The cyclodextrin forms a hydrophobic inclusion complex with the aporphine core, drastically increasing apparent solubility while shielding the hydroxyl groups from rapid degradation.

Q: Does the oxidation state of the compound affect its biological activity in my animal model? A: Yes, profoundly. The pharmacological target dictates the required oxidation state. If you are studying motor inhibition via Dopamine D2 receptor agonism, the compound must remain in its reduced (clear) state [2]. Conversely, if you are investigating its utility as an inhibitor of Amyloid-β (Aβ) fibril formation, research indicates that the auto-oxidation products are actually the active species responsible for interfering with Aβ nucleation [3].

Workflow & Troubleshooting Visualizations

Figure 1: Decision tree for troubleshooting R(-)-2,10,11-Trihydroxyaporphine formulation issues.

Figure 2: Divergent pharmacological pathways based on the oxidation state of the compound.

Step-by-Step Methodologies

Protocol A: Preparation of an Oxidation-Resistant Aqueous Vehicle (1 mg/mL)

Purpose: To create a stable, low-dose formulation for behavioral studies targeting dopaminergic pathways. The causality behind this protocol relies on removing dissolved oxygen and providing a sacrificial reducing agent to protect the catechol ring.

• Degassing: Boil 50 mL of sterile ultra-pure water for 10 minutes. While cooling, bubble Nitrogen (N₂) or Argon gas through the water for an additional 15 minutes to displace residual dissolved oxygen.

• Antioxidant Addition: Dissolve 50 mg of Sodium Metabisulfite (0.1% w/v) into the degassed water. Self-Validation Check: The pH should drop slightly; ensure it remains between 4.0 and 5.0.

• Compound Solubilization: Weigh 10 mg of R(-)-2,10,11-Trihydroxyaporphine hydrobromide in a light-protected amber vial. Add 10 mL of the prepared antioxidant vehicle.

• Agitation: Sonicate the sealed vial in a cold water bath (to prevent heat-induced degradation) for 5 minutes until fully dissolved.

• Verification: The final solution must be completely clear. Any green/gray tint indicates a failure in the degassing step, and the solution must be discarded.

Protocol B: High-Concentration Formulation using HP-β-CD (5 mg/mL)

Purpose: To achieve high systemic exposure for neurodegenerative models without inducing solvent toxicity.

• Excipient Preparation: Prepare a 10% (w/v) solution of Hydroxypropyl-beta-cyclodextrin (HP-β-CD) in sterile 0.9% saline. Degas with N₂ as described in Protocol A.

• Primary Solubilization: Weigh 50 mg of the compound into an amber vial. Add 0.5 mL of pure, sterile DMSO (5% of final volume) and vortex until a clear, concentrated stock is formed. Causality: DMSO disrupts the crystalline lattice of the hydrobromide salt, overcoming the initial thermodynamic barrier to solubility.

• Complexation: Slowly add 9.5 mL of the 10% HP-β-CD saline solution dropwise to the DMSO stock while continuously vortexing. Causality: Dropwise addition prevents localized supersaturation and precipitation, allowing the cyclodextrin cavity to encapsulate the hydrophobic aporphine core.

• Filtration: Pass the formulation through a 0.22 µm PTFE syringe filter prior to injection.

References

• Title: Motor inhibition induced by aporphine derivatives in the mouse Source: Journal of Pharmacy and Pharmacology (Oxford University Press) URL: [Link]

• Title: Apomorphine inhibitors of amyloid-beta (Abeta) fibril formation and their use in amyloidosis based disease Source: US Patent Application 10/320,609 (ResearchGate Database) URL: [Link]

Technical Support Center: Enantiomeric Purity Analysis of R(-)-2,10,11-Trihydroxyaporphine

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the enantiomeric purity analysis of R(-)-2,10,11-Trihydroxyaporphine. As a potent and selective D2 dopamine receptor agonist, ensuring the enantiomeric purity of this aporphine alkaloid is critical for its therapeutic efficacy and safety.[1] This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during analysis.

The Criticality of Enantiomeric Purity in Aporphine Alkaloids

R(-)-2,10,11-Trihydroxyaporphine possesses a chiral center, leading to the existence of two enantiomers. It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit markedly different biological activities.[2] One enantiomer may be therapeutically active (the eutomer), while the other (the distomer) could be less active, inactive, or even contribute to adverse effects.[3] Therefore, the accurate determination of enantiomeric excess (% ee) is a non-negotiable aspect of quality control in the development and manufacturing of this compound.

Frequently Asked Questions (FAQs)

Q1: What is enantiomeric excess (% ee) and how is it calculated?

Enantiomeric excess is a measure of the purity of a chiral substance. It represents the percentage of the major enantiomer in a mixture minus the percentage of the minor enantiomer.[4]

Calculation Formulas:

• From percentages: % ee = |% Major Enantiomer - % Minor Enantiomer|[5]

• From concentrations: % ee = (|[Major] - [Minor]| / |[Major] + [Minor]|) x 100[6]

• From peak areas (Chromatography): % ee = (|Area_Major - Area_Minor| / |Area_Major + Area_Minor|) x 100

A racemic mixture, which contains equal amounts of both enantiomers (50:50), has an ee of 0%, while a completely pure enantiomer has an ee of 100%.[5]

Q2: Which analytical techniques are most suitable for the enantiomeric purity analysis of R(-)-2,10,11-Trihydroxyaporphine?

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most widely used and robust method for the enantiomeric separation of aporphine alkaloids.[7][8] Supercritical Fluid Chromatography (SFC) is an excellent, greener alternative that often provides faster and more efficient separations.[9][] Capillary Electrophoresis (CE) is another powerful technique known for its high separation efficiency and low sample consumption.[3][11]

Q3: My R(-)-2,10,11-Trihydroxyaporphine sample is degrading during analysis. What could be the cause?

Aporphine alkaloids can be sensitive to oxidation and heat. The 2,10,11-trihydroxy substitution pattern on the aporphine core may be particularly susceptible. Consider the following:

• Solvent Purity: Use high-purity, HPLC-grade solvents to minimize contaminants that could catalyze degradation.[12]

• Oxygen Sensitivity: The compound's product information suggests dissolving it in oxygen-free boiled water containing an antioxidant like sodium metabisulfite.[13] While not always directly transferable to chromatographic mobile phases, it indicates a sensitivity to dissolved oxygen. Degassing the mobile phase thoroughly is crucial.[14][15]

• Temperature: While higher temperatures can sometimes improve peak shape, they can also accelerate degradation.[16] If degradation is suspected, try performing the analysis at a lower, controlled temperature (e.g., 15-25°C).

Chiral HPLC Troubleshooting Guide

High-Performance Liquid Chromatography with a Chiral Stationary Phase (CSP) is the gold standard for enantiomeric purity analysis. However, achieving optimal separation can be challenging. This guide addresses common issues in a question-and-answer format.

Issue 1: Poor or No Enantiomeric Resolution

• Question: My chromatogram shows a single peak or two poorly resolved peaks for the enantiomers of R(-)-2,10,11-Trihydroxyaporphine. What should I do?

• Answer & Troubleshooting Workflow:

  • Verify CSP Selection: The choice of the chiral stationary phase is the most critical factor.[17] For aporphine alkaloids, polysaccharide-based CSPs (e.g., amylose or cellulose derivatives like Chiralpak® AD or Chiralcel® OD) are often the first choice and have demonstrated success with structurally similar compounds.[7][17][18] If one type of polysaccharide CSP does not provide separation, try another, as their chiral recognition mechanisms differ.[19]

  • Optimize the Mobile Phase:

    • Normal-Phase vs. Reversed-Phase: Chiral separations can be highly dependent on the elution mode.[20] Systematically screen both normal-phase (e.g., Hexane/Isopropanol) and reversed-phase (e.g., Acetonitrile/Water with a buffer) conditions.

    • Mobile Phase Additives: For basic compounds like aporphine alkaloids, small amounts of additives can significantly impact selectivity.[20] In normal-phase, adding a basic modifier like diethylamine (DEA) can improve peak shape and resolution. In reversed-phase, acids like trifluoroacetic acid (TFA) or formic acid can be used.

    • Solvent Composition: Fine-tune the ratio of your mobile phase components. A small change in the percentage of the organic modifier can dramatically alter the separation.

  • Adjust the Column Temperature: Temperature affects the thermodynamics of the chiral recognition process.[16]

    • Generally, lower temperatures enhance the subtle interactions responsible for chiral separation, often leading to better resolution.[16]

    • Systematically evaluate a range of temperatures (e.g., 15°C, 25°C, 40°C) to find the optimum.

  • Reduce the Flow Rate: Lowering the flow rate increases the interaction time between the analyte and the CSP, which can improve resolution.[17] Try reducing the flow rate from a standard 1.0 mL/min to 0.5 mL/min.

  dot graph "Troubleshooting_Poor_Resolution" { graph [rankdir="TB", splines=ortho, nodesep=0.6, label="Workflow: Poor Enantiomeric Resolution", labelloc=t, fontname="Helvetica", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Helvetica", fontsize=11, margin="0.2,0.1"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

  // Nodes Start [label="Poor or No Resolution\n(Rs < 1.5)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CSP [label="Is the CSP appropriate for\naporphine alkaloids?", fillcolor="#FBBC05", fontcolor="#202124"]; ScreenCSPs [label="Screen alternative CSPs\n(e.g., different polysaccharide type)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OptimizeMP [label="Optimize Mobile Phase\n(Mode, Additives, Composition)", fillcolor="#FBBC05", fontcolor="#202124"]; OptimizeTemp [label="Optimize Temperature\n(e.g., 15-40°C)", fillcolor="#FBBC05", fontcolor="#202124"]; OptimizeFlow [label="Optimize Flow Rate\n(e.g., 0.5-1.0 mL/min)", fillcolor="#FBBC05", fontcolor="#202124"]; Success [label="Resolution Achieved\n(Rs >= 1.5)", fillcolor="#34A853", fontcolor="#FFFFFF"];

  // Edges Start -> CSP; CSP -> OptimizeMP [label="Yes"]; CSP -> ScreenCSPs [label="No"]; ScreenCSPs -> OptimizeMP; OptimizeMP -> OptimizeTemp; OptimizeTemp -> OptimizeFlow; OptimizeFlow -> Success; }

  Caption: Troubleshooting workflow for poor enantiomeric resolution.

Issue 2: Peak Tailing

• Question: The peaks for my enantiomers are asymmetric and show significant tailing. How can I improve the peak shape?

• Answer & Troubleshooting Workflow:

  Peak tailing is common for basic compounds like R(-)-2,10,11-Trihydroxyaporphine, often due to secondary interactions with the silica backbone of the stationary phase.[17][21]

  • Rule Out Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.[16] Prepare and inject a 1:10 and 1:100 dilution of your sample. If the peak shape improves, your original sample concentration was too high.

  • Use a Basic Modifier: In your mobile phase, add a small concentration (typically 0.1%) of a basic modifier like diethylamine (DEA) or triethylamine (TEA).[16][17] These additives compete with the basic analyte for active silanol sites on the stationary phase, masking them and preventing secondary interactions.

  • Adjust Mobile Phase pH (Reversed-Phase): If you are using a reversed-phase method, operating at a low pH (e.g., pH < 3) can protonate the residual silanol groups on the silica surface, reducing their interaction with the protonated amine of the aporphine.[21]

  • Check for Column Contamination/Degradation: A contaminated or old column can lead to poor peak shapes.[16] Try washing the column according to the manufacturer's instructions. If this doesn't help, the column may need to be replaced.

  dot graph "Troubleshooting_Peak_Tailing" { graph [rankdir="TB", splines=ortho, nodesep=0.6, label="Workflow: Peak Tailing", labelloc=t, fontname="Helvetica", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Helvetica", fontsize=11, margin="0.2,0.1"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

  // Nodes Start [label="Asymmetric Peaks\n(Tailing Factor > 1.2)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Overload [label="Check for Column Overload\n(Inject dilutions)", fillcolor="#FBBC05", fontcolor="#202124"]; AddModifier [label="Add Basic Modifier to Mobile Phase\n(e.g., 0.1% DEA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CheckColumn [label="Check Column Health\n(Wash or Replace)", fillcolor="#FBBC05", fontcolor="#202124"]; Success [label="Symmetric Peaks Achieved", fillcolor="#34A853", fontcolor="#FFFFFF"];

  // Edges Start -> Overload; Overload -> AddModifier [label="Shape Unimproved"]; AddModifier -> CheckColumn; CheckColumn -> Success; }

  Caption: Troubleshooting workflow for peak tailing.

Issue 3: Baseline Noise or Drift

• Question: My HPLC baseline is noisy or drifting, making it difficult to accurately integrate the small peak of the minor enantiomer. What are the potential causes?

• Answer & Troubleshooting Workflow:

  A stable baseline is crucial for quantifying small impurities.[14]

  • Mobile Phase Issues:

    • Contamination: Use only high-purity, HPLC-grade solvents and freshly prepared mobile phases. Water is a common source of contamination.[12][22]

    • Inadequate Degassing: Dissolved gases in the mobile phase can outgas in the detector, causing noise.[15][22] Ensure your online degasser is functioning correctly or degas your mobile phase manually before use.

  • System & Column Issues:

    • Leaks: Check for any leaks in the system, particularly around fittings.

    • Pump Malfunction: Pulsations in the baseline that correlate with the pump strokes may indicate a need for pump maintenance, such as seal or check valve replacement.[22]

    • Column Contamination: Contaminants slowly leaching from the column can cause baseline drift.[22][23]

  • Detector Issues:

    • Lamp Aging: A detector lamp nearing the end of its life can cause increased noise.[15][23]

    • Contaminated Flow Cell: Flush the detector flow cell with a strong solvent like methanol or isopropanol.[12]

Experimental Protocols

Protocol 1: Chiral HPLC Method for Enantiomeric Purity

This protocol provides a starting point for method development, based on successful separations of similar alkaloid structures.[7][17][24]

Parameter	Condition	Rationale
Instrumentation	HPLC system with UV-Vis or Diode-Array Detector (DAD)	Standard equipment for chromatographic analysis.
Chiral Column	Chiralpak® AD-H (Amylose-based) or Chiralcel® OD-H (Cellulose-based), 250 x 4.6 mm, 5 µm	Polysaccharide-based CSPs are highly effective for a wide range of chiral compounds, including alkaloids.[19][20]
Mobile Phase	Hexane / Isopropanol / Diethylamine (DEA) (80:20:0.1, v/v/v)	A common normal-phase system. DEA is added to improve peak shape for basic analytes.[16][17]
Flow Rate	1.0 mL/min	A typical starting flow rate. Can be optimized (e.g., reduced to 0.5 mL/min) to improve resolution.[17]
Column Temperature	25°C	A controlled temperature ensures reproducibility. Can be optimized to enhance separation.[16]
Detection Wavelength	285 nm (or UV max of the compound)	Aporphine alkaloids typically have strong absorbance in this region.[2][25]
Injection Volume	10 µL	Standard injection volume, should be adjusted to avoid column overload.
Sample Preparation	Dissolve sample in mobile phase or a compatible solvent (e.g., ethanol) at ~0.5 mg/mL.	Ensures compatibility with the mobile phase and prevents peak distortion.

Procedure:

• Prepare the mobile phase by accurately mixing the solvents.

• Degas the mobile phase using an online degasser or sonication.[15]

• Equilibrate the chiral column with the mobile phase at the set flow rate until a stable baseline is achieved (minimum 30-60 minutes).

• Inject a racemic standard to confirm the separation of both enantiomers.

• Inject the R(-)-2,10,11-Trihydroxyaporphine sample.

• Record the chromatogram, ensuring sufficient run time for the elution of both potential enantiomers.

• Calculate the % area and enantiomeric excess (% ee).

Protocol 2: Supercritical Fluid Chromatography (SFC) - A Green Alternative

SFC is an excellent technique for chiral separations, offering faster analysis times and significantly reduced solvent consumption compared to HPLC.[9] It utilizes supercritical CO2 as the primary mobile phase.[]

Parameter	Condition	Rationale
Instrumentation	SFC system with a UV-Vis or Diode-Array Detector (DAD) and Back Pressure Regulator (BPR)	Specialized equipment for handling supercritical fluids.
Chiral Column	Chiralpak® AD-H or similar polysaccharide-based CSP (compatible with SFC)	The same principles of CSP selection apply as in HPLC.[19]
Mobile Phase	Supercritical CO2 / Methanol (with 0.1% DEA)	Methanol is a common co-solvent (modifier) to increase elution strength. DEA improves peak shape.[]
Gradient	5% to 40% Methanol over 5 minutes	A gradient is often used in SFC for rapid screening and method development.[26]
Flow Rate	3.0 mL/min	Higher flow rates are typical in SFC due to the low viscosity of the mobile phase.[9]
Back Pressure	150 bar	Necessary to maintain CO2 in its supercritical state.
Column Temperature	35°C	A common operating temperature for SFC.
Detection Wavelength	285 nm	As per HPLC method.
Sample Preparation	Dissolve sample in Methanol or Ethanol at ~0.5 mg/mL.	The sample must be soluble in the co-solvent.

Method Validation and Regulatory Context

Any analytical method used for quality control must be validated to ensure it is fit for its intended purpose.[27] Validation should be performed according to guidelines from the International Council for Harmonisation (ICH), such as ICH Q2(R2), and the U.S. Food and Drug Administration (FDA).[28][29][30][31]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including its counter-enantiomer.

• Linearity: Demonstrating that the method's response is directly proportional to the concentration of the analyte over a given range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Quantitation (LOQ): The lowest amount of the minor enantiomer that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

References

• Enantiomeric Excess | Formula, Calculation & Example - Lesson - Study.com. (n.d.). Retrieved March 8, 2026, from [Link]

• Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. (2024, October 12). MDPI. Retrieved March 8, 2026, from [Link]

• Illustrated Glossary of Organic Chemistry - Enantiomeric excess; ee; homochiral; optically pure. (n.d.). Retrieved March 8, 2026, from [Link]

• Understanding Enantiomeric Excess: A Guide to Calculation and Importance. (2025, December 29). Oreate AI. Retrieved March 8, 2026, from [Link]

• Chiral analysis of pharmaceuticals by capillary electrophoresis using antibiotics as chiral selectors. (2010, December 15). PubMed. Retrieved March 8, 2026, from [Link]

• Pharmaceutical and biomedical applications of chiral capillary electrophoresis and capillary electrochromatography: an update. (2003, August 15). PubMed. Retrieved March 8, 2026, from [Link]

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• HPLC Troubleshooting Mini Guide - Baseline Issues. (n.d.). Phenomenex. Retrieved March 8, 2026, from [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025, June 1). Pharma Group. Retrieved March 8, 2026, from [Link]

• HPLC Repair Services: Common Causes of Baseline Noise. (2020, August 31). Excedr. Retrieved March 8, 2026, from [Link]

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• HPLC Diagnostic Skills Vol I – Noisy Baselines. (2019, February 4). Element Lab Solutions. Retrieved March 8, 2026, from [Link]

• The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines. (2019, February 13). LCGC International. Retrieved March 8, 2026, from [Link]

• How To Calculate Enantiomeric Excess: Learn Quickly. (2025, June 17). PharmaGuru. Retrieved March 8, 2026, from [Link]

• SFC: A Greener Approach to Analytical and Purification Applications. (n.d.). Waters. Retrieved March 8, 2026, from [Link]

• Enantiomeric Mixtures in Natural Product Chemistry: Separation and Absolute Configuration Assignment. (n.d.). PMC. Retrieved March 8, 2026, from [Link]

• Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. (2022, June 29). MDPI. Retrieved March 8, 2026, from [Link]

• Chiral Purification of Volatile Flavors and Fragrances by SFC. (n.d.). Waters Corporation. Retrieved March 8, 2026, from [Link]

• "An Investigation of Peak Shape Models in Chiral Separations" by Ryan Jacob Burk. (n.d.). MavMatrix - The University of Texas at Arlington. Retrieved March 8, 2026, from [Link]

• Symmetrization of Peaks in Chiral Chromatography with an Area-Invariant Resolution Enhancement Method. (2022, November 17). Analytical Chemistry - ACS Publications. Retrieved March 8, 2026, from [Link]

• Chiral Alkaloid Analysis. (2021, February 8). IntechOpen. Retrieved March 8, 2026, from [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022, October 6). ACD/Labs. Retrieved March 8, 2026, from [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved March 8, 2026, from [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023, January 19). LCGC International. Retrieved March 8, 2026, from [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. (n.d.). Pharmaceutical Technology. Retrieved March 8, 2026, from [Link]

• Determination of Enantiomeric Purity by Direct Methods. (n.d.). Science of Synthesis. Retrieved March 8, 2026, from [Link]

• Enantiomeric Purity. (2021, July 31). Chemistry LibreTexts. Retrieved March 8, 2026, from [Link]

• Enantiomeric purity of synthetic therapeutic peptides: A review. (2024, March 15). PubMed. Retrieved March 8, 2026, from [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2025, October 22). Lab Manager. Retrieved March 8, 2026, from [Link]

• (PDF) Chiral Alkaloid Analysis. (2021, July 1). ResearchGate. Retrieved March 8, 2026, from [Link]

• Q2(R2) Validation of Analytical Procedures. (2024, March 6). FDA. Retrieved March 8, 2026, from [Link]

• FDA Guidance on Analytical Method Validation. (n.d.). Scribd. Retrieved March 8, 2026, from [Link]

• Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study. (n.d.). PMC - NIH. Retrieved March 8, 2026, from [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007, July 23). Česká a slovenská farmacie. Retrieved March 8, 2026, from [Link]

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• Chiral HPLC separation and CD spectra of the enantiomers of the alkaloid tacamonine and related compounds. (n.d.). PubMed. Retrieved March 8, 2026, from [Link]

• Enantiomeric purity deviations of radiolabelled amino acids obtained from chiral columns. (2021, October 26). ResearchGate. Retrieved March 8, 2026, from [Link]

• NMR Regulatory analysis: enantiomeric purity determination for (R)-(–)-desoxyephedrine and antipode methamphetamine. (n.d.). IMR Press. Retrieved March 8, 2026, from [Link]

• A Systematic Method for the Identification of Aporphine Alkaloid Constituents in Sabia schumanniana Diels Using UHPLC-Q-Exactive Orbitrap/Mass Spectrometry. (2022, November 7). MDPI. Retrieved March 8, 2026, from [Link]

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• 28. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 29. fda.gov [fda.gov]
• 30. scribd.com [scribd.com]
• 31. contractpharma.com [contractpharma.com]

How to dissolve R(-)-2,10,11-Trihydroxyaporphine hydrobromide for cell assays

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals working with R(-)-2,10,11-Trihydroxyaporphine hydrobromide . Due to its highly reactive chemical structure, improper handling of this compound frequently leads to assay failure. This document provides the mechanistic causality behind its instability, a self-validating reconstitution protocol, and troubleshooting FAQs for in vitro cell assays.

Compound Overview & Quantitative Data

R(-)-2,10,11-Trihydroxyaporphine hydrobromide is a potent pharmacological agent utilized primarily as a dopamine receptor agonist[1] and a Vesicular Monoamine Transporter (VMAT) inhibitor[2].

Before beginning any experimental workflow, verify your material against the standard physicochemical parameters outlined below.

Property	Value / Specification
CAS Number	77630-01-4
Molecular Weight	364.23 g/mol
Empirical Formula	C17H17NO3 · HBr
Appearance	Small crystals; Gray to green
Aqueous Solubility	Moderately soluble (Strict deoxygenation required)
Organic Solubility	Soluble in Methanol; Moderately soluble in Ethanol
Storage Temperature	2-8°C (Desiccated and protected from light)

The Causality of Instability: Why Aqueous Solutions Fail

To successfully use this compound, you must understand why it degrades. The aporphine core contains a 10,11-dihydroxy (catechol) moiety. In the presence of dissolved oxygen and light, this electron-rich catechol ring rapidly undergoes auto-oxidation to form an ortho-quinone derivative[3].

• The Consequence: This oxidation fundamentally alters the molecule's pharmacological profile. While the native compound acts as a dopamine agonist and VMAT inhibitor[1][2], the oxidized quinone product acts as an inhibitor of Amyloid-Beta (Aβ) fibril formation by blocking nucleation[3]. If your assay targets dopamine receptors or VMAT, using an oxidized solution will yield false negatives or skewed dose-response curves.

Validated Reconstitution Protocol

To preserve the native state of the compound, we employ a self-validating protocol utilizing a hypoxic solvent and a sacrificial reducing agent.

Step 1: Solvent Deoxygenation

• Bring ultrapure water (Milli-Q or equivalent) to a rolling boil for 10–15 minutes. Causality: Boiling drastically reduces the solubility of atmospheric oxygen in the water.

• Immediately transfer the water to a sterile container and purge the headspace with an inert gas (Nitrogen or Argon) while it cools to room temperature.

Step 2: Antioxidant Supplementation

• Dissolve 0.1% (w/v) sodium metabisulfite (Na₂S₂O₅) into the cooled, deoxygenated water. Causality: Sodium metabisulfite acts as a sacrificial antioxidant. Any residual oxygen will react with the bisulfite ions rather than oxidizing the aporphine ring.

Step 3: Dissolution & Aliquoting

• Allow the sealed vial of R(-)-2,10,11-Trihydroxyaporphine hydrobromide to equilibrate to room temperature before opening to prevent ambient moisture condensation.

• Add the prepared antioxidant solvent to achieve your desired stock concentration. Vortex gently in a low-light environment.

• Aliquot immediately into amber or foil-wrapped tubes and store at -20°C or -80°C.

Step 4: Self-Validation (Visual Check)

• Pass: The solution is clear to slightly gray. The compound is in its native state.

• Fail: The solution is dark green or black. Auto-oxidation has occurred. Discard immediately unless you are specifically conducting amyloidosis studies[3].

Experimental Workflows & Signaling Pathways

Workflow for the reconstitution of R(-)-2,10,11-Trihydroxyaporphine hydrobromide.

Mechanisms of action and downstream effects of R(-)-2,10,11-Trihydroxyaporphine.

Troubleshooting & FAQs

Q: My stock solution turned dark green after sitting on the bench for two hours. Can I still use it for my cell viability assay? A: No. The color shift to dark green or black is the visual confirmation that the catechol moiety has oxidized into an ortho-quinone[3]. This oxidized species has entirely different target affinities and will confound your data. Always prepare fresh working dilutions immediately before applying them to your cells.

Q: Can I bypass the complex aqueous preparation by simply dissolving the compound in 100% DMSO? A: While dissolving in DMSO is a common shortcut in cell assays, it is not recommended as a standalone solution for this specific compound. DMSO does not inherently protect the catechol ring from oxidation once the compound is introduced into the oxygen-rich, aqueous environment of your cell culture media. If you must use DMSO to generate a highly concentrated stock, ensure the final DMSO concentration in the assay is <0.1% to avoid cytotoxicity, and still supplement your assay media with an antioxidant.

Q: How do I maintain the stability of the compound during a 48-hour in vitro cell incubation? A: Extended incubations are highly challenging for aporphine derivatives. To maintain stability:

• Supplement the Media: Add a cell-compatible antioxidant, such as 100 µM ascorbic acid, directly to your culture media. Ascorbic acid will continuously reduce any formed quinones back to the active catechol state.

• Protect from Light: Aporphines are highly photosensitive. Wrap your culture plates in aluminum foil or use opaque plates inside the incubator.

• Media Replacement: For assays extending beyond 24 hours, perform a 50% media exchange with freshly prepared compound every 12 to 24 hours.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. jneurosci.org [jneurosci.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) of Hydroxylated Aporphines: A Comparative Guide for Dopaminergic Ligand Development

As a Senior Application Scientist in neuropharmacology, I frequently encounter the challenge of designing or selecting dopaminergic ligands that offer high subtype selectivity and predictable functional efficacy. Hydroxylated aporphines—rigid, tetracyclic analogues of dopamine—serve as critical pharmacological probes and therapeutic agents (e.g., apomorphine for Parkinson's disease).

This guide objectively compares the structural variations of hydroxylated aporphines, detailing how specific hydroxylation and alkylation patterns dictate dopamine receptor affinity and adenylate cyclase modulation. By understanding the causality behind these structure-activity relationships (SAR), researchers can better optimize lead compounds for central nervous system (CNS) targets.

Structural Determinants of Dopamine Receptor Affinity

The aporphine skeleton effectively locks the flexible dopamine molecule into a rigid trans-alpha-rotameric conformation. This structural rigidity is highly favored by the orthosteric binding site of dopamine D1-like and D2-like receptors. The pharmacological profile of an aporphine is primarily dictated by two factors:

• The Hydroxylation Pattern (Ring A/D): Mimics the catechol moiety of endogenous dopamine.

• N-Alkylation (Position 6): Dictates lipophilicity and interaction with the hydrophobic accessory pocket of the receptor.

Caption: Structural mapping of the aporphine scaffold to dopamine D2 receptor interaction sites.

Comparative Performance: SAR Data Summary

The table below synthesizes the relative binding affinities and functional activities of key hydroxylated aporphines. The data illustrates the critical nature of the 10,11-catechol system and the impact of N-propyl substitution [1][2].

Compound	Substitution Pattern	D1 Receptor Affinity ( Ki​ )	D2 Receptor Affinity ( Ki​ )	Functional Activity (Striatal Adenylate Cyclase)
Apomorphine	10,11-dihydroxy, N-methyl	Moderate (~500 nM)	High (~30 nM)	Partial D1 Agonist / Full D2 Agonist
NPA	10,11-dihydroxy, N-propyl	Low (>1000 nM)	Very High (~0.5 nM)	Potent D2 Agonist (Used in PET imaging)
11-Hydroxyaporphine	11-hydroxy, N-methyl	Very Low	Moderate (~150 nM)	Weak Agonist / Antagonist properties
2,10,11-Trihydroxyaporphine	2,10,11-trihydroxy, N-methyl	Moderate	Moderate to High	Altered cAMP stimulation profile

Key Takeaways:

• The 10,11-Catechol is Non-Negotiable for Full Agonism: Removal of the C10 hydroxyl (as seen in 11-hydroxyaporphine) drastically reduces intrinsic efficacy, often shifting the compound toward an antagonist profile.

• The N-Propyl Advantage: Replacing the N-methyl group of apomorphine with an N-propyl group (yielding N-n-propylnorapomorphine, NPA) significantly increases D2 affinity. This occurs because the propyl chain perfectly occupies a lipophilic cavity adjacent to the conserved Aspartate residue in the D2 receptor's transmembrane domain 3 (TM3) [3].

• C2 Hydroxylation: As demonstrated by Neumeyer et al. (1981), synthesizing 2,10,11-trihydroxyaporphines alters the electronic distribution of the aromatic ring, which subtly modulates radioreceptor binding and striatal adenylate cyclase stimulation compared to standard 10,11-dihydroxyaporphines [1].

Self-Validating Experimental Protocols

To accurately evaluate the SAR of novel aporphine derivatives, your experimental workflows must be self-validating. This means building internal controls into the protocol to account for endogenous variables.

Protocol A: Radioligand Competition Binding Assay

Purpose: To determine the Ki​ of novel aporphines for D2 receptors using [3H] -Raclopride.

• Tissue Preparation (The Causality of Washing): Homogenize rat striatum in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 15 minutes. Crucial Step: Resuspend and wash the pellet at least twice. Why? Striatal tissue contains high levels of endogenous dopamine. Failing to wash the membranes will leave endogenous dopamine in the assay, which will compete with your radioligand and artificially inflate the apparent Ki​ of your test compounds.

• Assay Incubation: Incubate 50 µg of membrane protein with 1 nM [3H] -Raclopride (approximating its Kd​ to ensure maximum assay sensitivity per the Cheng-Prusoff equation) and varying concentrations of the test aporphine ( 10−11 to 10−4 M).

• Non-Specific Binding (NSB) Determination: Define NSB using 10 µM Haloperidol. Why Haloperidol? You must use a structurally distinct ligand to define NSB. If you use an aporphine to block [3H] -Raclopride, you risk displacing non-receptor specific binding shared by the aporphine scaffold, leading to inaccurate specific binding calculations.

• Termination: Terminate the reaction by rapid vacuum filtration over GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific filter binding). Read via liquid scintillation counting.

Protocol B: Striatal Adenylate Cyclase Functional Assay

Purpose: To measure the functional agonism of aporphines via cAMP modulation.

• Homogenate Preparation: Prepare striatal homogenates in a buffer containing 2 mM EGTA. Why EGTA? Calcium/calmodulin can independently stimulate certain adenylyl cyclase isoforms, confounding the receptor-mediated signal. EGTA chelates calcium, silencing this background noise.

• Reaction Mixture: Combine homogenate with 1 mM ATP, 5 mM MgSO4, and 0.5 mM IBMX (3-isobutyl-1-methylxanthine). Why IBMX? IBMX is a phosphodiesterase (PDE) inhibitor. Without it, the cAMP generated by D1 stimulation will be rapidly degraded by PDEs, resulting in false-negative efficacy data.

• Incubation & Quantification: Add the test aporphine, incubate for 15 minutes at 30°C, terminate by boiling for 3 minutes, and quantify cAMP accumulation using a standard competitive ELISA or TR-FRET assay.

Intracellular Signaling Cascades

The functional readout of an aporphine depends on its relative affinity for D1-like (Gs-coupled) versus D2-like (Gi/o-coupled) receptors. Apomorphine acts as a mixed D1/D2 agonist, meaning its net effect on adenylyl cyclase is a complex summation of stimulatory and inhibitory signals.

Caption: Differential modulation of adenylyl cyclase by aporphines via D1 and D2 receptor subtypes.

When developing new aporphines, pushing the SAR toward D2 selectivity (e.g., via N-propylation) shifts the pathway definitively toward the right side of the diagram (Gi/o-mediated inhibition of adenylyl cyclase and subsequent reduction in PKA activation) [2]. This is critical for developing radiotracers for PET neuroimaging, where high-affinity, state-specific D2 binding is required to outcompete endogenous dopamine [3].

References

• Neumeyer JL, Arana GW, Law SJ, Lamont JS, Kula NS. Aporphines. 36. Dopamine receptor interactions of trihydroxyaporphines. Synthesis, radioreceptor binding, and striatal adenylate cyclase stimulation of 2,10,11-trihydroxyaporphines in comparison with other hydroxylated aporphines. Journal of Medicinal Chemistry. 1981. URL: [Link]

• Hwang DR, et al. In Vivo Vulnerability to Competition by Endogenous Dopamine: Comparison of the D2 Receptor Agonist Radiotracer (-)-N-[11C]propyl-norapomorphine ([11C]NPA) with the D2 Receptor Antagonist Radiotracer [11C]-Raclopride. ResearchGate. URL: [Link]

• Zijlstra S, et al. Is There a Role for GPCR Agonist Radiotracers in PET Neuroimaging? PMC - NIH. URL: [Link]

In Vivo Potency Comparison of R(-)-2,10,11-Trihydroxyaporphine and Key D2 Agonists: A Technical Guide

As drug development professionals evaluate novel dopaminergic therapeutics, understanding the structural nuances that govern both target engagement and pharmacokinetics is critical. Aporphine derivatives, structurally rigid analogues of dopamine, have long served as pharmacological probes for dopamine D2 receptors[1]. However, high in vitro binding affinity does not uniformly translate to in vivo efficacy.

This guide provides an objective, data-driven comparison of R(-)-2,10,11-Trihydroxyaporphine (R-THA) against standard D2 agonists like (-)-Apomorphine (APO) and (-)-2,10,11-trihydroxy-N-n-propylnoraporphine (TNPA) . By examining the profound disconnect between R-THA's in vitro and in vivo profiles, we can extract critical structure-activity relationship (SAR) principles for central nervous system (CNS) drug design.

The Pharmacological Paradox: In Vitro Affinity vs. In Vivo Efficacy

R-THA is synthesized by adding a hydroxyl group to the 2-position of the standard apomorphine backbone[2]. In vitro assays demonstrate that R-THA is a highly potent inhibitor of [3H]-spiroperidol binding and effectively modulates adenylate cyclase activity, proving robust engagement with the D2 receptor[3].

Despite this, R-THA completely fails to elicit central dopaminomimetic behavioral responses in vivo[4]. When administered systemically, it produces no stereotypy (sniffing/circling), standing in stark contrast to the potent behavioral responses induced by APO and TNPA[4],[3].

Comparative Pharmacological Data

The following table summarizes the quantitative and qualitative performance of these aporphine derivatives across testing environments:

Compound	Structural Modification	In Vitro D2 Affinity (vs. [3H]-spiperone)	In Vivo Potency (Stereotypy / Circling)	Blood-Brain Barrier (BBB) Permeability
(-)-Apomorphine (APO)	Base 10,11-dihydroxyaporphine	High[2]	Very High (Standard)[4]	High[1]
R(-)-2,10,11-Trihydroxyaporphine (R-THA)	2-OH substitution	High[3]	Inactive [4]	Low
(-)-TNPA	2-OH + N-n-propyl substitution	Moderate-High	Moderate (Prolonged)[4]	Moderate

Mechanistic Causality: Decoding the In Vivo Failure

The failure of R-THA to induce in vivo stereotypy is not a failure of pharmacodynamics (target engagement), but a profound failure of pharmacokinetics. As an application scientist, it is vital to understand the causality behind this drop-off:

• Hydrophilicity and BBB Exclusion: The addition of the 2-hydroxyl group on the aporphine A-ring significantly increases the molecule's topological polar surface area (TPSA) and hydrogen-bonding capacity. This shift drastically reduces its lipophilicity, preventing passive diffusion across the blood-brain barrier (BBB).

• Peripheral Metabolism: Catechol-like structures with multiple exposed hydroxyl groups are highly susceptible to rapid peripheral degradation via Catechol-O-methyltransferase (COMT) and hepatic glucuronidation. R-THA is likely cleared from systemic circulation before achieving therapeutically relevant CNS concentrations.

• The N-Alkylation Rescue: When the N-methyl group of R-THA is replaced with an N-n-propyl group (creating TNPA), the added aliphatic bulk increases the molecule's overall lipophilicity[4]. This structural adjustment partially counteracts the hydrophilicity of the 2-OH group, restoring enough BBB permeability to elicit weak but prolonged central dopaminomimetic effects in vivo[4].

Fig 1: Dopamine D2 receptor Gi/o-coupled signaling pathway modulating motor behavior.

Experimental Methodology: The 6-OHDA Unilateral Lesion Protocol

To objectively prove that R-THA lacks central penetrance rather than intrinsic receptor efficacy, researchers rely on the 6-hydroxydopamine (6-OHDA) unilateral lesion model [4].

Why this protocol is a self-validating system: By selectively destroying the dopaminergic neurons in only one hemisphere of the brain, the D2 receptors on the lesioned side undergo compensatory upregulation (denervation supersensitivity). The intact hemisphere serves as an internal, physiological control. If a systemically administered drug crosses the BBB and acts as a direct D2 agonist, it will preferentially over-activate the supersensitive lesioned striatum, forcing the animal to rotate contralaterally (away from the lesion). If the drug fails to cross the BBB (like R-THA), no rotation occurs, definitively isolating pharmacokinetic failure from pharmacodynamic failure[4],[3].

Step-by-Step Workflow

• Subject Preparation & Anesthesia: Anesthetize adult male Sprague-Dawley rats using isoflurane (2-3% for induction, 1.5-2% for maintenance). Secure the subject in a stereotaxic frame.

• Noradrenergic Protection: Administer desipramine (25 mg/kg, i.p.) 30 minutes prior to surgery to block 6-OHDA uptake into noradrenergic terminals, ensuring selective dopaminergic depletion.

• Stereotaxic Infusion: Drill a burr hole and lower a Hamilton syringe into the Medial Forebrain Bundle (MFB) (Coordinates: AP -4.3 mm, ML ±1.2 mm, DV -8.3 mm from bregma). Infuse 8 µg of 6-OHDA (dissolved in 0.2% ascorbic acid/saline) at a rate of 0.5 µL/min. Leave the needle in place for 5 minutes to prevent backflow.

• Receptor Sensitization (Recovery): Allow the animals to recover for 14 to 21 days. During this period, the targeted dopaminergic terminals degenerate, and postsynaptic D2 receptors upregulate.

• Drug Administration: Administer the test compound (e.g., APO at 0.5 mg/kg or R-THA at equivalent/higher molar doses) via subcutaneous (s.c.) injection.

• Automated Rotometry: Immediately place the subject into an automated rotometer bowl. Record the number of net contralateral rotations over a 60- to 120-minute period.

Fig 2: Experimental workflow for 6-OHDA unilateral lesion rotometry.

Conclusion

The comparative analysis of R(-)-2,10,11-Trihydroxyaporphine against Apomorphine underscores a fundamental tenet of drug development: receptor affinity is only as valuable as the molecule's ability to reach its target. While R-THA is a potent D2 ligand in vitro, its 2-hydroxyl substitution renders it too hydrophilic to cross the BBB, resulting in a complete loss of in vivo potency. Understanding these structural constraints is essential for scientists engineering the next generation of CNS-penetrant dopaminergic therapeutics.

References

• Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine Source: PubMed (NIH) [Link]

• Behavioral activity of some novel aporphines in rats with 6-hydroxydopamine lesions of caudate or nucleus accumbens Source: PubMed (NIH)[Link]

• Striatally-mediated Response of Some Structurally Rigid Analogues of Dopamine Source: PubMed (NIH)[Link]

• Apomorphine - Structure and Clinical Applications Source: ResearchGate[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Striatally-mediated response of some structurally rigid analogues of dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Behavioral activity of some novel aporphines in rats with 6-hydroxydopamine lesions of caudate or nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetic and Pharmacodynamic Profile of R(-)-2,10,11-Trihydroxyaporphine Hydrobromide: A Comparative Guide

As drug development pivots toward multi-target ligands for neurodegenerative diseases, aporphine derivatives have garnered significant attention. R(-)-2,10,11-Trihydroxyaporphine hydrobromide (R-THA) —also known as R(-)-2-hydroxyapomorphine hydrobromide (CAS: 77630-01-4)—is a structurally modified analogue of apomorphine. This guide objectively compares the pharmacokinetic and pharmacodynamic performance of R-THA against standard aporphines, detailing its dual utility as a dopaminergic neuromodulator and an inhibitor of amyloid-beta (Aβ) fibrillogenesis.

Structural Causality & Pharmacokinetics

The pharmacological identity of R-THA is defined by the addition of a hydroxyl group at the C2 position of the standard 10,11-dihydroxyaporphine (apomorphine) scaffold. As an Application Scientist, it is critical to understand the causality behind this structural modification:

• Lipophilicity and BBB Penetration: The extra hydroxyl group increases the topological polar surface area (TPSA). While R-THA remains moderately soluble in water and organic solvents, this added polarity slightly restricts its blood-brain barrier (BBB) permeability compared to highly lipophilic derivatives like N-propylnorapomorphine.

• Auto-oxidation Susceptibility: The trihydroxy system renders the molecule highly susceptible to rapid auto-oxidation in aqueous solutions[1]. While traditionally viewed as a pharmacokinetic liability requiring antioxidants (e.g., sodium metabisulfite) for storage, this exact oxidative instability is the mechanistic driver for its anti-amyloid properties[2].

Comparative Pharmacodynamics

A. Dopaminergic Neuromodulation

R-THA acts as an agonist at D2 and D3 dopamine receptors. However, optimal orthosteric docking within the D2 receptor pocket is highly calibrated for the 10,11-catechol system. The addition of the 2-hydroxyl group introduces steric and electronic hindrance, which reduces its binding affinity and adenylate cyclase stimulation compared to apomorphine[3]. Furthermore, stereochemistry is an absolute determinant of activity; the 6aR configuration is strictly required for receptor interaction, rendering the S(+) enantiomer virtually inactive[3].

B. Amyloid-β (Aβ) Fibril Inhibition

Beyond receptor binding, R-THA is a potent inhibitor of Aβ1-40 and Aβ1-42 fibrillogenesis[1]. The mechanism is not driven by the parent compound, but rather by its auto-oxidation intermediates. These oxidized species target the nucleation phase of Aβ self-assembly, effectively blocking the formation of toxic protofibrils[2].

Quantitative Data Summaries

Table 1: Comparative Dopaminergic Receptor Binding & Activity

Compound	Configuration	D2/D3 Receptor Affinity	Adenylate Cyclase Stimulation	Structural Impact
(-)-Apomorphine	6aR	High (+++)	Potent Agonist	Optimal 10,11-catechol alignment
R(-)-2,10,11-Trihydroxyaporphine	6aR	Moderate (++)	Moderate Agonist	2-OH causes steric/electronic hindrance[3]

| S(+)-2,10,11-Trihydroxyaporphine | 6aS | Inactive (-) | Weak/None | Incompatible stereocenter abolishes binding[3] |

Table 2: Comparative Amyloid-β (Aβ) Fibril Inhibition

Compound	Aβ1-40 Fibril Inhibition (at 100 µM)	Auto-oxidation Potential	Primary Mechanism of Action
Apomorphine	>90%	High	Nucleation phase blockade[1]
R(-)-2,10,11-Trihydroxyaporphine	>85%	Very High	Oxidized intermediates bind Aβ[2]

| N-propylnorapomorphine | >80% | Moderate | Nucleation phase blockade[2] |

Visualizing the Mechanisms

Dual pathways of R-THA: D2 receptor neuromodulation and Aβ fibrillogenesis inhibition.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, accounting for the unique chemical behavior of R-THA.

Protocol 1: Radioligand Binding Assay for D2 Receptor Affinity

Purpose: To quantify the displacement of [3H]-spiroperidol or [3H]-dopamine by R-THA in neostriatal membrane preparations.

• Tissue Preparation: Homogenize calf or rat caudate nucleus in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge and resuspend the membrane fraction.

• Buffer Optimization (Critical Step): Do not use ascorbic acid. Historically, sodium ascorbate was added to prevent catechol oxidation. However, ascorbic acid is a potent inhibitor of the stereospecific binding of dopamine agonists[4]. Instead, purge the buffer with nitrogen gas to create a hypoxic environment, preventing R-THA auto-oxidation without interfering with the receptor site.

• Incubation: Incubate membrane preparations with 2.0 nM [3H]-spiroperidol and varying concentrations of R-THA (10⁻⁹ to 10⁻⁴ M) for 30 minutes at 37°C.

• Self-Validation (Controls): Run (-)-Apomorphine as a positive control and S(+)-THA as a negative stereospecific control[3]. Define non-specific binding using 10 µM unlabeled haloperidol.

• Quantification: Terminate the reaction via rapid vacuum filtration. Measure retained radioactivity using a liquid scintillation counter.

Protocol 2: Thioflavin T (ThT) Fluorescence Assay for Aβ Fibril Inhibition

Purpose: To evaluate the efficacy of R-THA in preventing the nucleation of Aβ1-40 monomers into mature fibrils.

• Monomer Preparation: Dissolve lyophilized Aβ1-40 in DMSO, then dilute in 50 mM phosphate buffer (pH 7.4) to a final concentration of 100 µM.

• Co-incubation: Add R-THA at concentrations of 50 µM, 100 µM, and 200 µM to the Aβ solutions. Incubate at 37°C for 24 to 48 hours[1]. Allow ambient oxygen exposure to facilitate the necessary auto-oxidation of R-THA[2].

• ThT Addition & Measurement: Add Thioflavin T (ThT) to a final concentration of 20 µM. Measure fluorescence (Excitation: 450 nm; Emission: 482 nm).

• Orthogonal Validation (Critical Step): Because oxidized aporphines form dark-colored solutions, they can artificially quench ThT fluorescence via the inner-filter effect. You must validate the fluorescence drop. Perform Transmission Electron Microscopy (TEM) or velocity sedimentation on the exact same samples to visually and physically confirm the absence of fibrils[2].

Workflow for Aβ fibril inhibition assay with orthogonal TEM validation for auto-oxidation.

References

• Neumeyer, J. L., Arana, G. W., Ram, V. J., Kula, N. S., & Baldessarini, R. J. (1982). "Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine." Journal of Medicinal Chemistry, 25(8), 990-992. URL: [Link]

• Heikkila, R. E., Cabbat, F. S., & Manzino, L. (1982). "Stereospecific binding of 3H-dopamine in neostriatal membrane preparations: inhibitory effects of sodium ascorbate." Life Sciences, 30(25), 2181-2190. URL: [Link]

• Lashuel, H. A., Hartley, D., Balakhaneh, D., Aggarwal, A., Teichberg, S., & Callaway, D. J. (2002). "New class of inhibitors of amyloid-beta fibril formation: Implications for the mechanism of pathogenesis in Alzheimer's disease." Journal of Biological Chemistry, 277(45), 42881-42890. URL: [Link]

• Callaway, D. J., & Lashuel, H. A. (2003). "APOMORPHINE INHIBITORS OF AMYLOID-BETA [ABETA] FIBRIL FORMATION AND THEIR USE IN AMYLOIDOSIS BASED DISEASE." US Patent Application Publication, US20030158219A1.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereospecific binding of 3H-dopamine in neostriatal membrane preparations: inhibitory effects of sodium ascorbate - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Divergence in Aporphine Alkaloids: A Comparative Guide on Receptor Selectivity

Executive Summary

Aporphine alkaloids represent a privileged structural scaffold in neuropharmacology, offering a rigid tetracyclic framework that effectively mimics the active conformation of endogenous monoamines. As researchers and drug development professionals, we frequently encounter the challenge of achieving absolute receptor subtype selectivity. This guide provides an in-depth comparative analysis of two structurally related but pharmacologically divergent compounds: R(-)-2,10,11-Trihydroxyaporphine (R-THA) and (R)-11-hydroxy-10-methylaporphine . By examining their receptor binding profiles and structural determinants, we can map how precise steric and electronic modifications dictate a profound shift from dopaminergic to serotonergic pathways.

Structural Determinants of Selectivity (Mechanistic Causality)

The causality behind the receptor selectivity of these two compounds lies in their specific functional group substitutions at the C10 and C11 positions of the aporphine core.

R(-)-2,10,11-Trihydroxyaporphine (R-THA)

R-THA is a structurally rigid analogue of dopamine[1]. From a mechanistic standpoint, the presence of the 10,11-catechol moiety is critical for high-affinity anchoring to the conserved serine residues within the transmembrane domains of dopamine receptors[2]. In vitro radioligand binding assays demonstrate that R-THA acts as a potent inhibitor of[3H]-spiroperidol binding, indicating strong D2-like receptor affinity ()[2]. Interestingly, while it effectively modulates adenylate cyclase activity biochemically, it atypically fails to produce the dopaminomimetic stereotypy (e.g., rotational and sniffing behaviors) usually observed with similar rigid dopamine analogues in vivo ()[1].

(R)-11-hydroxy-10-methylaporphine

Replacing the C10-hydroxyl group with a methyl group completely alters the pharmacological trajectory of the scaffold. Homology-based receptor modeling reveals that the C10-methyl group is perfectly accommodated by a specific lipophilic pocket within the 5-HT1A receptor binding site ()[3]. This structural complementarity renders (R)-11-hydroxy-10-methylaporphine a potent, selective, and efficacious 5-HT1A receptor agonist[3]. Conversely, this same C10-methyl modification creates a severe steric clash within the D2A receptor binding site, effectively abolishing dopaminergic affinity[3].

Structural determinants driving dopaminergic vs. serotonergic selectivity in aporphine analogs.

Comparative Pharmacological Profiles

To facilitate rapid decision-making in drug design, the quantitative and qualitative data for both compounds are summarized below:

Pharmacological Feature	R(-)-2,10,11-Trihydroxyaporphine (R-THA)	(R)-11-hydroxy-10-methylaporphine
Primary Target Receptor	Dopamine D1 / D2-like Receptors	Serotonin 5-HT1A Receptor
Receptor Affinity	High (Potent inhibitor of [3H]-spiroperidol)	High (Selective for 5-HT1A over D1/D2A)
Functional Activity	Modulates Adenylate Cyclase	Potent, efficacious 5-HT1A Agonist
Key Structural Motif	10,11-catechol moiety	C10-methyl, C11-hydroxyl
Binding Site Interaction	Conserved Serine/Aspartate anchoring	Lipophilic pocket accommodation
In Vivo Behavioral Output	No dopaminomimetic stereotypy	Pronounced serotonergic effects

Experimental Methodologies: Validating Receptor Selectivity

To rigorously validate the selectivity of these aporphines, we employ a self-validating system of radioligand competition assays coupled with functional downstream readouts. The following protocols are designed to eliminate false positives and ensure high-fidelity data.

Protocol 1: Radioligand Competition Binding Assay

Note: We utilize polyethylenimine to pre-treat filters because highly lipophilic aporphine alkaloids tend to exhibit high non-specific binding to bare glass fibers.

• Tissue Preparation : Homogenize rat striatal (for D2) or hippocampal (for 5-HT1A) tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes and resuspend the membrane pellet to isolate the receptor-rich fraction.

• Incubation : Incubate 100 µg of membrane protein with the appropriate radioligand (e.g., 0.5 nM [3H]-spiroperidol for D2 receptors, or 1.0 nM [3H]-8-OH-DPAT for 5-HT1A receptors) and varying concentrations of the test aporphine ( 10−10 to 10−4 M) for 60 minutes at 25°C.

• Defining Non-Specific Binding (Self-Validation Step) : Define non-specific binding using 10 µM (+)-butaclamol (for D2) or 10 µM unlabeled serotonin (for 5-HT1A). (+)-Butaclamol is chosen as it is a stereoselective antagonist, ensuring we only measure specific receptor interactions.

• Separation : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine).

• Quantification : Wash filters three times with ice-cold buffer, transfer to scintillation vials, add liquid scintillation cocktail, and measure radioactivity using a liquid scintillation counter.

• Data Analysis : Calculate IC50​ values using non-linear regression and convert to Ki​ values using the Cheng-Prusoff equation.

Step-by-step workflow for in vitro radioligand competition binding assays.

Protocol 2: Adenylate Cyclase Activity Assay (Functional Validation)

Binding affinity does not equal functional efficacy. To determine if the compound acts as an agonist or antagonist, we measure downstream cAMP production.

• Reaction Setup : Incubate membrane preparations with 1 mM ATP, 2 mM MgCl2, 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation), and the test compound for 15 minutes at 30°C.

• Termination : Stop the reaction by boiling for 3 minutes. Centrifuge to remove denatured proteins.

• cAMP Measurement : Quantify the generated cAMP using a homogeneous time-resolved fluorescence (HTRF) assay. D1 agonism increases cAMP, while D2 or 5-HT1A agonism inhibits forskolin-stimulated cAMP production.

References

• Neumeyer, J. L., Arana, G. W., Ram, V. J., Kula, N. S., & Baldessarini, R. J. "Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine." Journal of Medicinal Chemistry, 1982.[Link]

• Antonian, L., et al. "Striatally-mediated Response of Some Structurally Rigid Analogues of Dopamine." Pharmacology Biochemistry and Behavior, 1986.[Link]

• Hedberg, M. H., Johansson, A. M., Nordvall, G., Yliniemelä, A., Li, H. B., Martin, A. R., Hjorth, S., Unelius, L., Sundell, S., & Hacksell, U. "(R)-11-hydroxy- and (R)-11-hydroxy-10-methylaporphine: synthesis, pharmacology, and modeling of D2A and 5-HT1A receptor interactions." Journal of Medicinal Chemistry, 1995.[Link]

Sources

• 1. Striatally-mediated response of some structurally rigid analogues of dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (R)-11-hydroxy- and (R)-11-hydroxy-10-methylaporphine: synthesis, pharmacology, and modeling of D2A and 5-HT1A receptor interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating D2 Receptor Agonism of R(-)-2,10,11-Trihydroxyaporphine: A Comparative Methodological Guide

For drug development professionals and molecular pharmacologists, distinguishing between receptor binding affinity and functional efficacy is a critical hurdle.1[1] is a structurally rigid analogue of dopamine and a derivative of apomorphine. While it demonstrates high binding affinity for striatal dopamine receptors, its unique pharmacological profile—specifically its failure to induce dopaminomimetic behavioral stereotypy despite potent biochemical activity—makes it a fascinating tool compound[2].

To definitively classify R-THA as a D2 receptor agonist, researchers must move beyond simple binding assays and employ functional validation using selective D2 antagonists (such as spiperone or haloperidol). This guide provides a comprehensive, self-validating framework for proving the D2-specific agonism of R-THA, comparing its profile to alternative dopaminergic ligands, and detailing the exact experimental workflows required for robust validation.

Mechanistic Framework: D2 Receptor Activation and Antagonism

The dopamine D2 receptor is a 7-transmembrane G protein-coupled receptor (GPCR) that primarily couples to the inhibitory G protein, G α i/o[3].

The causality of D2 functional assays relies on the following sequence:

• Agonist Binding: When an agonist like R-THA binds to the orthosteric site of the D2 receptor, it induces a conformational change.

• G Protein Activation: This change promotes the exchange of GDP for GTP on the G α i subunit, causing it to dissociate from the G βγ dimer.

• Effector Inhibition: The active G α i subunit directly inhibits Adenylyl Cyclase (AC), leading to a reduction in intracellular cyclic AMP (cAMP) levels and a subsequent decrease in Protein Kinase A (PKA) activity.

• Antagonist Reversibility: A true competitive antagonist (e.g., spiperone) binds to the same orthosteric site without activating the receptor. By occupying the site, it physically prevents R-THA from binding, thereby blocking the Gi-mediated inhibition of cAMP.

Fig 1. D2 receptor signaling pathway modulated by R-THA and blocked by antagonists.

Comparative Analysis: R-THA vs. Alternative D2 Agonists

To understand the utility of R-THA, it must be benchmarked against established dopaminergic compounds. Historical evaluations of structurally rigid dopamine analogues[2] reveal that while (-)-Apomorphine and Dopamine induce strong rotational and sniffing behaviors (stereotypy) in murine models, R-THA does not[2].

Despite this behavioral divergence, R-THA remains a 2[2]. This makes R-THA an exceptional in vitro probe for isolating D2-specific biochemical pathways without the confounding in vivo polypharmacology seen with non-selective agents.

Table 1: Pharmacological Profile Comparison of Dopaminergic Ligands

Compound	Receptor Target Profile	[3H] -Spiperone Displacement	Adenylyl Cyclase Effect (D2)	Behavioral Stereotypy	Primary Utility
R(-)-2,10,11-Trihydroxyaporphine	D2-like (High Affinity)	Potent ( Ki​ in low nM)	Potent Inhibition	None / Inactive	In vitro mechanistic probe
(-)-Apomorphine	D1/D2-like (Non-selective)	Potent ( Ki​ in low nM)	Potent Inhibition	High	Clinical rescue therapy
Dopamine	D1/D2-like (Endogenous)	Moderate	Mixed (Stimulates D1, Inhibits D2)	High (Intrastriatal)	Endogenous reference

(Data synthesized from Neumeyer et al., 1982[4] and related rigid analogue studies[2])

Experimental Workflows for Validation

To empirically validate R-THA as a D2 agonist, we employ a two-tiered experimental approach. First, we confirm orthosteric binding via radioligand displacement. Second, we prove functional agonism via a cAMP inhibition assay that is competitively reversed by an antagonist.

Fig 2. Step-by-step experimental workflow for validating D2 receptor agonism.

Protocol A: Radioligand Displacement Assay (Binding Validation)

Objective: Demonstrate that R-THA binds competitively to the same orthosteric site as the established D2 antagonist, [3H] -Spiperone.

Self-Validating Controls:

• Total Binding (TB): [3H] -Spiperone + Vehicle (establishes maximum radioligand binding).

• Non-Specific Binding (NSB): [3H] -Spiperone + 10 µM Haloperidol (ensures the signal is specific to the D2 receptor).

Step-by-Step Methodology:

• Membrane Preparation: Harvest CHO-K1 cells stably expressing the human D2 receptor. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl 2​ , 1 mM MgCl 2​ , pH 7.4).

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [3H] -Spiperone, and varying concentrations of R-THA (10 −11 to 10 −4 M).

• Equilibration: Incubate the plate at 25°C for 120 minutes to ensure the binding reaches equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific binding to the filter).

• Quantification: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity using a liquid scintillation counter.

• Analysis: Calculate the IC50​ of R-THA and convert to a Ki​ value using the Cheng-Prusoff equation.

Protocol B: Antagonist Reversibility of cAMP Inhibition (Functional Validation)

Objective: Prove that R-THA functionally activates the Gi pathway and that this activation is strictly D2-mediated by reversing it with a selective antagonist.

Causality of the Assay Design: Because D2 receptors are Gi-coupled, their activation decreases cAMP. However, basal cAMP levels in CHO-K1 cells are too low to reliably measure a decrease. Therefore, we use Forskolin , a direct activator of adenylyl cyclase, to artificially elevate cAMP levels. R-THA will suppress this Forskolin-induced spike. If R-THA is a true D2 agonist, pre-incubating the cells with a D2 antagonist (e.g., Haloperidol) will block R-THA, restoring the high cAMP levels.

Self-Validating Controls:

• Basal Control: Vehicle only (establishes baseline cAMP).

• Forskolin Control: 10 µM Forskolin (establishes maximum cAMP ceiling).

• Antagonist-Alone Control: 100 nM Haloperidol + 10 µM Forskolin (validates that the antagonist does not possess inverse agonist properties that would independently alter cAMP).

Step-by-Step Methodology:

• Cell Plating: Seed CHO-K1 hD2R cells in a 384-well plate at 10,000 cells/well. Allow to adhere overnight.

• Antagonist Pre-incubation: Treat cells with fixed concentrations of Haloperidol (e.g., 0 nM, 3 nM, 10 nM, 30 nM) in stimulation buffer containing 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation). Incubate for 15 minutes at 37°C.

• Agonist Stimulation: Add 10 µM Forskolin and varying concentrations of R-THA (10 −12 to 10 −5 M) to the wells. Incubate for 30 minutes at 37°C.

• Lysis & Detection: Lyse the cells and measure intracellular cAMP using a homogeneous time-resolved fluorescence (HTRF) cAMP assay kit.

• Schild Analysis: Plot the dose-response curves of R-THA in the presence of increasing antagonist concentrations. A parallel rightward shift of the R-THA curve without a decrease in the maximal response ( Emax​ ) confirms competitive antagonism. A Schild plot slope of approximately 1.0 definitively validates that R-THA and Haloperidol are competing for the exact same D2 orthosteric binding site.

Conclusion

Validating the D2 receptor agonism of1[1] requires a rigorous, multi-tiered approach. Because R-THA lacks the behavioral stereotypy common to other dopaminergics[2], isolated in vitro functional assays are paramount. By combining radioligand displacement to prove orthosteric binding with Forskolin-stimulated cAMP assays to prove Gi-coupled efficacy—and subsequently reversing these effects with selective antagonists—researchers can establish a mathematically sound, self-validating proof of specific D2 agonism.

References

• Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine Source: PubMed / Journal of Medicinal Chemistry URL:[Link]

• Striatally-mediated Response of Some Structurally Rigid Analogues of Dopamine Source: PubMed URL:[Link]

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• 4. Aporphines. 39. Synthesis, dopamine receptor binding, and pharmacological activity of (R)-(-)- and (S)-(+)-2-hydroxyapomorphine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of R(-)-2,10,11-Trihydroxyaporphine hydrobromide

As a Senior Application Scientist, my primary goal is to empower researchers with the knowledge to conduct their work safely and effectively. R(-)-2,10,11-Trihydroxyaporphine hydrobromide is a potent and selective D2 dopamine receptor agonist, and like many aporphine alkaloids, it requires meticulous handling not only during its use but, just as critically, during its disposal.[1][2] Improper disposal can pose significant risks to personnel and the environment.

This guide provides a comprehensive, step-by-step framework for the proper disposal of this compound. The procedures outlined here are grounded in established safety protocols from regulatory bodies like the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) to ensure a self-validating system of laboratory safety.

Part 1: Hazard Assessment and Characterization

R(-)-2,10,11-Trihydroxyaporphine hydrobromide must be treated as a hazardous pharmaceutical waste. This classification is based on several key factors:

• Potent Biological Activity: As a dopamine receptor agonist, the compound is designed to be biologically active at low concentrations. Accidental exposure could have unintended pharmacological effects.

• Hazardous Drug Classification: While not specifically listed as a cytotoxic (antineoplastic) drug, its high potency places it within the broader category of "hazardous drugs" as defined by OSHA and NIOSH.[3][4] These are substances that may exhibit toxicity, carcinogenicity, teratogenicity, or other hazardous properties, necessitating special handling.[3]

• Regulatory Framework: The Environmental Protection Agency (EPA) regulates the disposal of pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[5] The 2019 EPA final rule on hazardous waste pharmaceuticals explicitly prohibits the sewering (flushing down a drain or toilet) of any hazardous pharmaceutical waste.[6][7][8]

Understanding this context is crucial—it is the "why" behind the stringent protocols that follow. Every handling and disposal step is designed to minimize exposure and prevent environmental release.

Part 2: Personal Protective Equipment (PPE) and Engineering Controls

Before any handling or disposal procedure, it is imperative to establish a safe working environment. This involves a combination of engineering controls and appropriate PPE.

Engineering Controls:

• Certified Chemical Fume Hood: All handling of the solid compound or solutions should be performed in a functioning chemical fume hood to prevent inhalation of dust or aerosols.[9]

• Designated Area: Establish a designated area for working with this compound to prevent cross-contamination of the laboratory.

Personal Protective Equipment (PPE): The level of PPE required depends on the task being performed. The following table summarizes the minimum requirements.

Task	Gloves	Eye Protection	Lab Coat/Gown	Respiratory Protection
Routine Handling (Small Quantities)	2 pairs of chemotherapy-rated nitrile gloves	ANSI Z87.1-compliant safety glasses with side shields	Disposable, fluid-resistant gown	Not required if in a fume hood
Bulk Handling / Weighing	2 pairs of chemotherapy-rated nitrile gloves	ANSI Z87.1-compliant safety goggles	Disposable, fluid-resistant gown	NIOSH-approved N95 or higher respirator
Spill Cleanup	2 pairs of chemotherapy-rated nitrile gloves	ANSI Z87.1-compliant safety goggles	Disposable, fluid-resistant gown	NIOSH-approved N95 or higher respirator
Waste Packaging	1 pair of chemotherapy-rated nitrile gloves	ANSI Z87.1-compliant safety glasses	Standard lab coat	Not required

Rationale: Double-gloving provides an extra layer of protection against potential tears or contamination. A disposable gown prevents the compound from contaminating personal clothing.[10] A respirator is critical when there is a risk of aerosolizing the potent powder, such as during weighing or cleaning a spill.[10]

Part 3: Step-by-Step Disposal Protocols

The proper disposal route depends on the form of the waste. The following flowchart and protocols provide clear guidance for each scenario.

Figure 1: Decision workflow for R(-)-2,10,11-Trihydroxyaporphine hydrobromide waste.

Protocol 1: Spill Management

Accidental spills must be managed immediately and methodically to prevent exposure and spread.

• Alert Personnel: Immediately alert others in the area.

• Secure the Area: Restrict access to the spill area.

• Don Appropriate PPE: Before approaching the spill, don the full PPE outlined in the table above (double gloves, goggles, gown, respirator).

• Contain the Spill:

  • For solid spills: Gently cover the powder with absorbent pads or paper towels to prevent aerosolization. Do not sweep dry powder.[9]

  • For liquid spills: Cover the spill with absorbent pads, starting from the outside and working inward.

• Decontaminate: Gently wet the absorbent material with a 10% bleach solution, followed by a neutralizing agent like sodium thiosulfate, or use a commercially available surface decontamination kit. Allow a contact time of at least 15 minutes.

• Collect Waste: Carefully collect all contaminated materials (absorbent pads, gloves, etc.) using tongs or forceps and place them into a designated hazardous waste container (typically a black pharmaceutical waste container).[11]

• Final Cleaning: Clean the spill area again with detergent and water.

• Doff PPE: Remove PPE in the correct order (outer gloves, gown, inner gloves) and dispose of all items in the hazardous waste container.

• Wash Hands: Wash hands thoroughly with soap and water.[12]

Protocol 2: Disposal of Unused or Expired Product

This protocol applies to the original product container, whether full or partially used.

• Do NOT Sewer: Under no circumstances should the product be washed down the drain. This is a direct violation of EPA regulations.[6][8]

• Do NOT Mix Wastes: Do not mix this compound with other chemical waste streams unless explicitly approved by your institution's Environmental Health & Safety (EH&S) department.

• Package for Disposal:

  • Ensure the original container is tightly sealed.

  • If the original container is damaged, place the entire container inside a larger, sealed, and chemically resistant container.

  • Apply a hazardous waste label to the outer container.

• Store for Pickup: Place the labeled container in a designated hazardous waste accumulation area, segregated from incompatible materials.

• Arrange for Disposal: Follow your institution's procedures for hazardous waste pickup. This is typically managed through an online system or by contacting the EH&S office.[11] The waste will be sent to a licensed hazardous waste incinerator.[13]

Protocol 3: Decontamination of Reusable Labware

Glassware or equipment that has come into contact with the compound must be decontaminated before being returned to general use.

• Initial Rinse: In a chemical fume hood, rinse the item with a suitable solvent (e.g., ethanol or methanol) to remove the bulk of the residue. This rinse solvent must be collected as hazardous waste.

• Soaking: Immerse the labware in a 10% bleach solution for at least one hour to oxidize any remaining compound.

• Neutralization: After soaking, rinse the labware with a sodium thiosulfate solution to neutralize the bleach, followed by copious amounts of water.

• Final Wash: Proceed with a standard laboratory wash using detergent and water.

Part 4: Waste Accumulation and Disposal Workflow

Proper management of the waste stream from generation to final disposal is critical for regulatory compliance and safety.

Figure 2: Workflow for hazardous pharmaceutical waste from generation to disposal.

This entire process is designed to create a "cradle-to-grave" chain of custody for the hazardous waste, as mandated by the RCRA.[8] By following these procedures, you ensure that you are not only protecting yourself and your colleagues but also upholding your responsibility to safeguard the environment.

References

• Occupational Safety and Health Administration (OSHA). (1986, January 29). Guidelines for Cytotoxic (Antineoplastic) Drugs.
• Occupational Safety and Health Administration (OSHA). (2016, February 1). Controlling Occupational Exposure to Hazardous Drugs.
• United States Environmental Protection Agency (EPA). (2026, January 22). Management of Hazardous Waste Pharmaceuticals.
• Republic Services. (2024, August 15). Pharmaceutical Waste Management: The Final Pharmaceutical Rule.
• Thermo Fisher Scientific. (2025, October 7). Safety Data Sheet - 1,5,9-Triazacyclotridecane trihydrobromide.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet - 2,3,4-Trihydroxybenzaldehyde.
• American Society of Health-System Pharmacists (ASHP). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary.
• MCF Environmental Services. (2023, December 13). Waste Management Requirements for Pharmaceutical Waste.
• Rx Destroyer. DEA Pharmaceutical Disposal Regulations.
• Sigma-Aldrich. (2025, December 23). Safety Data Sheet - Hydrobromic acid.
• ChemicalBook. R(-)-2,10,11-TRIHYDROXYAPORPHINE HYDROBROMIDE.
• United States Biological. Safety Data Sheet.
• Occupational Safety and Health Administration (OSHA). Hazardous Drugs - Overview.
• Santa Cruz Biotechnology. R(−)-2,10,11-Trihydroxy-N-propyl-noraporphine hydrobromide.
• Oregon Occupational Safety and Health Administration (Oregon OSHA). Technical Manual, Sec. 6, Ch. 2: Controlling Occupational Exposure to Hazardous Drugs.
• American Society of Health-System Pharmacists (ASHP). (2006). ASHP Guidelines on Handling Hazardous Drugs. American Journal of Health-System Pharmacy, 63(12), 1172-1193.
• Request PDF. The Analysis of Apomorphine Formulations for Ambulatory Infusions.
• Ecolab. (2017, March 6). Safety Data Sheet - Tri-ACT™ 1826.
• Palmer Holland. (2020, February 25). Safety Data Sheet - PARALOID™ B-84 45% Resin.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• United Nations Office on Drugs and Crime (UNODC). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Dove Medical Press. (2015). Stability of apomorphine in solutions containing selected antioxidant agents. Clinical Interventions in Aging, 10, 1159-1165.
• Medmastery. (2026, January 31). Apomorphine pen injector tutorial: D-mine® and APO-go® pens.
• University of California San Francisco. Hazardous Materials & Waste Management.
• Stockholm University. Procedures for the disposal of liquid chemical residues and aqueous solutions.
• Cardiff and Vale University Health Board. (2013, April 26). APOMORPHINE ADMINISTERING PROCEDURE VIA SUB-CUTANEOUS INFUSION DEVICE TO IN-PATIENTS WITH PARKINSON'S DISEASE.
• National Center for Biotechnology Information (NCBI). (2014, February 26). Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes. Molecules, 19(3), 2764-2775.
• Google Patents. WO2017055337A1 - Aqueous composition of apomorphine for subcutaneous administration.

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Personal protective equipment for handling R(-)-2,10,11-Trihydroxyaporphine hybrobromide

Comprehensive Safety and Operational Guide for Handling R(-)-2,10,11-Trihydroxyaporphine Hydrobromide

As a Senior Application Scientist, I approach chemical handling not merely as a compliance checklist, but as a critical variable in experimental integrity. R(-)-2,10,11-Trihydroxyaporphine hydrobromide is a potent dopaminergic ligand used extensively in neuropharmacology. However, its catecholamine-like structure makes it highly reactive. This guide provides the definitive operational protocols for handling this compound, ensuring both operator safety and pharmacological validity.

Chemical Profile & Quantitative Data

Understanding the physical parameters of the compound is the first step in designing a safe handling workflow.

Table 1: Chemical and Physical Properties

Property	Specification
Chemical Name	R(-)-2,10,11-Trihydroxyaporphine hydrobromide
CAS Number	77630-01-4
Molecular Weight	364.23 g/mol
Formula	C17H17NO3 · HBr
Appearance	Gray to green small crystals
Storage Temperature	2-8°C
Water Hazard Class	WGK 3 (Highly water endangering)
Combustibility	Class 11 (Combustible Solids)

Mechanistic Rationale for Handling (The "Why")

Handling this compound requires mitigating two primary risks: operator exposure and chemical autoxidation.

• Pharmacological Exposure: As a potent dopamine receptor agonist, systemic absorption via inhalation of aerosolized crystals can trigger unintended neuropharmacological effects. In vivo studies demonstrate that aporphine derivatives can induce severe motor inhibition[1] and significantly alter sleep architecture, as seen in Drosophila models (2)[2].

• Autoxidation & Data Integrity: The 10,11-dihydroxy substitutions on the aporphine D-ring are highly susceptible to autoxidation in aqueous environments[3]. If exposed to oxygen, the compound rapidly degrades into reactive quinone byproducts. Crucially, research indicates that these autoxidation products actively inhibit amyloid-beta fibrillization, which can severely confound structural activity studies if the solution is not perfectly preserved (3)[3].

Personal Protective Equipment (PPE) Matrix

To prevent systemic absorption and ocular irritation, a strict PPE regimen is required according to safety standards (4)[4].

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Causality / Justification
Respiratory	N95 (US) or FFP2 (EU) Particulate Respirator	Prevents inhalation of dopaminergic crystalline dust during weighing and transfer, neutralizing systemic exposure risks.
Eye Protection	ANSI Z87.1 Safety Goggles (Eyeshields)	Protects ocular mucosa from airborne particulates and accidental splashes during solvent reconstitution.
Hand Protection	Nitrile Gloves (Min. 0.11 mm thickness)	Provides an impermeable barrier against dermal absorption of the hydrobromide salt.
Body Protection	Flame-Resistant Laboratory Coat	The compound is a Class 11 combustible solid; FR coats mitigate secondary fire risks during handling.

Operational Workflow: Preparation & Handling

To ensure experimental reproducibility and prevent the formation of confounding quinone byproducts, follow this self-validating solubilization protocol.

Protocol: Inert Solubilization of R(-)-2,10,11-Trihydroxyaporphine HBr

• Solvent Deoxygenation: Boil HPLC-grade water for 15 minutes to expel dissolved oxygen. Immediately cool the water under a continuous stream of inert gas (Nitrogen or Argon).

• Antioxidant Integration: Dissolve sodium metabisulfite (Na_2S_2O_5) into the degassed water to achieve a final concentration of 0.1% (w/v)[4]. Causality: The metabisulfite acts as a sacrificial reducing agent, proactively scavenging residual oxidants to protect the vulnerable catechol moiety.

• Contained Weighing: Inside a ductless powder hood, don your N95 respirator and weigh the required mass of the gray/green crystals. Causality: Contains combustible dust and prevents inhalation.

• Reconstitution: Transfer the solid to an amber glass vial (to prevent photolytic degradation). Add the prepared antioxidant solvent, purge the vial headspace with Argon, and seal with a PTFE-lined septum cap. Vortex gently until moderately soluble.

• Visual Validation: Inspect the solution. A rapid shift to a dark brown or black color indicates quinone formation (autoxidation failure). A stable, clear, or slightly tinted solution confirms structural integrity.

Workflow for R(-)-2,10,11-Trihydroxyaporphine HBr preparation preventing autoxidation.

Spill Response & Disposal Plan

Because the compound is classified as WGK 3 (Highly water endangering)[4], strict environmental containment is mandatory.

• Immediate Spill Response: Don an N95 respirator and nitrile gloves. Do not dry sweep, as this aerosolizes the active pharmaceutical ingredient (API).

• Containment: Cover the spill with absorbent pads lightly dampened with water (or the 0.1% metabisulfite solution) to suppress dust generation.

• Cleanup: Carefully wipe up the dampened powder. Wash the affected surface with 70% ethanol to solubilize and remove residual traces.

• Disposal: Place all contaminated materials (pads, gloves, empty vials) into a sealed, rigid hazardous waste container. Label as "Toxic/Combustible Solid Waste." Never flush solutions down the drain. Dispatch for high-temperature incineration via a licensed hazardous waste contractor.

References

• R(−)-2,10,11-Trihydroxyaporphine hydrobromide >97%, small crystals . Sigma-Aldrich. 4

• Small-Molecule Screen in Adult Drosophila Identifies VMAT as a Regulator of Sleep . Journal of Neuroscience. 2

• Motor inhibition induced by aporphine derivatives in the mouse . Journal of Pharmacy and Pharmacology. 1

• New class of inhibitors of amyloid-β fibril formation: Implications for the mechanism of pathogenesis in Alzheimer's disease . ResearchGate. 3

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